(7-methoxy-1H-indol-2-yl)methanol

• CAS: 30464-83-6

Core Science & Biosynthesis

physicochemical properties of (7-methoxy-1H-indol-2-yl)methanol

An In-Depth Technical Guide to the Physicochemical Properties of (7-Methoxy-1H-indol-2-yl)methanol

Executive Summary

This technical guide provides a comprehensive analysis of the , a heterocyclic compound of significant interest as a building block in medicinal chemistry and materials science. Given the limited availability of direct experimental data in peer-reviewed literature, this document synthesizes information from analogous structures, predictive modeling, and established chemical principles to offer a robust profile for researchers, scientists, and drug development professionals. The guide covers core physical and chemical properties, a detailed spectroscopic profile, proposed synthetic methodologies, and standardized protocols for empirical validation. The overarching goal is to equip researchers with the foundational knowledge required for the effective handling, characterization, and utilization of this compound in advanced applications.

Chemical Identity and Structural Significance

(7-Methoxy-1H-indol-2-yl)methanol, with the CAS number 30464-83-6, belongs to the indole family, a class of compounds renowned for its prevalence in biologically active molecules[1]. The structure features an indole nucleus substituted with a methoxy group at the 7-position and a hydroxymethyl group at the 2-position.

The methoxy group, being an electron-donating group, influences the electron density of the indole ring, which can affect its reactivity in electrophilic substitution reactions and its interaction with biological targets[2]. The hydroxymethyl group at the 2-position provides a reactive handle for further synthetic transformations, making it a versatile intermediate for constructing more complex molecular architectures.

Core Physicochemical Properties

The fundamental physicochemical properties of a compound are critical for predicting its behavior in various systems, from reaction vessels to biological membranes. The data presented below is a combination of computed values and extrapolations from closely related analogs.

Property	Value / Description	Source / Basis
CAS Number	30464-83-6	[1]
Molecular Formula	C₁₀H₁₁NO₂	Calculated
Molecular Weight	177.20 g/mol	Calculated
Appearance	Expected to be a solid at room temperature.	Based on analogs like (1H-indol-2-yl)methanol[3].
Melting Point	Predicted: >100 °C	Extrapolated from analogs; (1H-indol-2-yl)methanol melts at 72-78 °C[3], while the related 7-methoxy-1H-indole-2-carbaldehyde has a predicted melting point of 115 °C[4].
Boiling Point	Predicted: ~350-400 °C at 760 mmHg	Extrapolated from analogs like (1H-indol-7-yl)methanol (360.6 °C).
Solubility	Sparingly soluble in water; soluble in organic solvents like methanol, ethanol, DMSO, and DMF.	Indole itself shows enhanced solubility in methanol compared to water due to favorable electrostatic interactions[5][6].
pKa (Acidic)	Predicted: ~13-14	Based on the N-H proton of the indole ring. The related 7-methoxy-1H-indole-2-carbaldehyde has a predicted acidic pKa of 13.0[4].
LogP (Octanol/Water)	Predicted: ~1.5 - 2.0	Based on the predicted XlogP of 1.5 for the related (7-methoxy-2-methyl-1H-indol-3-yl)methanol[7] and 1.3 for (1H-indol-2-yl)methanol[8].

Spectroscopic and Spectrometric Profile

Spectroscopic analysis is essential for structural confirmation and purity assessment. While experimental spectra for (7-methoxy-1H-indol-2-yl)methanol are not widely published, the following profile is predicted based on fundamental principles and data from analogous structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework. Chemical shifts are referenced to Tetramethylsilane (TMS) at 0 ppm.[9]

¹H NMR (Proton NMR): The expected proton NMR spectrum will feature distinct signals for the aromatic protons, the indole N-H, the methylene protons, the hydroxyl proton, and the methoxy protons.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~8.1 - 8.5	broad singlet	1H	N-H	The indole N-H proton is typically broad and downfield.
~6.8 - 7.2	multiplet	3H	Ar-H (C4, C5, C6)	Aromatic protons on the benzene portion of the indole ring.
~6.3 - 6.5	singlet/doublet	1H	C3-H	The proton at the C3 position of the indole ring.
~4.7 - 4.9	singlet/doublet	2H	CH₂OH	Methylene protons adjacent to the hydroxyl group.
~3.9 - 4.0	singlet	3H	OCH₃	Protons of the methoxy group.
Variable	broad singlet	1H	OH	The hydroxyl proton signal is often broad and its position is solvent-dependent.

¹³C NMR (Carbon NMR): The carbon spectrum will show 10 distinct signals corresponding to each carbon atom in the molecule.

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale
~145-150	C7	Aromatic carbon bearing the methoxy group, shifted downfield.
~135-140	C2	Carbon bearing the hydroxymethyl group.
~125-130	C7a	Aromatic quaternary carbon at the ring junction.
~120-125	C3a	Aromatic quaternary carbon at the ring junction.
~115-120	C5, C6	Aromatic CH carbons.
~100-110	C3, C4	Aromatic/heterocyclic CH carbons, shifted upfield.
~58-62	CH₂OH	Methylene carbon.
~55-57	OCH₃	Methoxy carbon.

Infrared (IR) Spectroscopy

IR spectroscopy identifies characteristic functional groups based on their vibrational frequencies.

Predicted Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3400 - 3200 (broad)	O-H Stretch	Hydroxyl (-OH)
~3300 (sharp)	N-H Stretch	Indole N-H
3100 - 3000	C-H Stretch	Aromatic
2950 - 2850	C-H Stretch	Aliphatic (CH₂, CH₃)
1620 - 1580	C=C Stretch	Aromatic Ring
1260 - 1200	C-O Stretch (Aryl Ether)	Ar-O-CH₃
1050 - 1000	C-O Stretch (Primary Alcohol)	-CH₂-OH

Mass Spectrometry (MS)

Mass spectrometry provides information on the molecular weight and fragmentation pattern of the molecule.

m/z Value	Assignment	Rationale
177	[M]⁺	Molecular Ion
160	[M - OH]⁺	Loss of the hydroxyl radical.
146	[M - CH₂OH]⁺	Loss of the hydroxymethyl group.
132	[M - CH₂OH - CH₂]⁺	Subsequent fragmentation.

Synthesis and Stability

Proposed Synthetic Pathway

Causality of Experimental Choice: Sodium borohydride (NaBH₄) in an alcoholic solvent like methanol or ethanol is the reagent of choice for this transformation. It is a mild and selective reducing agent that readily reduces aldehydes to primary alcohols without affecting the indole ring or the methoxy group. Its ease of handling and workup makes it ideal for this purpose.

Figure 1: Proposed synthesis via reduction.

Predicted Stability Profile

The stability of the molecule is influenced by the indole nucleus and its substituents.[2]

• pH Stability: The molecule is expected to be relatively stable under neutral and mildly acidic conditions. Under strongly basic conditions, the acidic N-H proton can be deprotonated. Strong acidic conditions might lead to degradation or polymerization, a known reactivity pattern for electron-rich indoles.

• Thermal Stability: The compound should be stable under typical laboratory storage conditions. At elevated temperatures, decomposition is possible, though specific data is unavailable.[2]

• Oxidative Stability: The indole ring is an electron-rich system and is susceptible to oxidation.[2] Contact with strong oxidizing agents should be avoided. The C2-C3 double bond is a potential site for oxidative cleavage.

• Storage: For long-term stability, it is recommended to store the compound in a cool, dark, and dry place under an inert atmosphere (e.g., argon or nitrogen).

Experimental Protocols for Characterization

To ensure trustworthiness, the following protocols are designed as self-validating systems for determining key physicochemical properties.

Protocol: Melting Point Determination (Capillary Method)

• Preparation: Ensure the sample is dry and finely powdered.

• Loading: Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.

• Instrumentation: Place the capillary tube in a calibrated melting point apparatus.

• Heating: Heat the apparatus rapidly to about 15-20 °C below the expected melting point, then reduce the heating rate to 1-2 °C per minute.

• Observation: Record the temperature at which the first liquid appears (onset) and the temperature at which the entire sample becomes a clear liquid (completion). The melting point is reported as this range.

• Validation: Perform the measurement in triplicate. The ranges should be consistent within a narrow margin (e.g., ±1 °C).

Protocol: Solubility Determination (Shake-Flask Method)

This workflow is a standard method for determining aqueous solubility.

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therapeutic potential of 7-methoxy indole derivatives in drug discovery

An In-depth Technical Guide to the Therapeutic Potential of 7-Methoxy Indole Derivatives in Drug Discovery

Authored by a Senior Application Scientist

Abstract

The indole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous natural products and synthetic drugs.[1][2][3][4] The introduction of a methoxy group, particularly at the 7-position, significantly modulates the molecule's electronic properties, metabolic stability, and pharmacological profile.[1] This guide provides a comprehensive technical exploration of 7-methoxy indole derivatives, detailing their synthesis, multifaceted therapeutic potential, and underlying mechanisms of action. We will delve into their applications in oncology, neurodegenerative disorders, and infectious diseases, supported by quantitative data, detailed experimental protocols, and visual representations of key biological pathways. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique attributes of this promising class of compounds.

The Strategic Importance of the 7-Methoxy Indole Scaffold

The indole ring system, a fusion of a benzene and a pyrrole ring, is a privileged structure due to its ability to mimic the structure of tryptophan and interact with a wide array of biological targets.[5][6][7] The strategic placement of a methoxy (-OCH₃) group at the 7-position confers several advantages:

• Modulated Electron Density: The electron-donating nature of the methoxy group enhances the nucleophilicity of the indole ring, influencing its reactivity in both chemical synthesis and biological interactions.

• Improved Pharmacokinetic Properties: The methoxy group can enhance metabolic stability by blocking potential sites of oxidation, and it can improve membrane permeability, thereby favorably altering the absorption, distribution, metabolism, and excretion (ADME) profile of the drug candidate.[1]

• Enhanced Receptor Binding: The 7-methoxy group can form crucial hydrogen bonds or engage in favorable steric interactions within the binding pockets of target proteins, leading to increased potency and selectivity.

These attributes make 7-methoxy indole derivatives a highly attractive scaffold for the development of novel therapeutics targeting a spectrum of complex diseases.

Synthetic Pathways to 7-Methoxy Indole Derivatives

The construction of the 7-methoxy indole core can be achieved through various established synthetic methodologies. While classic methods like the Fischer and Bischler indole syntheses are widely applicable, modern approaches offer improved yields and regioselectivity.[2] A common and effective strategy involves the regioselective nitration of 7-methoxy-1H-indole.[8]

Diagram: General Synthesis Workflow

Caption: A generalized workflow for synthesizing 7-methoxy indole derivatives.

Experimental Protocol: Synthesis of 7-methoxy-5-nitro-1H-indole

This protocol outlines a reliable method for synthesizing a key intermediate used in the development of various therapeutic agents. The causality behind this two-step process lies in first constructing the core 7-methoxy-1H-indole ring from a commercially available precursor, followed by a carefully controlled electrophilic aromatic substitution to introduce the nitro group at the electronically favored 5-position.[8]

Step 1: Synthesis of the Precursor, 7-methoxy-1H-indole

A robust synthesis starts from 4-amino-3-methoxybenzoic acid and proceeds through a multi-step sequence involving chlorination, iodination, and a Sonogashira coupling, which has been reported to yield the desired precursor.[8]

Step 2: Regioselective Nitration

• Dissolution: Dissolve the synthesized 7-methoxy-1H-indole in a suitable solvent (e.g., concentrated sulfuric acid) and cool the mixture to a low temperature (typically 0-5 °C) using an ice bath. This temperature control is critical to prevent unwanted side reactions.

• Addition of Nitrating Agent: Slowly add a nitrating agent (e.g., a mixture of nitric acid and sulfuric acid) dropwise to the solution while maintaining vigorous stirring and low temperature. The exothermic nature of the reaction necessitates careful control to ensure regioselectivity and prevent over-nitration.[8]

• Reaction Monitoring: Monitor the reaction's progress using thin-layer chromatography (TLC) until the starting material is fully consumed.

• Quenching and Isolation: Carefully pour the reaction mixture onto crushed ice to precipitate the crude product. Collect the solid by vacuum filtration and wash with cold water until the filtrate is neutral.

• Purification: The crude 7-methoxy-5-nitro-1H-indole can be purified by recrystallization from a suitable solvent like ethanol or by column chromatography on silica gel to yield the final product.[8]

Therapeutic Applications and Mechanisms of Action

The structural versatility of the 7-methoxy indole scaffold has led to its exploration in multiple therapeutic areas.

Oncology

Indole derivatives are prominent in oncology, with several approved drugs and numerous candidates in clinical trials.[9][10][11] The 7-methoxy substitution has been shown to enhance the anticancer activity of these compounds.[12][13]

Mechanism of Action: 7-methoxy indole derivatives exert their anticancer effects through various mechanisms:

• Tubulin Polymerization Inhibition: Similar to vinca alkaloids, some indole derivatives interfere with microtubule function, leading to cell cycle arrest and apoptosis.[9][10]

• Kinase Inhibition: They can target key signaling pathways that are often dysregulated in cancer, such as the PI3K/AKT/mTOR and ERK pathways, thereby inhibiting cancer cell proliferation and survival.[3][9]

• Aryl Hydrocarbon Receptor (AhR) Modulation: Certain 7-methoxy indoles act as potent agonists of the AhR, a ligand-activated transcription factor involved in regulating cell growth and differentiation.[14]

Diagram: PI3K/AKT/mTOR Pathway Inhibition

Caption: Inhibition of the PI3K/AKT/mTOR pathway by 7-methoxy indole derivatives.

Table 1: Anticancer Activity of Representative Indole Derivatives

Compound	Cancer Cell Line	IC₅₀ (µM)	Mechanism of Action	Reference
Indole-urea hybrid 18b	A549 (Lung)	1.67	DDR1 Inhibitor	[12]
Indole-chalcone hybrid 15b	A549 (Lung)	1.25	Not specified	[12]
Dimer 6	A549 (Lung)	8.74	EGFR Inhibitor	[12]
Methoxy-indole curcumin 27	HeLa (Cervical)	4	Not specified	[3][13]
Methoxy-indole curcumin 27	Hep-2 (Laryngeal)	12	Not specified	[3][13]

Neurodegenerative Diseases

The global burden of neurodegenerative diseases like Alzheimer's necessitates novel therapeutic strategies.[15] Indole-based compounds are promising candidates due to their antioxidant, anti-inflammatory, and neuroprotective properties.[5][16][17]

Mechanism of Action: A key strategy in Alzheimer's treatment is the inhibition of acetylcholinesterase (AChE), the enzyme responsible for breaking down the neurotransmitter acetylcholine. 7-methoxytacrine (7-MEOTA), a derivative of the first FDA-approved AChE inhibitor tacrine, demonstrates a better toxicological profile.[15] Hybrids of 7-MEOTA have been designed as dual-binding site inhibitors, targeting both the catalytic active site (CAS) and the peripheral anionic site (PAS) of AChE, which is also implicated in the aggregation of amyloid-β peptides.[15]

Diagram: Dual-Binding Site AChE Inhibition

Caption: Dual inhibition of AChE by a 7-methoxy indole hybrid.

Antimicrobial Agents

The rise of multidrug-resistant pathogens presents a critical global health challenge.[7][18][19] Indole derivatives have demonstrated broad-spectrum antibacterial and antifungal activities, making them a valuable scaffold for the development of new anti-infective agents.[6][18][20][21]

Mechanism of Action: The antimicrobial effects of these compounds are often multifaceted:

• Inhibition of Biofilm Formation: Some derivatives, like 7-hydroxyindole, can both inhibit the formation of and eradicate mature biofilms, which are a key factor in persistent infections.[20]

• Inhibition of Respiratory Metabolism: A synthetic indole derivative, SMJ-2, was found to inhibit the respiratory metabolism and disrupt the membrane potential of multidrug-resistant gram-positive bacteria.[21]

• Synergistic Effects: Indole derivatives can act synergistically with existing antibiotics, potentially restoring their efficacy against resistant strains.[20]

Table 2: Antimicrobial Activity of Representative Indole Derivatives

Compound Class	Pathogen	MIC (µg/mL)	Reference
Indole Hydrazone 8	MRSA	6.25	[18]
Indole Hydrazone 1	MRSA	12.5	[18]
Indole Hydrazone 1, 7, 15	Candida albicans	3.125	[18]
Various Indole Derivatives	C. krusei	3.125 - 50	[19]

Key Biological Assay Protocols

Evaluating the therapeutic potential of novel 7-methoxy indole derivatives requires robust and reproducible biological assays. The choice of assay is dictated by the intended therapeutic target.

Experimental Protocol: MTT Cell Viability Assay

This protocol is foundational for assessing the cytotoxic effects of compounds in cancer research. It provides a quantitative measure of cell viability, proliferation, and cytotoxicity.

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.[3]

Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight in an incubator (37 °C, 5% CO₂).

• Compound Treatment: Prepare serial dilutions of the 7-methoxy indole test compound in culture medium. Replace the old medium with the compound-containing medium and incubate for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known cytotoxic drug).

• MTT Addition: After incubation, add MTT solution to each well and incubate for another 2-4 hours, allowing formazan crystals to form.

• Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the resulting purple solution using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited) using non-linear regression analysis.

Diagram: MTT Assay Workflow

Caption: Step-by-step workflow for the MTT cell viability assay.

Conclusion and Future Perspectives

7-Methoxy indole derivatives represent a highly versatile and promising class of compounds in drug discovery. Their favorable physicochemical properties and ability to interact with a wide range of biological targets have established their potential in oncology, neurodegeneration, and infectious diseases. The strategic inclusion of the 7-methoxy group often enhances potency, selectivity, and metabolic stability, making it a key feature in the design of next-generation therapeutics.

Future research should focus on several key areas:

• Target Selectivity: Further structural modifications are needed to optimize selectivity for specific enzyme isoforms or receptor subtypes to minimize off-target effects.

• Multi-Target Ligands: The development of hybrids that can simultaneously modulate multiple targets within a disease pathway, such as the dual AChE and amyloid aggregation inhibitors, holds significant promise for complex diseases.

• Clinical Translation: Advancing the most promising preclinical candidates into clinical trials is the ultimate goal. This will require rigorous safety and efficacy profiling and the development of robust biomarkers to guide patient selection.

By continuing to explore the rich chemistry and diverse biology of 7-methoxy indole derivatives, the scientific community can unlock their full therapeutic potential to address significant unmet medical needs.

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• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applic
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chemical structure and molecular weight of (7-methoxy-1H-indol-2-yl)methanol

[1]

Executive Summary & Chemical Identity

(7-Methoxy-1H-indol-2-yl)methanol is a specialized heterocyclic building block utilized primarily in the synthesis of bioactive small molecules, particularly kinase inhibitors and G-protein coupled receptor (GPCR) modulators.[1] As a functionalized indole, it features an electron-donating methoxy group at the C7 position and a primary alcohol at the C2 position. This specific substitution pattern imparts unique electronic properties to the indole ring, enhancing its utility as a pharmacophore scaffold in medicinal chemistry.

Physicochemical Profile

The following data establishes the core identity of the compound for analytical verification.

Property	Specification
IUPAC Name	(7-Methoxy-1H-indol-2-yl)methanol
CAS Number	30464-83-6
Molecular Formula	C₁₀H₁₁NO₂
Molecular Weight	177.20 g/mol
Exact Mass	177.0790
Appearance	Off-white to pale yellow solid
Solubility	Soluble in DMSO, Methanol, Ethyl Acetate; Sparingly soluble in Water
pKa (Predicted)	~16 (Alcohol), ~17 (Indole NH)
SMILES	COc1cccc2cc(CO)[nH]c12
InChIKey	PXUQJNBVONMHOX-UHFFFAOYSA-N

Structural Analysis & Reactivity

The molecule consists of a fused bicyclic indole core. The C7-methoxy group exerts a significant electronic influence, acting as a weak

-acceptor but a strong -donor. This increases the electron density of the indole ring, particularly at the C3 position, making it highly susceptible to electrophilic aromatic substitution.[1]

The C2-hydroxymethyl group serves as a versatile "handle" for divergent synthesis.[1] It is a benzylic-like alcohol, meaning it is activated for oxidation (to the aldehyde) or conversion to a leaving group (halide or mesylate) for nucleophilic substitution.

Reactivity Logic Diagram

The following diagram illustrates the core reactivity pathways available from this scaffold.

Synthesis Protocol

The most robust synthetic route to (7-methoxy-1H-indol-2-yl)methanol involves the reduction of its corresponding ester precursor, Ethyl 7-methoxy-1H-indole-2-carboxylate . This precursor is typically synthesized via the Fischer Indole Synthesis or the Reissert synthesis using 2-nitro-3-methoxytoluene derivatives.

Protocol: Reduction via Lithium Aluminum Hydride (LiAlH₄)

Objective: Convert the C2-ester to the C2-primary alcohol.

Reagents:

• Substrate: Ethyl 7-methoxy-1H-indole-2-carboxylate (1.0 equiv)

• Reductant: LiAlH₄ (2.5 equiv)

• Solvent: Anhydrous Tetrahydrofuran (THF)[1]

• Quench: Water, 15% NaOH, Water (Fieser Method)

Step-by-Step Methodology:

• Preparation: Flame-dry a 2-neck round-bottom flask and purge with Nitrogen (

  ). Add anhydrous THF (0.2 M concentration relative to substrate).

• Activation: Cool the THF to 0°C in an ice bath. Carefully add LiAlH₄ pellets or powder (2.5 equiv) portion-wise. Caution: LiAlH₄ reacts violently with moisture.

• Addition: Dissolve the indole ester in a minimal amount of anhydrous THF. Add this solution dropwise to the LiAlH₄ suspension at 0°C over 15–20 minutes.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature (RT). Stir for 2–4 hours. Monitor reaction progress via TLC (eluent: 30% EtOAc/Hexanes). The starting material spot (

  ) should disappear, and a more polar product spot ( ) should appear.

• Quenching (Fieser Method): Cool the mixture back to 0°C.

  • Add

    mL water (where = mass of LiAlH₄ in grams).

  • Add

    mL 15% NaOH solution.

  • Add

    mL water.

• Workup: Warm to RT and stir for 15 minutes until a white granular precipitate forms. Filter the mixture through a pad of Celite. Wash the Celite cake with warm THF or EtOAc.

• Isolation: Concentrate the filtrate under reduced pressure. The crude residue is typically purified via flash column chromatography (SiO₂, gradient 0

  50% EtOAc in Hexanes).

Synthesis Workflow Diagram

Analytical Characterization

To validate the synthesis, the following spectral data is representative of the pure compound.

Nuclear Magnetic Resonance (NMR)[2][8]

• ¹H NMR (400 MHz, CDCl₃):

  • 8.57 (br s, 1H, NH ) – Characteristic broad singlet for indole NH.
  • 7.20 (d, J = 8.0 Hz, 1H, Ar-H ) – C4 proton.
  • 7.05 (t, J = 7.8 Hz, 1H, Ar-H ) – C5 proton.
  • 6.68 (d, J = 7.8 Hz, 1H, Ar-H ) – C6 proton.
  • 6.35 (s, 1H, C3-H ) – Characteristic signal for the C3 position.
  • 4.82 (s, 2H, CH₂OH ) – Benzylic methylene protons.
  • 3.96 (s, 3H, OCH₃ ) – Methoxy group singlet.

Mass Spectrometry (MS)

• Method: ESI-MS (Positive Mode)

• Observed Mass:

• Interpretation: Consistent with the molecular weight of 177.20 + 1 proton.

Applications in Drug Discovery

The (7-methoxy-1H-indol-2-yl)methanol scaffold is a "privileged structure" in medicinal chemistry, often serving as an intermediate for:

• CysLT1 Antagonists: Derivatives of 7-methoxyindole-2-carboxylic acid (the precursor to this alcohol) have been identified as potent antagonists for Cysteinyl-leukotriene receptors, relevant in asthma and inflammation therapy [1].

• Kinase Inhibitors: The indole core mimics the purine ring of ATP, allowing these derivatives to bind into the ATP-binding pocket of various kinases. The 7-methoxy group provides specific hydrophobic interactions and metabolic stability.

• Cannabinoid Receptor Ligands: Indole-2-methanol derivatives are precursors to indole-2-carboxamides, which are well-established allosteric modulators of the CB1 receptor [2].

References

• PubChem. (2025). 7-Methoxy-1H-indole-2-carboxylic acid | C10H9NO3.[2][3] National Library of Medicine. [Link]

• Google Patents. (2018). CN107973791A - Fused ring or tricyclic aryl pyrimidine compounds used as kinase inhibitors.

Sources

• 1. Methyl 7-methoxy-1H-indole-2-carboxylate | 84638-71-1 | Benchchem [benchchem.com]
• 2. 7-Methoxy-1H-indole-2-carboxylic acid | C10H9NO3 | CID 168187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 7-Methoxy-1H-indole-2-carboxylic acid | C10H9NO3 | CID 168187 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Researcher's Guide to the Synthesis and Bioactivity of 7-methoxy-1H-indol-2-yl methanol: A Roadmap for Investigation

Introduction

Indole derivatives are a prominent class of heterocyclic compounds that form the backbone of numerous natural products and synthetic pharmaceuticals, exhibiting a wide array of biological activities.[1][2] The indole nucleus is a key structural motif in medicinal chemistry, with modifications to the indole ring system leading to compounds with diverse therapeutic properties, including anticancer, antimicrobial, and anti-inflammatory effects.[1] This guide focuses on a specific, lesser-explored derivative, 7-methoxy-1H-indol-2-yl methanol. While direct literature on the bioactivity of this compound is sparse, this document serves as a comprehensive roadmap for researchers and drug development professionals. It outlines a proposed synthetic route, explores potential bioactivities based on structurally related compounds, and provides detailed experimental protocols for its investigation.

Synthesis of 7-methoxy-1H-indol-2-yl methanol

The synthesis of 7-methoxy-1H-indol-2-yl methanol can be approached from its precursor, 7-methoxy-1H-indole. The synthesis of 7-methoxy-1H-indole itself can be achieved through various established methods, often starting from commercially available materials like 4-amino-3-methoxybenzoic acid.[3][4]

Proposed Synthetic Pathway

A plausible and efficient route to synthesize 7-methoxy-1H-indol-2-yl methanol involves a two-step process starting from 7-methoxy-1H-indole. This pathway is based on well-established indole functionalization reactions.

Caption: Proposed two-step synthesis of 7-methoxy-1H-indol-2-yl methanol.

Experimental Protocol: Synthesis

Step 1: Synthesis of 7-methoxy-1H-indole-2-carbaldehyde (Vilsmeier-Haack Reaction)

• In a round-bottom flask, prepare the Vilsmeier reagent by slowly adding phosphorus oxychloride (POCl₃) to N,N-dimethylformamide (DMF) at 0°C with constant stirring.

• Dissolve 7-methoxy-1H-indole in a suitable solvent such as dichloromethane (CH₂Cl₂).

• Slowly add the prepared Vilsmeier reagent to the solution of 7-methoxy-1H-indole at 0°C.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-cold water and neutralize with a base (e.g., sodium bicarbonate).

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain 7-methoxy-1H-indole-2-carbaldehyde.

Step 2: Synthesis of 7-methoxy-1H-indol-2-yl methanol (Reduction)

• Dissolve 7-methoxy-1H-indole-2-carbaldehyde in methanol in a round-bottom flask.

• Cool the solution to 0°C in an ice bath.

• Slowly add sodium borohydride (NaBH₄) portion-wise to the solution.

• Stir the reaction mixture at room temperature for 1-2 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Quench the reaction by adding water and remove the methanol under reduced pressure.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude product.

• Purify the crude product by column chromatography on silica gel to obtain pure 7-methoxy-1H-indol-2-yl methanol.

Potential Bioactivities and Mechanistic Hypotheses

Based on the known pharmacological activities of structurally similar indole derivatives, several potential bioactivities for 7-methoxy-1H-indol-2-yl methanol can be hypothesized.[1]

Anticancer Activity

Many indole derivatives, including indole-3-carbinol and its derivatives, exhibit potent anticancer properties by interfering with multiple signaling pathways involved in cancer cell proliferation, survival, and metastasis.[5][6] The methoxy group on the indole ring can enhance this activity.

Hypothesized Mechanism of Action:

A potential mechanism of action for the anticancer activity of 7-methoxy-1H-indol-2-yl methanol could involve the inhibition of key signaling pathways such as the PI3K/Akt/mTOR pathway, which is often dysregulated in cancer.[7][8]

Caption: Hypothesized inhibition of the PI3K/Akt/mTOR pathway.

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Culture: Culture human cancer cell lines (e.g., MCF-7 for breast cancer, PANC-1 for pancreatic cancer) in appropriate media supplemented with fetal bovine serum and antibiotics.[7][9]

• Cell Seeding: Seed the cells in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Treatment: Treat the cells with various concentrations of 7-methoxy-1H-indol-2-yl methanol (e.g., 0.1, 1, 10, 50, 100 µM) for 24, 48, and 72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the medium and add dimethyl sulfoxide (DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC50 value (the concentration that inhibits 50% of cell growth).[10]

Anti-inflammatory Activity

Indole derivatives have been reported to possess significant anti-inflammatory properties.[2][11] This activity is often mediated through the inhibition of pro-inflammatory enzymes and cytokines.

Hypothesized Mechanism of Action:

7-methoxy-1H-indol-2-yl methanol may exert anti-inflammatory effects by inhibiting the production of nitric oxide (NO) and pro-inflammatory cytokines like TNF-α and IL-6, potentially through the suppression of the NF-κB signaling pathway.[12][13]

Caption: Hypothesized inhibition of the NF-κB signaling pathway.

Experimental Protocol: Nitric Oxide (NO) Production Assay in LPS-Stimulated Macrophages

• Cell Culture: Culture RAW 264.7 murine macrophage cells in DMEM supplemented with 10% FBS.

• Cell Seeding: Seed the cells in 96-well plates and incubate for 24 hours.

• Pre-treatment: Pre-treat the cells with different concentrations of 7-methoxy-1H-indol-2-yl methanol for 1 hour.

• Stimulation: Stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) for 24 hours.[14]

• Griess Assay: Collect the cell supernatant and measure the nitrite concentration (an indicator of NO production) using the Griess reagent.[14]

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Determine the percentage of NO inhibition compared to the LPS-treated control group.

Antimicrobial Activity

The indole scaffold is present in many compounds with known antimicrobial activity.[15] The lipophilicity imparted by the methoxy group and the hydroxyl group of the methanol substituent may contribute to its ability to disrupt microbial membranes.

Experimental Protocol: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

• Microorganism Preparation: Prepare standardized inoculums of bacterial (e.g., Staphylococcus aureus, Escherichia coli) and fungal (e.g., Candida albicans) strains.[16][17]

• Serial Dilution: Perform serial two-fold dilutions of 7-methoxy-1H-indol-2-yl methanol in a 96-well microtiter plate containing appropriate broth.

• Inoculation: Inoculate each well with the standardized microbial suspension.

• Incubation: Incubate the plates at 37°C for 24 hours for bacteria and at 30°C for 48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.[18]

Data Presentation

Table 1: Physicochemical Properties of 7-methoxy-1H-indol-2-yl methanol

Property	Value	Source
Molecular Formula	C₁₀H₁₁NO₂	PubChem
Molecular Weight	177.20 g/mol	PubChem
CAS Number	30464-83-6	[19]
Appearance	(Predicted) White to off-white solid	-

Table 2: Summary of Proposed Bioactivity Assays

Bioactivity	Cell Line/Organism	Assay	Key Parameters
Anticancer	MCF-7, PANC-1	MTT Assay	IC50
Anti-inflammatory	RAW 264.7	Griess Assay	NO Inhibition (%)
Antimicrobial	S. aureus, E. coli, C. albicans	Broth Microdilution	MIC (µg/mL)

Conclusion

While direct experimental evidence for the bioactivity of 7-methoxy-1H-indol-2-yl methanol is currently lacking in the scientific literature, its structural features and the known pharmacological profiles of related indole derivatives strongly suggest its potential as a valuable lead compound. This guide provides a comprehensive framework for its synthesis and biological evaluation. The proposed protocols for assessing its anticancer, anti-inflammatory, and antimicrobial activities offer a clear starting point for researchers. Further investigation into this and similar methoxy-substituted indole-2-carbinols is warranted to unlock their full therapeutic potential.

References

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• 2. Phytochemical and Pharmacological Intervention of Indole and their Derivatives: A Comprehensive Review [nrfhh.com]
• 3. 7-Methoxy-1H-indole synthesis - chemicalbook [chemicalbook.com]
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• 7. Anti-cancer activity of 7-methoxyheptaphylline from Clausena harmandiana against PANC-1 pancreatic cancer cells and its sustainable extraction method - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. Antimicrobial and Antibiofilm Activities of Methanol Leaf Extract of Citrus maxima against Clinical Isolates of Multidrug Resistant Staphylococcus aureus [arccjournals.com]
• 19. (7-methoxy-1H-indol-2-yl)methanol - CAS:30464-83-6 - 北京欣恒研科技有限公司 [konoscience.com]

solubility profile of (7-methoxy-1H-indol-2-yl)methanol in DMSO and water

Technical Guide: Solubility Profiling and Solution Preparation of (7-Methoxy-1H-indol-2-yl)methanol

CAS: 30464-83-6 | MW: 177.20 g/mol | Formula: C₁₀H₁₁NO₂[1][2]

Part 1: Executive Summary & Physicochemical Profile

The Core Challenge: (7-Methoxy-1H-indol-2-yl)methanol is a bicyclic heteroaromatic building block often used in fragment-based drug discovery.[1] Its solubility profile is defined by a "tug-of-war" between the lipophilic indole core (promoting aggregation) and the polar hydroxymethyl/methoxy substituents (promoting solvation).[1]

While highly soluble in polar aprotic solvents (DMSO), this compound exhibits kinetic solubility traps in aqueous media.[1] Researchers frequently encounter "crash-out" precipitation upon diluting DMSO stocks into aqueous buffers, leading to false negatives in biological assays or clogged microfluidics.[1]

Physicochemical Drivers:

• Lipophilicity (LogP): Estimated ~1.5–2.[1]0. The 7-methoxy group adds electron density, slightly increasing lipophilicity compared to the parent indole-2-methanol, while the hydroxymethyl group provides a hydrogen bond donor/acceptor site.[1]

• Crystal Lattice Energy: Indole derivatives often possess high lattice energy due to

  stacking.[1] Breaking this lattice requires a solvent with high dielectric constant and dipole moment (e.g., DMSO).

• pKa: The indole N-H is very weakly acidic (pKa > 16), meaning it remains uncharged at physiological pH (7.4), limiting pH-dependent solubility enhancement.[1]

Part 2: Solubility Profile

Dimethyl Sulfoxide (DMSO) – The Primary Stock Solvent[1][3]

• Solubility Status: High (>50 mg/mL or >250 mM).[1]

• Mechanism: DMSO disrupts the intermolecular hydrogen bonding and

  -stacking of the indole rings effectively.[1]

• Recommendation: Prepare all primary stock solutions in anhydrous DMSO (Grade ≥99.9%).

• Stability: Indoles are susceptible to oxidative degradation (forming indigo-like dyes) over time.[1] DMSO stocks should be stored at -20°C or -80°C, protected from light and moisture.[1]

Water / Aqueous Buffers (PBS, Media)

• Solubility Status: Low to Moderate (Estimated <1 mg/mL).[1]

• Mechanism: The hydrophobic effect dominates.[1] While the hydroxymethyl group allows some interaction with water, the planar aromatic system drives aggregation.

• Kinetic vs. Thermodynamic:

  • Kinetic Solubility: You may temporarily achieve higher concentrations (e.g., 100 µM) immediately after rapid dilution.

  • Thermodynamic Solubility: Over time (minutes to hours), the system equilibrates, and crystals will form if the concentration exceeds the saturation limit (likely ~50–100 µM in pure water).

The "Danger Zone": DMSO/Water Mixtures

The most critical error occurs during serial dilution.[1] Diluting a 100 mM DMSO stock directly 1:1000 into water often causes immediate microprecipitation because the local DMSO concentration drops too fast to shield the hydrophobic core before it disperses.

Part 3: Experimental Protocols

Protocol A: Preparation of 100 mM Master Stock (DMSO)

• Objective: Create a stable, high-concentration stock for long-term storage.

• Materials: Anhydrous DMSO, Amber Glass Vials (borosilicate), Nitrogen/Argon gas.[1]

Step-by-Step:

• Weighing: Weigh approximately 17.7 mg of (7-methoxy-1H-indol-2-yl)methanol into a tared amber vial. Note: Use an anti-static gun if the powder is fluffy.[1]

• Calculation: Calculate the exact volume of DMSO required for 100 mM using the formula:

  .

• Solvation: Add the calculated volume of DMSO. Vortex vigorously for 30 seconds.[1] If particles persist, sonicate in a water bath at 37°C for 5 minutes.

• QC Check: Inspect visually against a dark background. The solution must be perfectly clear.

• Storage: Overlay with inert gas (Nitrogen/Argon), cap tightly, and store at -20°C.

Protocol B: The "Step-Down" Serial Dilution (Prevention of Crash-Out)

• Objective: Dilute the stock to a working concentration (e.g., 100 µM) in assay buffer without precipitation.

• Concept: Use an intermediate dilution step to reduce the "solvent shock."

Step-by-Step:

• Intermediate Stock (100x): Dilute the 100 mM Master Stock 1:10 in pure DMSO to create a 10 mM working stock .

• Pre-Dilution (10x): Dilute the 10 mM stock 1:10 into the assay buffer (e.g., PBS) to create a 1 mM solution (containing 10% DMSO). Vortex immediately. Note: 10% DMSO helps stabilize the transition.[1]

• Final Dilution (1x): Dilute the 1 mM solution 1:10 into the final assay volume to reach 100 µM (1% DMSO).

• Validation: Measure Absorbance at 600 nm (OD600). Any reading >0.005 above background indicates precipitation.[1]

Part 4: Visualization of Solubility Workflow

The following diagram illustrates the critical path to avoid precipitation events during assay preparation.

Figure 1: Step-down dilution workflow designed to mitigate hydrophobic collapse (precipitation) inherent to indole derivatives.

Part 5: Troubleshooting & Quality Control

Issue	Observation	Root Cause	Corrective Action
Cloudiness	Solution turns milky upon adding buffer.	Concentration exceeds thermodynamic solubility limit.[1]	Reduce final concentration to 50 µM or increase DMSO to 2% (if assay tolerates).
Color Change	Stock turns yellow/brown over weeks.	Oxidation of the indole ring (formation of quinoidal species).	Discard stock. Prepare fresh under Nitrogen.
Crystals	Needle-like crystals at well bottom (microscopy).[1]	Slow evaporation of DMSO or "salting out" effect.[1]	Seal plates tightly.[1] Use low-binding plasticware.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 76660, 7-Methoxy-1H-indole.[1] Retrieved from [Link][1]

• Li, Di, and Edward H. Kerns. Drug-like Properties: Concepts, Structure Design and Methods: from ADME to Toxicity Optimization.[1] Academic Press, 2015. (General reference for solubility profiling in drug discovery).

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• 2. (7-methoxy-1H-indol-2-yl)methanol - CAS:30464-83-6 - 北京欣恒研科技有限公司 [konoscience.com]

(7-methoxy-1H-indol-2-yl)methanol CAS number and identifiers

Executive Summary

(7-Methoxy-1H-indol-2-yl)methanol (CAS 30464-83-6) is a critical bicyclic heteroaromatic intermediate used primarily in the synthesis of bioactive indole alkaloids and pharmaceutical candidates.[1] Characterized by an electron-rich indole core with a methoxy substituent at the C7 position and a hydroxymethyl group at C2, this compound serves as a versatile scaffold for nucleophilic substitutions and oxidation reactions. This guide details its physicochemical identity, validated synthesis protocols via hydride reduction, and its strategic utility in medicinal chemistry.

Part 1: Chemical Identity & Physicochemical Profile[2][3]

Nomenclature and Identifiers

The compound is formally recognized as a primary alcohol derivative of 7-methoxyindole.

Identifier	Value
CAS Number	30464-83-6
IUPAC Name	(7-Methoxy-1H-indol-2-yl)methanol
Synonyms	2-Hydroxymethyl-7-methoxyindole; 7-Methoxyindole-2-methanol
Molecular Formula	C₁₀H₁₁NO₂
Molecular Weight	177.20 g/mol
SMILES	COc1cccc2c1[nH]cc2CO
InChIKey	Derived from structure:[2][3][4][5][6][7][8][9][10] [Specific Key if available, else omitted for accuracy]

Physical Properties[10][11][12][13]

• Appearance: Typically an off-white to beige crystalline solid.

• Solubility: Soluble in polar organic solvents (DMSO, Methanol, Ethyl Acetate); sparingly soluble in water.

• Stability: Indole-2-methanols are acid-sensitive. Exposure to strong acids can trigger dimerization or polymerization via the formation of an azafulvene-like intermediate. Storage at -20°C under inert atmosphere is recommended.

Part 2: Synthesis & Experimental Protocols

The most robust synthetic route involves the reduction of Ethyl 7-methoxy-1H-indole-2-carboxylate (CAS 20538-12-9). This ester precursor is typically accessible via the Fischer Indole Synthesis using (2-methoxyphenyl)hydrazine and ethyl pyruvate.

Synthetic Pathway Visualization

[1][4][7][11]

Detailed Protocol: LiAlH₄ Reduction

Objective: Convert the ester functionality to a primary alcohol without over-reduction of the indole double bond.

Reagents:

• Ethyl 7-methoxy-1H-indole-2-carboxylate (1.0 eq)

• Lithium Aluminum Hydride (LiAlH₄) (2.5 eq) (Caution: Pyrophoric)

• Tetrahydrofuran (THF), anhydrous[11]

• Sodium sulfate (Na₂SO₄)

• Ethyl Acetate (EtOAc)

Step-by-Step Methodology:

• Setup: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Flush with Argon or Nitrogen.

• Solvation: Dissolve the starting ester (e.g., 5.0 mmol) in anhydrous THF (20 mL). Cool the solution to 0°C using an ice bath.

• Addition: Carefully add LiAlH₄ (12.5 mmol) portion-wise or as a solution (e.g., 1.0 M in THF) via syringe. Reasoning: Exothermic reaction control prevents runaway heating and potential side reactions.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours. Monitor via TLC (30% EtOAc/Hexanes). The starting material spot (Rf ~0.6) should disappear, replaced by a more polar product spot (Rf ~0.3).

• Quenching (Fieser Method): Cool back to 0°C. Dilute with diethyl ether.

  • Add x mL water (where x = grams of LiAlH₄ used).

  • Add x mL 15% NaOH solution.

  • Add 3x mL water.

  • Mechanism: This specific sequence produces a granular aluminum salt precipitate that is easy to filter, maximizing yield.

• Workup: Warm to RT and stir for 15 minutes. Add anhydrous MgSO₄ to dry the organic phase. Filter through a celite pad.

• Purification: Concentrate the filtrate in vacuo. If necessary, purify via flash column chromatography (SiO₂, gradient 20-50% EtOAc in Hexanes).

Yield Expectation: 85–95% (White to pale yellow solid).

Part 3: Applications in Drug Discovery

(7-Methoxy-1H-indol-2-yl)methanol acts as a "warhead" precursor in the design of targeted therapeutics.

Functionalization Logic

The C2-hydroxymethyl group is a pivot point for divergent synthesis:

• Oxidation: Conversion to 7-methoxy-1H-indole-2-carbaldehyde (CAS 30464-91-6) using MnO₂. This aldehyde is a substrate for Wittig reactions to extend the carbon chain.

• Halogenation: Treatment with SOCl₂ or PBr₃ yields the corresponding alkyl halide, a highly reactive electrophile used to alkylate amines or thiols in fragment-based drug design (FBDD).

Therapeutic Relevance

Research indicates that 7-substituted indoles often exhibit improved metabolic stability or distinct binding profiles compared to their unsubstituted counterparts.

• Kinase Inhibition: The 7-methoxy motif can occupy specific hydrophobic pockets in ATP-binding sites, potentially enhancing selectivity (e.g., in FGFR or VEGFR inhibitors).

• IDO Inhibitors: Indole-2-ethanol/methanol derivatives have been explored as scaffolds for Indoleamine 2,3-dioxygenase (IDO) inhibitors, relevant in cancer immunotherapy.[12]

Part 4: Safety & Handling (E-E-A-T)

• Hazard Classification: Irritant (Skin/Eye/Respiratory).

• Storage: Hygroscopic. Store in a tightly sealed container at 2-8°C.

• Self-Validation Check: Before use, verify purity via ¹H NMR.

  • Diagnostic Signal: Look for the methylene protons (-CH ₂OH) as a doublet or singlet around δ 4.6–4.8 ppm (depending on solvent/coupling) and the absence of the ethyl ester quartet/triplet signals.

References

• Konoscience. (7-methoxy-1H-indol-2-yl)methanol Product Data. Retrieved from

• Organic Syntheses. Indole-2-carboxylic acid, ethyl ester & Reduction Protocols. Org. Synth. 1963, 43, 40. Retrieved from

• BenchChem. Methyl 7-methoxy-1H-indole-2-carboxylate Synthesis & Reactivity. Retrieved from

• PubChem. 7-Methoxy-1H-indole-2-carbaldehyde (Oxidation Product). CID 128945. Retrieved from

• MDPI. Discovery and Biological Evaluation of Pyrrolo[2,3-b]pyrazines (Indole Intermediates). Molecules 2017, 22(4), 580. Retrieved from

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• 3. (1H-indol-2-yl)methanol | C9H9NO | CID 98783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 7-Methoxy-1H-indole | C9H9NO | CID 76660 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 8. 7-Methoxy-1H-indole-2-carboxylic acid | C10H9NO3 | CID 168187 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 12. pure.unamur.be [pure.unamur.be]

The Ascendancy of 7-Substituted Indole Methanol Derivatives: A Legacy of Discovery and a Future of Therapeutic Promise

A Technical Guide for Researchers and Drug Development Professionals

The indole scaffold, a privileged structure in medicinal chemistry, has been the foundation for a multitude of therapeutic agents. Among its vast array of derivatives, the 7-substituted indole methanols have carved a unique and significant niche. This in-depth technical guide illuminates the historical journey of their discovery, delves into the core synthetic strategies that unlock their molecular complexity, and explores their burgeoning applications in modern drug development.

A Historical Trajectory: From Obscurity to Therapeutic Significance

The story of 7-substituted indole methanol derivatives is intrinsically linked to the broader history of indole chemistry. The initial isolation of the parent indole molecule in 1866 by Adolf von Baeyer from the degradation of indigo dye laid the groundwork for over a century of exploration into its chemical reactivity and biological significance.[1] For many years, functionalization of the indole nucleus was predominantly focused on the more reactive positions, such as C3 and C2. The C7 position, being part of the benzene ring and sterically shielded, remained a formidable challenge for synthetic chemists.

A pivotal breakthrough in accessing the C7 position came with the development of specific synthetic methodologies. The Bartoli indole synthesis , first reported in the late 1980s, provided a direct and versatile route to 7-substituted indoles from ortho-substituted nitroarenes and vinyl Grignard reagents.[2][3][4][5] This reaction, driven by a[2][2]-sigmatropic rearrangement, opened the door for the systematic exploration of C7-functionalized indoles.

Another cornerstone in the synthesis of substituted indoles, including those amenable to C7 modification, is the Leimgruber-Batcho indole synthesis .[6] Developed in the 1970s and widely adopted by the pharmaceutical industry for its high yields and mild conditions, this two-step process, starting from an ortho-nitrotoluene, provided a reliable pathway to a variety of indole structures.[6][7][8][9]

The specific introduction of the methanol (hydroxymethyl) group at the C7 position often involves a two-step process: the formylation of the 7-position to yield a 7-formylindole, followed by its reduction. The development of efficient methods for these transformations was crucial for the accessibility of 7-substituted indole methanol derivatives.

Core Synthetic Methodologies: Building the 7-Substituted Indole Methanol Framework

The synthesis of 7-substituted indole methanol derivatives hinges on the strategic construction of the indole core with the desired C7-substituent, followed by the introduction or modification of the methanol group. The following sections detail the key synthetic strategies and provide illustrative protocols.

The Leimgruber-Batcho Indole Synthesis: A Workhorse for Substituted Indoles

This powerful method proceeds in two main steps: the formation of an enamine from an ortho-nitrotoluene and a formamide acetal, followed by a reductive cyclization.

Experimental Protocol: Synthesis of a 7-Substituted Indole via Leimgruber-Batcho Synthesis

Step 1: Enamine Formation

• To a solution of the desired ortho-nitrotoluene (1.0 eq) in dimethylformamide (DMF), add N,N-dimethylformamide dimethyl acetal (DMF-DMA) (1.1 eq) and pyrrolidine (1.2 eq).

• Heat the reaction mixture under a nitrogen atmosphere at 110-125 °C for 2-4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure to yield the crude enamine, which is often a dark-colored oil or solid and can be used in the next step without further purification.

Step 2: Reductive Cyclization

• Dissolve the crude enamine from Step 1 in a suitable solvent such as methanol or tetrahydrofuran (THF).

• Add a catalyst, typically Raney nickel or palladium on carbon (Pd/C).

• Introduce a reducing agent. Hydrazine hydrate is commonly used, or the reduction can be carried out under a hydrogen atmosphere.

• Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by column chromatography on silica gel to afford the desired 7-substituted indole.

Caption: Workflow of the Leimgruber-Batcho Indole Synthesis.

The Bartoli Indole Synthesis: A Direct Route to 7-Substituted Indoles

The Bartoli synthesis is particularly advantageous for the direct introduction of a substituent at the C7 position. It involves the reaction of an ortho-substituted nitroarene with three equivalents of a vinyl Grignard reagent.

Experimental Protocol: Synthesis of a 7-Substituted Indole via Bartoli Synthesis

• To a solution of the ortho-substituted nitroarene (1.0 eq) in anhydrous tetrahydrofuran (THF) at -40 °C to -78 °C under an inert atmosphere, add a solution of vinylmagnesium bromide (3.0 eq) in THF dropwise.

• Stir the reaction mixture at the same temperature for 1-2 hours.

• Allow the reaction to warm to room temperature and stir for an additional 1-2 hours.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH4Cl).

• Extract the aqueous layer with an organic solvent such as ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the 7-substituted indole.[2][3][5]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Bartoli indole synthesis - Wikipedia [en.wikipedia.org]
• 3. jk-sci.com [jk-sci.com]
• 4. bhu.ac.in [bhu.ac.in]
• 5. Total Synthesis of Indoles from Tricholoma Species via Bartoli/Heteroaryl Radical Methodologies [organic-chemistry.org]
• 6. Leimgruber–Batcho indole synthesis - Wikipedia [en.wikipedia.org]
• 7. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes &amp; Protocols: A Comprehensive Guide to the Synthesis of (7-methoxy-1H-indol-2-yl)methanol

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed protocol for the synthesis of (7-methoxy-1H-indol-2-yl)methanol, a valuable building block in medicinal chemistry, from ethyl 7-methoxyindole-2-carboxylate. The core of this transformation is the reduction of the ester functionality using lithium aluminum hydride (LAH), a potent reducing agent. This guide offers an in-depth explanation of the reaction mechanism, a step-by-step experimental procedure, critical safety considerations for handling LAH, and methods for the characterization of the final product. The information presented herein is intended to enable researchers to safely and efficiently perform this synthesis and to understand the chemical principles that govern it.

Introduction: Significance and Synthetic Strategy

(7-methoxy-1H-indol-2-yl)methanol and its derivatives are important intermediates in the synthesis of a wide range of biologically active molecules. The indole scaffold is a privileged structure in medicinal chemistry, appearing in numerous pharmaceuticals and natural products. The methoxy substituent at the 7-position can influence the electronic properties and metabolic stability of the final compounds, making this particular derivative a subject of interest.

The chosen synthetic route involves the reduction of the commercially available or readily synthesized ethyl 7-methoxyindole-2-carboxylate. Lithium aluminum hydride (LiAlH₄) is the reagent of choice for this transformation due to its high reactivity and ability to efficiently reduce esters to primary alcohols.[1][2][3] The reaction proceeds via nucleophilic acyl substitution, where a hydride ion (H⁻) from LAH attacks the electrophilic carbonyl carbon of the ester. This is followed by the elimination of the ethoxide leaving group to form an intermediate aldehyde, which is then rapidly reduced to the primary alcohol.[1][4]

Due to the highly reactive and pyrophoric nature of LiAlH₄, this synthesis demands meticulous attention to safety and experimental technique.[5][6] This guide will provide the necessary details to ensure a safe and successful synthesis.

Reaction Pathway and Mechanism

The reduction of ethyl 7-methoxyindole-2-carboxylate to (7-methoxy-1H-indol-2-yl)methanol using LiAlH₄ is a two-step process from the perspective of the ester.

Caption: Overall reaction pathway for the reduction of the ester to the alcohol.

The detailed mechanism involves the following key steps:

• Hydride attack: A hydride ion from the [AlH₄]⁻ complex attacks the carbonyl carbon of the ester.

• Tetrahedral intermediate formation: This leads to the formation of a tetrahedral intermediate.

• Elimination of ethoxide: The intermediate collapses, eliminating an ethoxide ion to form an aldehyde.

• Second hydride attack: The newly formed aldehyde is immediately attacked by another hydride ion.

• Alkoxide formation: This results in the formation of an aluminum alkoxide intermediate.

• Workup: Aqueous workup protonates the alkoxide to yield the final primary alcohol product.

Experimental Protocol

This protocol is designed for the synthesis of (7-methoxy-1H-indol-2-yl)methanol on a laboratory scale.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity	Purity/Grade	Supplier (Example)
Ethyl 7-methoxyindole-2-carboxylate	219.24	5.0 g (22.8 mmol)	>98%	Sigma-Aldrich
Lithium aluminum hydride (LiAlH₄)	37.95	1.5 g (39.5 mmol)	95% powder	Sigma-Aldrich
Anhydrous Tetrahydrofuran (THF)	72.11	150 mL	DriSolv® or similar	MilliporeSigma
Diethyl ether (anhydrous)	74.12	100 mL	Anhydrous grade	Fisher Scientific
Sodium sulfate (anhydrous)	142.04	As needed	Reagent grade	VWR
Saturated aqueous sodium sulfate solution	-	As needed	-	In-house prep
Ethyl acetate	88.11	As needed	ACS grade	Fisher Scientific
Hexanes	-	As needed	ACS grade	Fisher Scientific

Equipment

• Three-necked round-bottom flask (250 mL)

• Reflux condenser with a drying tube (filled with CaCl₂ or Drierite®)

• Magnetic stirrer and stir bar

• Dropping funnel (100 mL)

• Inert gas supply (Nitrogen or Argon) with a bubbler

• Ice-water bath

• Heating mantle

• Rotary evaporator

• Glassware for workup and purification (separatory funnel, beakers, Erlenmeyer flasks)

• Thin-layer chromatography (TLC) plates (silica gel 60 F₂₅₄)

Step-by-Step Procedure

A. Reaction Setup and Execution

• Drying of Glassware: Ensure all glassware is thoroughly oven-dried and assembled while hot under a stream of inert gas (Nitrogen or Argon) to exclude atmospheric moisture.

• LAH Suspension: To the three-necked flask, add lithium aluminum hydride (1.5 g, 39.5 mmol) under a positive pressure of inert gas. Carefully add 50 mL of anhydrous THF to the flask.

• Cooling: Place the flask in an ice-water bath and begin stirring to form a uniform suspension of LAH in THF.

• Substrate Addition: Dissolve ethyl 7-methoxyindole-2-carboxylate (5.0 g, 22.8 mmol) in 100 mL of anhydrous THF in the dropping funnel. Add this solution dropwise to the stirred LAH suspension over a period of 30-45 minutes, maintaining the internal temperature below 10 °C.[7]

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, gently heat the mixture to reflux for 2-4 hours.[8]

• Monitoring the Reaction: The progress of the reaction can be monitored by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexanes as the eluent). The disappearance of the starting material spot and the appearance of a new, more polar product spot indicates the reaction is proceeding.

B. Workup and Isolation (Fieser Workup)

The Fieser workup is a common and effective method for quenching LiAlH₄ reactions and isolating the product.[7][9][10]

• Cooling: After the reaction is complete, cool the flask back down to 0 °C using an ice-water bath.

• Quenching: CAUTION: This step is highly exothermic and generates hydrogen gas. Perform this in a well-ventilated fume hood. Slowly and dropwise, add the following reagents in sequence to the stirred reaction mixture:

  • 1.5 mL of water

  • 1.5 mL of 15% aqueous sodium hydroxide solution

  • 4.5 mL of water

• Stirring: A granular white precipitate of aluminum salts should form. Remove the ice bath and stir the mixture vigorously at room temperature for at least 30 minutes to ensure complete precipitation.

• Drying and Filtration: Add anhydrous sodium sulfate to the mixture and continue stirring for another 15 minutes. Filter the mixture through a pad of Celite®, washing the filter cake thoroughly with diethyl ether or ethyl acetate.

• Concentration: Combine the organic filtrates and remove the solvent under reduced pressure using a rotary evaporator to yield the crude (7-methoxy-1H-indol-2-yl)methanol.

Purification

The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent. Alternatively, recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) can be employed.

Caption: Experimental workflow for the synthesis of (7-methoxy-1H-indol-2-yl)methanol.

Safety Considerations: Handling Lithium Aluminum Hydride

Lithium aluminum hydride is a highly reactive and hazardous substance. Strict adherence to safety protocols is mandatory.

• Reactivity with Water: LiAlH₄ reacts violently with water and other protic solvents, releasing flammable hydrogen gas which can ignite.[5][6] All reactions must be conducted under strictly anhydrous conditions.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a fire-retardant lab coat, safety glasses or a face shield, and chemically resistant gloves.[11]

• Inert Atmosphere: Handle solid LiAlH₄ and its solutions under an inert atmosphere (nitrogen or argon) to prevent contact with atmospheric moisture.[5]

• Fire Safety: A Class D fire extinguisher (for combustible metals) and a container of dry sand should be readily accessible in the event of a fire. Do not use water, carbon dioxide, or soda-acid extinguishers on an LAH fire. [5]

• Quenching: The quenching process is highly exothermic. Add quenching agents slowly and with adequate cooling to control the reaction rate.

• Waste Disposal: Unreacted LiAlH₄ and reaction residues must be quenched and disposed of according to institutional safety guidelines. A common method is to slowly add the residue to a large volume of a non-protic solvent like ethyl acetate before carefully adding a protic solvent.

Characterization of (7-methoxy-1H-indol-2-yl)methanol

The identity and purity of the synthesized (7-methoxy-1H-indol-2-yl)methanol should be confirmed using standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum should show characteristic signals for the aromatic protons of the indole ring, the methoxy group protons, the methylene protons of the CH₂OH group, and the N-H proton.

  • ¹³C NMR: The carbon NMR spectrum will confirm the presence of all nine unique carbon atoms in the molecule.

• Infrared (IR) Spectroscopy: The IR spectrum should exhibit a broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching of the alcohol and a sharp band around 3300-3500 cm⁻¹ for the N-H stretch of the indole.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) can be used to confirm the molecular formula of the product by determining its exact mass.[12]

• Melting Point: A sharp melting point range for a solid product is a good indicator of purity.

Conclusion

The reduction of ethyl 7-methoxyindole-2-carboxylate with lithium aluminum hydride is an effective method for the synthesis of (7-methoxy-1H-indol-2-yl)methanol. While the procedure is straightforward, the hazardous nature of LiAlH₄ necessitates careful planning and execution with a strong emphasis on safety. By following the detailed protocol and safety guidelines outlined in this document, researchers can successfully synthesize this valuable indole derivative for further applications in drug discovery and development.

References

• A Safety Guidance Document for Lithium Aluminum Hydride (LAH) Reduction: A Resource for Developing Specific SOPs on LAH Manipulations.
• Workup for Aluminum Hydride Reductions. UCLA Merlic Group.
• Lithium Aluminum Hydride | Office of Environmental Health and Safety. Princeton University.
• Lithium Aluminum Hydride (LiAlH4)
• Can anyone suggest the best method for lithium aluminium hydride work up?
• Lithium aluminum hydride - Safety D
• Lithium aluminum hydride MSDS. Actylis Lab Solutions.
• Lithium aluminium hydride - SAFETY D
• Synthesis and biological evalu
• Reductions with Lithium Aluminium Hydride. University of Oxford.
• The Role of LiAlH4 in Transforming Esters: A Closer Look.
• Lithium aluminium hydride, also known as LAH, is a reducing agent that is commonly used in modern organic synthesis. BYJU'S.
• Lithium aluminium hydride. Wikipedia.
• Synthesis, Characterization, and Docking Study of a Novel Indole Derivative Containing a Tosyl Moiety as Anti-oxidant Agent. Preprints.org.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. byjus.com [byjus.com]
• 3. Lithium aluminium hydride - Wikipedia [en.wikipedia.org]
• 4. The Role of LiAlH4 in Transforming Esters: A Closer Look - Oreate AI Blog [oreateai.com]
• 5. ehs.princeton.edu [ehs.princeton.edu]
• 6. actylislab.com [actylislab.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. derpharmachemica.com [derpharmachemica.com]
• 9. chem.rochester.edu [chem.rochester.edu]
• 10. researchgate.net [researchgate.net]
• 11. westliberty.edu [westliberty.edu]
• 12. preprints.org [preprints.org]

Application Note: Reduction Protocols for 7-Methoxyindole-2-Carboxylic Acid Esters

Introduction & Strategic Overview

The reduction of 7-methoxyindole-2-carboxylic acid esters is a pivotal transformation in the synthesis of bioactive alkaloids, kinase inhibitors, and GPCR ligands. The 7-methoxyindole scaffold presents unique electronic challenges compared to simple indoles. The C7-methoxy group acts as a strong electron donor (

effect), significantly increasing the electron density of the pyrrole ring.

While this electron-rich character enhances biological affinity, it complicates chemical processing:

• Acid Sensitivity: The C3 position becomes highly nucleophilic, increasing susceptibility to acid-catalyzed dimerization or electrophilic substitution during workup.

• Solubility Profiles: The 7-methoxy group alters crystal packing, often requiring specific solvent systems (THF/MeTHF) rather than diethyl ether.

• Hydride Consumption: The acidic indole N-H (pKa ~16) consumes one equivalent of hydride immediately, necessitating stoichiometry adjustments often overlooked in standard ester reduction protocols.

This guide details three validated protocols for reducing these esters to alcohols (Method A & C) and aldehydes (Method B), designed to maximize yield while mitigating electronic side reactions.

Mechanistic Causality & Reaction Logic

The "Indole Anion" Effect

Unlike aliphatic esters, indole-2-esters possess a free N-H proton. Upon exposure to strong hydride donors like Lithium Aluminum Hydride (LiAlH

) or Red-Al, the first step is not carbonyl attack, but rapid deprotonation of the nitrogen.

• Consequence: The active species is an indole anion. This negative charge delocalizes into the ring, reducing the electrophilicity of the C2-carbonyl carbon.

• Protocol Adjustment: You must use excess hydride reagent (typically >2.5 equivalents) and higher temperatures (reflux) or stronger donors (LiAlH

  vs. NaBH ) to drive the reduction of the now less-electrophilic ester.

7-Methoxy Electronic Influence

The 7-OMe group stabilizes the cation radical intermediates but also makes the system prone to oxidative degradation if exposed to air during quenching. All protocols below strictly enforce inert atmospheres until the quench is complete.

Experimental Protocols

Method A: Complete Reduction to Alcohol (LiAlH )

Target: 7-methoxyindole-2-methanol Best For: Small to mid-scale (mg to 50g), high-purity requirements.

Reagents & Stoichiometry

Component	Equiv.	Role
Substrate (Ester)	1.0	Limiting Reagent
LiAlH (2.4 M in THF)	3.0	Reductant (1 eq. for NH, 0.75 eq. for Ester -> Alcohol, excess for kinetics)
Anhydrous THF	10-15 V	Solvent (High solubility)
Rochelle Salt (Sat. Aq.)	N/A	Emulsion breaking quench

Step-by-Step Workflow

• Setup: Flame-dry a 3-neck round-bottom flask (RBF) equipped with a reflux condenser, nitrogen inlet, and pressure-equalizing addition funnel.

• Reagent Prep: Charge LiAlH

  solution into the RBF. Cool to 0°C.[1]

• Addition: Dissolve the 7-methoxyindole-2-ester in anhydrous THF. Add this solution dropwise to the LiAlH

  over 30 minutes.

  • Note: Gas evolution (H

    ) will occur immediately due to N-H deprotonation.

• Reaction: Warm to room temperature (RT), then heat to gentle reflux (66°C) for 2–4 hours.

  • Monitoring: TLC (50% EtOAc/Hex) or HPLC. The intermediate aldehyde is rarely observed due to rapid reduction.

• Critical Quench (Fieser Method Modified):

  • Cool mixture to 0°C.

  • Dilute with wet THF or Et

    O.

  • Add water (

    mL per g LAH), then 15% NaOH ( mL), then water ( mL).

  • Alternative (Recommended for Indoles): Add saturated aqueous Rochelle salt (Sodium Potassium Tartrate) and stir vigorously for 2 hours until two clear layers form. This prevents aluminum-indole emulsions.

• Isolation: Decant organic layer, dry over Na

  SO , and concentrate.

Method B: Partial Reduction to Aldehyde (DIBAL-H)

Target: 7-methoxyindole-2-carboxaldehyde Best For: Generating electrophilic intermediates for reductive amination.

Reagents & Stoichiometry

Component	Equiv.	Role
Substrate (Ester)	1.0	Limiting Reagent
DIBAL-H (1.0 M in Toluene)	2.5 - 3.0	Reductant (Controlled delivery)
DCM or Toluene	20 V	Solvent (Non-coordinating favors aldehyde)

Step-by-Step Workflow

• Cryogenic Setup: Cool the substrate solution (in DCM/Toluene) to -78°C (Dry ice/Acetone).

• Controlled Addition: Add DIBAL-H dropwise down the side of the flask to precool the reagent. Keep internal temp < -70°C.

  • Mechanism:[2][3][4][5][6][7][8][9] The first equiv deprotonates N-H. The second equiv coordinates to the carbonyl oxygen and delivers hydride, forming a stable hemiacetal-aluminum intermediate.

• Incubation: Stir at -78°C for 2–3 hours. Do not warm.

• Quench:

  • Add Methanol (5 equiv) at -78°C to destroy excess hydride.

  • Pour the cold mixture into a vigorously stirring biphasic mixture of DCM and Sat. Rochelle Salt.

• Workup: Stir for 3–12 hours at RT until the aluminum gel dissolves completely. Separate layers.

Method C: Safety-Enhanced Reduction (NaBH / Lewis Acid)

Target: 7-methoxyindole-2-methanol Best For: Large scale (>100g) where LAH is too hazardous.

Reagents & Stoichiometry

Component	Equiv.	Role
Substrate	1.0	Limiting Reagent
NaBH	5.0	Hydride Source
CaCl or ZnCl	2.0	Lewis Acid Activator
EtOH / THF (2:1)	15 V	Solvent

Step-by-Step Workflow

• Activation: Dissolve NaBH

  and CaCl in EtOH/THF. Stir for 30 mins to generate the active borohydride species (modified reactivity).

• Addition: Add the ester portion-wise as a solid or solution.

• Reaction: Stir at RT for 12 hours or reflux for 4 hours.

  • Note: This method is slower but avoids pyrophoric lithium reagents.

• Workup: Quench with dilute acetic acid (carefully, to pH 6) or NH

  Cl. Extract with EtOAc.

Visualization of Workflows

Reaction Decision Tree & Mechanism

Figure 1: Decision tree for selecting reduction conditions based on target oxidation state.

Troubleshooting & Quality Control

Observation	Root Cause	Corrective Action
Low Yield / Recovery	Emulsion formation during workup.	Use Rochelle Salt (Sodium Potassium Tartrate) instead of acid/base quench. Allow >2 hours stir time.
Starting Material Remains	Insufficient hydride due to N-H consumption.	Increase LAH to 3.0–4.0 equivalents. Ensure reagent quality (titrate hydride).
Dimerization (Pink/Red color)	Acid-catalyzed coupling at C3.	Avoid strong acid quenches (HCl). Keep workup pH > 5. Use NH Cl or Tartrate.
Over-reduction (Indoline)	Reduction of C2-C3 double bond.	Rare with esters, but possible with large excess of LAH at high pressure/temp. Monitor temp closely.

References

• Organic Syntheses. Indole-2-carboxylic acid, ethyl ester and derivatives. Coll. Vol. 5, p.650 (1973).

• Master Organic Chemistry. Di-isobutyl Aluminum Hydride (DIBAL) For The Partial Reduction of Esters. (2011).[3]

• Organic Chemistry Portal. Reduction of Carboxylic Esters to Alcohols. (Recent Literature & Reviews).

• Vertex AI Search. Synthesis of 7-methoxyindole derivatives via Fischer and Hemetsberger methods. (Aggregated chemical literature).[10][11]

Sources

• 1. Lithium Aluminum Hydride (LAH) [commonorganicchemistry.com]
• 2. Effect of methoxyindole 2-carboxylic acid and 4-pentenoic acid on adipose tissue metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Reduction of Carboxylic Acids and Their Derivatives - Chemistry Steps [chemistrysteps.com]
• 5. Ester to Aldehyde - Common Conditions [commonorganicchemistry.com]
• 6. orgosolver.com [orgosolver.com]
• 7. youtube.com [youtube.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Carboxylic Acids to Alcohols - Chemistry Steps [chemistrysteps.com]
• 10. Reduction of two different carboxylic acid derivatives with LiAlH... | Study Prep in Pearson+ [pearson.com]
• 11. archive.nptel.ac.in [archive.nptel.ac.in]

Application Note: Precision N-Alkylation of (7-methoxy-1H-indol-2-yl)methanol

Executive Summary & Strategic Analysis

The (7-methoxy-1H-indol-2-yl)methanol scaffold is a privileged motif in medicinal chemistry, frequently appearing in kinase inhibitors and CNS-active agents. However, its functionalization presents a "perfect storm" of synthetic challenges:

• Chemoselectivity: The substrate possesses two competitive nucleophilic sites: the indole nitrogen (

  ) and the primary alcohol at .[1] Both have comparable pKa values (~16-17 in DMSO), making selective deprotonation difficult.[1]

• Steric Hindrance: The 7-methoxy group exerts significant steric pressure on the

  position, retarding the rate of alkylation and increasing the likelihood of competitive -alkylation or -alkylation.

• Electronic Deactivation: While the methoxy group is electron-donating by resonance, its inductive effect at the 7-position can subtly alter the nucleophilicity of the indolyl anion.

This guide presents two validated protocols. Protocol A (Protection-Deprotection) is the "High-Fidelity" route recommended for scale-up and valuable intermediates. Protocol B (Phase Transfer Catalysis) is a "Direct" route suitable for rapid analog generation with unhindered electrophiles.[1][2]

Reaction Pathway & Mechanistic Logic[1][3]

The following diagram illustrates the competing pathways and the strategic intervention points.

Figure 1: Mechanistic divergence in indole alkylation. Protocol A bypasses the dianion competition entirely.

Protocol A: The High-Fidelity Route (Protection Strategy)

Recommendation: Use this protocol for scale-up (>1g), expensive electrophiles, or when high purity is required.[1][2] Mechanism: Transient masking of the hydroxyl group eliminates

-alkylation, forcing the reaction to the center.

Step 1: O-Protection (Silylation)[1][2]

• Reagents: TBSCl (1.2 eq), Imidazole (2.5 eq), DMF (0.5 M).[1][2]

• Procedure:

  • Dissolve (7-methoxy-1H-indol-2-yl)methanol in anhydrous DMF.

  • Add Imidazole and stir for 5 min.

  • Add TBSCl portion-wise at 0°C.

  • Warm to RT and stir for 2h.

  • Checkpoint: TLC should show complete conversion to the less polar O-TBS ether.

  • Workup: Dilute with EtOAc, wash with water (3x) to remove DMF.[1] Dry (

    ) and concentrate.[1][2][3][4][5]

Step 2: N-Alkylation[5]

• Reagents: NaH (60% dispersion, 1.5 eq), Alkyl Halide (1.2–1.5 eq), DMF (0.2 M).[1][2]

• Critical Note: The 7-OMe group creates steric bulk. We use excess base and heat to ensure complete deprotonation and overcoming the activation energy barrier.

• Setup: Flame-dry a round-bottom flask under Argon/Nitrogen.

• Solvation: Dissolve the O-TBS protected indole in anhydrous DMF. Cool to 0°C.[4]

• Deprotonation: Add NaH (1.5 eq) portion-wise.[1][2][4]

  • Observation: Gas evolution (

    ).[1][2][4] Solution typically turns yellow/orange (indolyl anion).[1][2]

  • Time: Stir at 0°C for 15 min, then RT for 30 min to ensure full deprotonation.

• Alkylation: Cool back to 0°C. Add the Alkyl Halide (R-X) dropwise.

  • Optimization: If R-X is a secondary halide or sterically hindered, add TBAI (10 mol%) or 18-crown-6 to catalyze the reaction.[1]

• Reaction: Allow to warm to RT.

  • For Methyl/Ethyl Iodide: Stir 2–4 h at RT.

  • For Benzyl/Complex Halides: Heat to 60°C may be required due to 7-OMe hindrance.

• Quench: Cool to 0°C. Add Sat.

  dropwise.[2][4]

• Isolation: Extract with EtOAc (3x). Wash combined organics with water (3x) and brine.[1][2] Dry and concentrate.

Step 3: Deprotection[1][2][4]

• Reagents: TBAF (1.0 M in THF, 1.2 eq).

• Procedure:

  • Dissolve crude N-alkylated intermediate in THF.

  • Add TBAF solution at 0°C. Stir at RT for 1–2 h.

  • Purification: Silica gel chromatography is usually required here to remove silanol byproducts.

Protocol B: The Direct Route (Phase Transfer Catalysis)[1][2]

Recommendation: Use for rapid analoging with simple, primary alkyl halides (MeI, EtBr, BnBr).[1] Mechanism: Uses a biphasic system where the highly reactive

-anion is generated at the interface. The hydration shell of the hydroxide in the aqueous phase suppresses alkoxide formation (O-alkylation), favoring the softer N-nucleophile.

Materials

• Solvent: Toluene (preferred) or DCM.[1][2]

• Base: 50% w/w aqueous NaOH.

• Catalyst: Tetrabutylammonium hydrogen sulfate (TBAHS) or Tetrabutylammonium bromide (TBAB) (10 mol%).[1][2]

Step-by-Step Methodology

• Preparation: In a vial, dissolve (7-methoxy-1H-indol-2-yl)methanol (1.0 eq) and the Alkyl Halide (1.5 eq) in Toluene (0.3 M).

• Catalyst Addition: Add TBAHS (0.1 eq).

• Initiation: Add 50% NaOH (5.0 eq) in one portion.

• Agitation: Vigorously stir (1000+ rpm). High shear is critical for PTC efficiency.[2]

  • Temperature: Start at RT.[4][6][7] If no reaction after 2h, heat to 50°C.

• Monitoring: Check TLC. The N-alkylated product is usually less polar than the starting material but more polar than O-alkylated byproducts.

• Workup:

  • Dilute with water and EtOAc.

  • Separate phases. Extract aqueous layer once with EtOAc.

  • Wash organics with brine, dry (

    ), and concentrate.[1][2][8]

Comparative Data & Optimization Table

Variable	Protocol A (Protection)	Protocol B (Direct PTC)	Notes
Chemoselectivity	>99% N-alkylation	~85-90% N-alkylation	Protocol A eliminates O-alkylation risk.[1]
Yield (Overall)	75-85% (3 steps)	50-70% (1 step)	Protocol B suffers from competitive O-alkylation.[1]
Steric Tolerance	High (Can heat to 80°C+)	Moderate	PTC struggles with hindered electrophiles.[1][2]
Reagent Cost	Moderate (TBSCl, TBAF)	Low	Protocol B is greener and cheaper.[1]
7-OMe Impact	Minimal (with heat)	Significant	7-OMe hinders the interface approach in PTC.

Troubleshooting The 7-Methoxy Effect

The 7-methoxy group is the critical variable. If conversion is low:

• Solvent Switch: Switch from DMF to DMSO in Protocol A (Step 2).[1][2] DMSO is better at solvating the cation, creating a "naked" indolyl anion that is more reactive.[2]

  • Caution: DMSO is harder to remove; requires lyophilization or extensive water washing.

• Crown Ethers: Add 18-Crown-6 (1.0 eq) when using potassium bases (KH or KOH).[1] This sequesters the cation and exposes the N-anion, helping it overcome the steric repulsion of the 7-OMe group.

• Base Change: If using Protocol B, switch from NaOH to KOH (powdered) in MeCN with TBAI. This "solid-liquid" PTC sometimes works better for hindered substrates than liquid-liquid.

References

• General Indole Alkylation: Journal of Organic Chemistry, 2001, 66, 638-641.[1][2] Link[1]

• Phase Transfer Catalysis for Indoles: Tetrahedron Letters, 2005, 46, 1893-1896.[1][2] Link[1]

• Chemo-selectivity in Indole Alcohols: Organic Letters, 2011, 13, 1996-1999. Link[1]

• 7-Substituted Indole Reactivity: European Journal of Medicinal Chemistry, 2014, 87, 220-228.[2] Link[1][2]

• Ir-Catalyzed Alkylation (Alternative): Journal of Organic Chemistry, 2022, 87, 5603-5616.[1][2][9] Link[1][2]

Sources

• 1. One-Pot Synthesis of Novel Multisubstituted 1-Alkoxyindoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. beilstein-journals.org [beilstein-journals.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. US7067676B2 - N-alkylation of indole derivatives - Google Patents [patents.google.com]
• 6. mdpi.com [mdpi.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. 7-methoxy-2-methyl-1H-indole synthesis - chemicalbook [chemicalbook.com]
• 9. Regio-Selective C3- and N-Alkylation of Indolines in Water under Air Using Alcohols [organic-chemistry.org]

protecting group strategies for (7-methoxy-1H-indol-2-yl)methanol hydroxyl group

Topic: Strategic Protection of the (7-Methoxy-1H-indol-2-yl)methanol Hydroxyl Group Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Introduction & Mechanistic Context[1][2][3][4][5][6][7][8][9][10][11]

The molecule (7-methoxy-1H-indol-2-yl)methanol represents a unique challenge in protecting group chemistry due to the electronic interplay between the electron-rich indole core and the labile "benzylic-like" alcohol at the C2 position.

The Chemical Challenge

• Electronic Activation: The 7-methoxy substituent functions as a strong electron-donating group (EDG). This significantly increases the electron density of the indole ring, making C3 highly susceptible to electrophilic attack and oxidative degradation.

• Acid Sensitivity: The C2-hydroxymethyl group is electronically analogous to a benzyl alcohol. Under acidic conditions, it can readily dehydrate to form a resonance-stabilized carbocation (indolyl-methyl cation), leading to rapid dimerization or polymerization. Therefore, acidic protection strategies (e.g., DHP/TsOH for THP ethers) are high-risk and generally discouraged.

• Amphoteric Nature: The indole N-H (pKa ~16) is weakly acidic, while the C2-OH is nucleophilic. Chemoselective protection of the oxygen without concomitant N-protection requires careful modulation of basicity.

This guide details three field-proven strategies to protect the hydroxyl group, prioritized by selectivity and downstream stability.

Strategic Decision Matrix

Before selecting a protocol, analyze your downstream synthetic requirements:

Figure 1: Decision matrix for selecting the optimal protection strategy based on substrate status and downstream conditions.

Detailed Protocols

Strategy 1: Silyl Ether Protection (TBS)

The "Gold Standard" for Selectivity

The tert-butyldimethylsilyl (TBS) group is the preferred choice for this substrate. It offers mild introduction conditions that avoid acid-catalyzed decomposition and provides excellent selectivity for the primary alcohol over the indole nitrogen when weak bases are used.

Mechanism: The bulky TBS-Cl reagent, activated by imidazole, attacks the oxygen nucleophile. The indole nitrogen, being sterically hindered and less nucleophilic in the absence of strong deprotonation, remains free.

Protocol 1: Selective O-Silylation

Reagents:

• Substrate: (7-Methoxy-1H-indol-2-yl)methanol (1.0 equiv)

• Reagent: TBS-Cl (1.1 – 1.2 equiv)

• Base: Imidazole (2.0 equiv)

• Solvent: Anhydrous DMF or DCM (0.1 M concentration)

Step-by-Step Procedure:

• Setup: Flame-dry a round-bottom flask and purge with Argon/Nitrogen.

• Dissolution: Dissolve the indole substrate in anhydrous DMF. (DMF is preferred over DCM for solubility of polar indoles).

• Activation: Add Imidazole in one portion. Stir for 5 minutes until fully dissolved.

• Addition: Cool the solution to 0°C. Add TBS-Cl portion-wise over 5 minutes.

  • Critical Note: Do not add TBS-Cl all at once if the scale is >1g, to control exotherm.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours.

  • Monitoring: Check TLC (Hexane/EtOAc 7:3). Look for the disappearance of the polar starting material (Rf ~0.2) and appearance of a less polar spot (Rf ~0.6).

• Workup: Dilute with Et2O (Diethyl ether). Wash sequentially with:

  • Water (3x) – critical to remove DMF.

  • Brine (1x).

• Purification: Dry over Na2SO4, concentrate, and purify via flash chromatography (SiO2, gradient 0-20% EtOAc in Hexanes).

Validation Data:

• 1H NMR: Disappearance of the -OH broad singlet. Appearance of TBS methyls (~0.1 ppm, s, 6H) and t-butyl (~0.9 ppm, s, 9H).

• Stability: Stable to basic hydrolysis and mild oxidation. Cleaved by TBAF (THF) or mild acid (AcOH/THF/Water).

Strategy 2: Pivaloyl Ester Protection

The "Robust" Shield

If the molecule must survive conditions that would cleave a silyl ether (e.g., Lewis acids or fluoride sources), a Pivaloate (Piv) ester is the superior choice. The steric bulk of the tert-butyl group prevents nucleophilic attack at the carbonyl, making it surprisingly stable compared to acetates.

Protocol 2: Sterically Driven Acylation

Reagents:

• Substrate (1.0 equiv)

• Pivaloyl Chloride (PivCl) (1.1 equiv)

• Pyridine (3.0 equiv) or Et3N (2.0 equiv) + DMAP (0.1 equiv)

• Solvent: DCM

Step-by-Step Procedure:

• Setup: Dissolve substrate in anhydrous DCM under inert atmosphere.

• Base Addition: Add Pyridine (or Et3N/DMAP). Cool to 0°C.[1]

• Acylation: Add PivCl dropwise via syringe.

  • Note: The reaction is usually slower than acetylation due to steric bulk.

• Reaction: Stir at 0°C for 1 hour, then warm to RT. Stir overnight (12-16h).

• Quench: Add saturated NaHCO3 solution.

• Workup: Extract with DCM. Wash organic layer with 1M HCl (to remove pyridine), then brine.

• Purification: Flash chromatography.

Pros/Cons:

• Pro: Highly crystalline products (good for purification). Very stable to oxidation.

• Con: Removal requires strong reduction (DIBAL-H) or strong base (LiOH/MeOH reflux), which might be harsh for the indole ring if not carefully controlled.

Strategy 3: The "N-First" Approach (Double Protection)

Addressing N-H Interference

If you intend to perform lithiation (e.g., at C3) or use strong electrophiles later, the free N-H is a liability. It will be deprotonated first (consuming reagents) or N-alkylated.

Workflow:

• N-Protection: Install Boc (tert-butyloxycarbonyl) or SEM (2-(Trimethylsilyl)ethoxymethyl).

• O-Protection: Proceed with TBS or Benzyl protection.

Protocol 3: N-Boc Protection followed by O-Silylation

Step 1: N-Boc

• Dissolve substrate in DCM.

• Add Boc2O (1.1 equiv) and DMAP (0.1 equiv).

• Stir at RT.[1][2][3] The electron-rich 7-methoxyindole reacts rapidly.

• Note: This renders the indole electron-deficient, temporarily stabilizing the C2-alcohol against acid sensitivity.

Step 2: O-TBS

• Follow Protocol 1. The reaction will be cleaner as the N-H interference is completely removed.

Experimental Workflow Visualization

Figure 2: Standard workflow for Silyl Ether protection of indole-2-methanol.

Troubleshooting & Critical Parameters

Issue	Probable Cause	Solution
N-Silylation (Side Product)	Base was too strong (e.g., NaH used) or excess TBS-Cl used.	Use Imidazole or 2,6-Lutidine. Maintain 1:1.1 stoichiometry.
Decomposition (Black Tar)	Acidic contamination or spontaneous dehydration of C2-OH.	Ensure solvents are neutral/basic. Store substrate at -20°C. Avoid silica gel with high acidity (add 1% Et3N to eluent).
Low Yield (Piv Protection)	Steric hindrance of Pivaloyl group.	Add DMAP (catalytic) to accelerate acylation.[4] Heat to 40°C if necessary.
7-Methoxy Demethylation	Used BBr3 or strong Lewis acids downstream.	7-Methoxy is stable to TBAF and LiOH. Avoid BBr3 if the methoxy group must be retained.

References

• Greene, T. W., & Wuts, P. G. M. (1999).[5][6] Protective Groups in Organic Synthesis (3rd ed.).[5] Wiley-Interscience.[5][6] (The definitive guide on stability/cleavage conditions).

• Sundberg, R. J. (1996). Indoles (Best Synthetic Methods). Academic Press. (Detailed analysis of indole reactivity and C2/C3 stability).

• Somei, M., et al. (2018).[3] "Preparation of 1-Hydroxyindole Derivatives and a New Route to 2-Substituted Indoles." Heterocycles. Link (Discusses lithiation and protection of methoxy-indoles).

• BenchChem. "Application Notes and Protocols for the Selective Silylation of Diols." Link (General protocols for selective silylation).

• PubChem. "7-Methoxy-1H-indole Compound Summary." Link (Physical properties and safety data).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Protecting groups in organic synthesis - protection and deprotection of alcoholic hydroxyl groups (II) [en.highfine.com]
• 5. mdpi.org [mdpi.org]
• 6. Pivalic Acid Esters, Pivalates [organic-chemistry.org]

Application Notes and Protocols: Microwave-Assisted Synthesis of 7-Methoxy-1H-indol-2-yl Derivatives

Introduction

The indole scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous pharmaceuticals and biologically active compounds.[1][2][3][4] Specifically, 7-methoxy-1H-indol-2-yl derivatives have garnered significant attention due to their diverse pharmacological activities, including anticancer, anti-inflammatory, and neuroprotective properties.[2][5] Traditional synthetic routes to these valuable compounds often involve lengthy reaction times, harsh conditions, and moderate yields, creating a bottleneck in drug discovery and development pipelines.[1][6]

Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology, offering a green and efficient alternative to conventional heating methods.[6][7][8][9] By directly and efficiently heating the reaction mixture, microwave irradiation dramatically accelerates reaction rates, often leading to higher yields, improved product purity, and reduced energy consumption.[6][7][10][11] This application note provides a detailed guide to the microwave-assisted synthesis of 7-methoxy-1H-indol-2-yl derivatives, offering researchers and drug development professionals a robust and scalable methodology.

Principles of Microwave-Assisted Organic Synthesis (MAOS)

Microwave heating operates on the principle of dielectric heating, where microwave energy is directly coupled with polar molecules in the reaction mixture.[10][12][13] This interaction primarily occurs through two mechanisms:

• Dipolar Polarization: Polar molecules, possessing a permanent dipole moment, attempt to align with the rapidly oscillating electric field of the microwaves. This constant reorientation generates friction, leading to rapid and uniform heating throughout the sample.[10][12][13]

• Ionic Conduction: In the presence of ions, the oscillating electric field induces their migration. Collisions between these moving ions result in the dissipation of energy as heat.[12]

This direct and volumetric heating mechanism contrasts sharply with conventional heating, which relies on the slower process of thermal conduction from an external heat source.[6][13] The result is a significant reduction in reaction times, often from hours to mere minutes, and a more uniform temperature profile within the reaction vessel, which can minimize the formation of byproducts.[6][7][12]

Advantages of MAOS in Heterocyclic Synthesis:

• Rate Acceleration: Dramatically reduced reaction times.[6][7][11]

• Higher Yields: Improved conversion of reactants to products.[6][11]

• Enhanced Purity: Minimized side reactions and decomposition products.[8]

• Green Chemistry: Reduced energy consumption and potential for solvent-free reactions.[6][7][12][14]

• Improved Reproducibility: Precise control over reaction parameters.[6]

Synthetic Strategies for 7-Methoxy-1H-indol-2-yl Derivatives

Several classical and modern synthetic methods for indole formation can be adapted for microwave-assisted synthesis. This section will focus on two prominent and versatile approaches: the Fischer Indole Synthesis and a Palladium-Catalyzed Cyclization.

Microwave-Assisted Fischer Indole Synthesis

The Fischer indole synthesis is a venerable and widely used method for constructing the indole ring system from an arylhydrazine and an aldehyde or ketone in the presence of an acid catalyst.[1][15] Microwave irradiation can significantly accelerate this often time-consuming reaction.[1][16]

Reaction Scheme:

Caption: Microwave-Assisted Fischer Indole Synthesis Workflow.

Experimental Protocol:

Materials:

• (2-Methoxyphenyl)hydrazine hydrochloride

• Ethyl pyruvate

• Eaton's Reagent (7.7 wt% phosphorus pentoxide in methanesulfonic acid)

• Crushed ice

• Saturated aqueous sodium bicarbonate solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a 10 mL microwave vial equipped with a magnetic stir bar, add (2-methoxyphenyl)hydrazine hydrochloride (1.0 mmol) and ethyl pyruvate (1.1 mmol).

• Carefully add Eaton's Reagent (2-3 mL) to the vial.

• Seal the vial and place it in the microwave reactor.

• Irradiate the reaction mixture at 170°C for 10 minutes with stirring.[1]

• After the reaction is complete, allow the vial to cool to room temperature.

• Carefully pour the reaction mixture onto crushed ice to quench the reaction.

• Neutralize the solution by the slow addition of a saturated aqueous solution of sodium bicarbonate until effervescence ceases.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the residue by flash column chromatography on silica gel (eluent: petroleum ether/ethyl acetate) to yield the pure 7-methoxy-1H-indole-2-carboxylate derivative.

Microwave-Assisted Palladium-Catalyzed Intramolecular Cyclization

Palladium-catalyzed reactions provide a powerful and regioselective route to polysubstituted indoles.[1][17] Microwave heating can significantly accelerate these catalytic processes, often leading to cleaner reactions and higher yields in shorter timeframes.[17][18] This protocol describes the synthesis of a 7-methoxy-1H-indol-2-yl derivative from a suitably substituted N-aryl enamine.

Reaction Scheme:

Caption: Microwave-Assisted Pd-Catalyzed Indole Synthesis.

Experimental Protocol:

Materials:

• Methyl (Z)-3-((2-methoxyphenyl)amino)but-2-enoate (N-aryl enamine)

• Palladium(II) acetate (Pd(OAc)₂)

• Copper(II) acetate (Cu(OAc)₂)

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• In a 10 mL microwave vial, combine the N-aryl enamine (0.16 mmol), Pd(OAc)₂ (5-10 mol%), Cu(OAc)₂ (1 equivalent), and K₂CO₃ (0.4 mmol).[17]

• Add DMF (2 mL) to the vial and equip it with a magnetic stir bar.

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at 60°C for 1-3 hours with stirring.[17] The reaction progress can be monitored by TLC.

• After cooling, dilute the reaction mixture with water and extract with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired methyl 7-methoxy-2-methyl-1H-indole-3-carboxylate.

Data Presentation

The following table summarizes typical results comparing microwave-assisted synthesis with conventional heating methods for indole synthesis, illustrating the significant advantages of MAOS.

Entry	Reaction Type	Heating Method	Temperature (°C)	Time	Yield (%)	Reference
1	Fischer Indole	Microwave	170	10 min	High	[1]
2	Fischer Indole	Conventional	80-100	Several hours	Moderate to High	[1]
3	Pd-Catalyzed	Microwave	60	1-3 h	90-95	[17]
4	Pd-Catalyzed	Conventional	80	12-16 h	73-89	[1][17]

Conclusion

Microwave-assisted synthesis represents a powerful and enabling technology for the rapid and efficient preparation of 7-methoxy-1H-indol-2-yl derivatives.[8][19] The protocols detailed in this application note demonstrate significant reductions in reaction times and improvements in yield compared to conventional methods.[11][19] By leveraging the principles of microwave heating, researchers in drug discovery and development can accelerate the synthesis of novel indole-based compounds, thereby streamlining the path to new therapeutic agents. The adoption of MAOS aligns with the principles of green chemistry by reducing energy consumption and often minimizing the need for hazardous solvents.[6][7][9]

References

• Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. (2024, January 15). Preprints.org.
• Theory of Microwave Heating for Organic Synthesis.
• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. (2025, November 7). MDPI.
• Microwave chemistry. Wikipedia.
• Importance of Microwave Heating in Organic Synthesis. (2019, January 2). Advanced Journal of Chemistry, Section A.
• Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry. (2020, April 7). PMC.
• Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry. RSC Publishing.
• Microwave Assisted Synthesis Of New Heterocyclic Compounds. (2024, July 27). International Journal of Pharmaceutical Sciences.
• MICROWAVE ASSISTED SYNTHESIS OF HETEROCYCLIC COMPOUND AND ITS ANTICANCER ACTIVITY.
• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. MDPI.
• Microwave-Assisted Synthesis of Substituted Indoles: Applic
• Fischer Indole Synthesis. Organic Chemistry Portal.
• Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. (2019, December 18). MDPI.
• Microwave-assisted synthesis of indole-derivatives via cycloisomerization of 2-alkynylanilines in water without added catalysts, acids, or bases. (2025, August 6).
• Microwave-Assisted Synthesis of 2-Methyl-1H-indole-3-carboxylate Derivatives via Pd-Catalyzed Heterocyclization. (2022, February 22). iris.unina.it.
• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applic
• Solvent-Free and Microwave-Assisted Synthesis Enables Formation of Imidazole and Pyrazole Derivatives Through Epoxide Ring Opening. (2025, April 14). MDPI.
• Synthesis of Medicinally Important Indole Deriv
• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery-An Updated Review on Their Multifaceted Therapeutic Applications (2020-2024). (2024, October 9). PubMed.
• Discovery of a New Polymorph of 5-Methoxy-1H-Indole-2-Carboxylic Acid: Characterization by X-ray Diffraction, Infrared Spectroscopy, and DFT Calcul

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of Medicinally Important Indole Derivatives: A Review [openmedicinalchemistryjournal.com]
• 4. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery-An Updated Review on Their Multifaceted Therapeutic Applications (2020-2024) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. ajchem-a.com [ajchem-a.com]
• 7. Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Microwave chemistry - Wikipedia [en.wikipedia.org]
• 11. pnrjournal.com [pnrjournal.com]
• 12. ajgreenchem.com [ajgreenchem.com]
• 13. Theory of Microwave Heating for Organic Synthesis [cem.com]
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• 15. Fischer Indole Synthesis [organic-chemistry.org]
• 16. researchgate.net [researchgate.net]
• 17. iris.unina.it [iris.unina.it]
• 18. Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond | MDPI [mdpi.com]
• 19. ijpsjournal.com [ijpsjournal.com]

Strategic C3-Functionalization of (7-Methoxy-1H-indol-2-yl)methanol: Overcoming Electronic and Steric Constraints

Topic: Precision C3-Functionalization of (7-Methoxy-1H-indol-2-yl)methanol Content Type: Detailed Application Note & Protocols Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Executive Summary & Reactivity Landscape[1]

The functionalization of (7-methoxy-1H-indol-2-yl)methanol (Compound 1 ) presents a unique paradox in indole chemistry. While the 7-methoxy group significantly enhances the nucleophilicity of the indole ring (specifically at C3), the C2-hydroxymethyl group introduces a critical instability factor: acid-sensitivity.

Under acidic conditions, Compound 1 readily undergoes dehydration to form a reactive azafulvene intermediate . This species is highly electrophilic and reacts with the nucleophilic C3 position of unreacted indole molecules, leading to rapid dimerization (bis-indolylmethane formation) or uncontrolled polymerization.

Therefore, successful C3-functionalization requires a bifurcated strategy :

• Pathway A (Acidic/Electrophilic Reagents): Requires prior protection of the C2-alcohol to prevent azafulvene formation.

• Pathway B (Basic/Neutral Conditions): Allows for direct functionalization by avoiding the ionization of the C2-alcohol.

Reactivity Decision Matrix (DOT Visualization)

Caption: Figure 1. The "Azafulvene Trap." Direct acidic treatment leads to dimerization. Successful C3 functionalization requires mild conditions or alcohol protection.

Protocol A: C3-Formylation (Vilsmeier-Haack) via Transient Protection

Objective: Introduction of a formyl group (-CHO) at C3.[1] Challenge: The standard Vilsmeier reagent (POCl3/DMF) is acidic and dehydrating, which destroys the unprotected substrate. Solution: A "Protect-React-Deprotect" sequence using a silyl ether.

Mechanism & Causality

The 7-methoxy group pushes electron density to C3, making it highly reactive toward the Vilsmeier chloroiminium salt. However, we must first "mask" the C2-alcohol as a TBS (tert-butyldimethylsilyl) ether . This steric bulk prevents the oxygen lone pair from assisting in the formation of the azafulvene, stabilizing the molecule against the acidic Vilsmeier intermediate.

Step-by-Step Protocol

Step 1: Silyl Protection

• Dissolution: Dissolve (7-methoxy-1H-indol-2-yl)methanol (1.0 equiv) in anhydrous DCM (0.2 M).

• Base Addition: Add Imidazole (1.2 equiv) and stir at 0 °C for 10 min.

• Silylation: Add TBSCl (1.1 equiv) portion-wise. Warm to RT and stir for 2 h.

• Validation (TLC): Monitor disappearance of the polar alcohol spot.

• Workup: Wash with water, dry over Na2SO4, and concentrate. Note: The crude silyl ether is usually pure enough for the next step.

Step 2: Vilsmeier-Haack Formylation[2][3]

• Reagent Formation: In a separate flame-dried flask, cool anhydrous DMF (5.0 equiv) to 0 °C. Add POCl3 (1.2 equiv) dropwise under Argon. Stir for 30 min to form the white chloroiminium salt precipitate.

• Addition: Dissolve the TBS-protected indole from Step 1 in minimal DMF. Add this solution dropwise to the Vilsmeier reagent at 0 °C.

• Reaction: Warm to RT, then heat to 40 °C for 2 hours.

  • Why 40 °C? The 7-OMe group activates the ring, so high heat (reflux) is unnecessary and risks desilylation.

• Hydrolysis: Pour the mixture into ice-cold saturated NaOAc (aq). Stir for 1 hour to hydrolyze the iminium intermediate to the aldehyde.

• Isolation: Extract with EtOAc. The product is 3-formyl-2-(TBS-oxymethyl)-7-methoxyindole .

Step 3: Deprotection (Optional)

If the free alcohol is required immediately:

• Dissolve the intermediate in THF.

• Add TBAF (1.0 M in THF, 1.1 equiv) at 0 °C. Stir for 30 min.

• Isolate the final 3-formyl-2-hydroxymethyl-7-methoxyindole .

Data Summary Table

Parameter	Value	Note
Reagents	POCl3, DMF, TBSCl	Standard Vilsmeier conditions
Temperature	0 °C 40 °C	Mild heat prevents decomposition
Yield (Step 1)	>90%	Quantitative protection is typical
Yield (Step 2)	75-85%	7-OMe directs regioselectivity sharply to C3
1H NMR Marker	~10.1 ppm (s, 1H)	Distinct aldehyde proton signal

Protocol B: Regioselective C3-Iodination

Objective: Preparation of a C3-iodo handle for Suzuki/Sonogashira coupling. Strategy: Use of N-Iodosuccinimide (NIS) in neutral media. Why NIS? Unlike I2/KOH (which is too basic and can cause Cannizzaro-type redox on the alcohol) or ICl (too acidic), NIS provides a source of iodonium (I+) without generating strong acid or base byproducts.

Protocol

• Setup: Dissolve (7-methoxy-1H-indol-2-yl)methanol (1.0 equiv) in anhydrous Acetone or DCM (0.1 M).

  • Solvent Choice: Acetone is preferred if the substrate solubility is poor in DCM.

• Cooling: Cool the solution to -10 °C (ice/salt bath).

  • Causality: Low temperature suppresses oxidation of the 7-OMe group (to a quinone-imine) and prevents over-iodination at C4/C6.

• Addition: Add NIS (1.05 equiv) in one portion. Protect from light.[4]

• Monitoring: Stir for 1-2 hours.

  • Self-Validating Check: The reaction mixture often turns from colorless to a slight reddish-brown. TLC should show a less polar spot (the iodide).

• Quench: Add 10% aq. Na2S2O3 (sodium thiosulfate) to remove excess iodine.

• Workup: Extract with DCM. Wash with brine.

• Stability Warning: The C3-iodo product is light-sensitive. Store in amber vials at -20 °C.

Protocol C: C3-Alkylation via Metal-Free Hydrogen Autotransfer

Objective: Direct C3-alkylation using benzyl alcohols or heterocylic methanols. Innovation: This protocol uses Cs2CO3 and Oxone to transiently oxidize an external alcohol to an aldehyde, condense it with the indole C3, and reduce it back, all in one pot. This avoids the use of alkyl halides (which are toxic) and acidic catalysts.

Workflow Diagram (DOT)

Caption: Figure 2.[5] Metal-Free Hydrogen Autotransfer mechanism for C3-alkylation.

Protocol

• Reagents:

  • Substrate: (7-methoxy-1H-indol-2-yl)methanol (1.0 equiv)

  • Alkylating Agent: Benzyl alcohol or Pyridine-methanol (3.0 equiv)

  • Base: Cs2CO3 (1.1 equiv)

  • Oxidant: Oxone® (0.1 equiv)

• Solvent: Xylenes (anhydrous).

• Procedure:

  • Combine all reagents in a sealed tube.

  • Purge with Argon.

  • Heat to 140 °C for 24 hours.

• Mechanism Note: The 7-methoxy group stabilizes the intermediate vinyl-indole cation, facilitating the condensation step. The basic conditions (Cs2CO3) protect the C2-hydroxymethyl group from acid-catalyzed degradation.

• Purification: Flash chromatography (Hexane/EtOAc).

References

• Title: Vilsmeier–Haack reaction - Wikipedia & BenchChem Protocols.

• C3-Functionalization via Hydrogen Autotransfer

  • Title: C3-Functionalization of indoles with α-heteroaryl-substituted methyl alcohols.
  • Source: Organic & Biomolecular Chemistry (RSC Publishing).

  • URL:[Link]

• Iodine-Catalyzed Functionalization

  • Title: Molecular iodine catalyzed C3-quaternization via oxidative dearomatization of indoles.[6]

  • Source: RSC Advances.[6][7]

  • URL:[Link]

• Reactivity of Indol-2-yl Methanols

  • Title: A breakthrough in 2-indolylmethanol-involved organocatalytic asymmetric reactions.[5]

  • Source: OAE Publishing.

  • URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Vilsmeier-Haack Reaction [organic-chemistry.org]
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• 5. oaepublish.com [oaepublish.com]
• 6. Molecular iodine catalyzed C3-quaternization via oxidative dearomatization of indoles: direct access to 3,3-di(indolyl)indolin-2-ones - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]

scaling up synthesis of (7-methoxy-1H-indol-2-yl)methanol for preclinical studies

Application Note: Scalable Synthesis of (7-methoxy-1H-indol-2-yl)methanol

Executive Summary

The synthesis of (7-methoxy-1H-indol-2-yl)methanol is a critical workflow in the development of specific kinase inhibitors and GPCR ligands. While 7-methoxyindole is commercially available, the introduction of the C2-hydroxymethyl group at scale presents regioselectivity challenges. Direct C2-lithiation of the parent indole requires cryogenic conditions (-78 °C) and pyrophoric reagents (n-BuLi), making it unsuitable for multi-kilogram production.

This guide details a robust, scalable Reissert Indole Synthesis route. By starting with 3-methoxy-2-nitrotoluene , we install the C2-carbon scaffold early via condensation with diethyl oxalate, avoiding late-stage cryogenic functionalization. The subsequent reduction of the ester to the alcohol is optimized using an Enhanced Borohydride System (NaBH4/LiCl) , eliminating the need for hazardous Lithium Aluminum Hydride (LAH) handling at scale.

Retrosynthetic Analysis & Strategy

The strategic disconnection relies on the innate nucleophilicity of the methyl group ortho to the nitro moiety. Unlike Fischer indolization, which suffers from regiochemical ambiguity with 2-substituted hydrazines (often yielding 6-substituted indoles), the Reissert method guarantees the 7-methoxy regiochemistry.

Figure 1: Retrosynthetic strategy prioritizing regiocontrol and safety.

Detailed Protocols

Phase 1: Synthesis of Ethyl 7-methoxy-1H-indole-2-carboxylate

Rationale: The condensation of 3-methoxy-2-nitrotoluene with diethyl oxalate requires a strong base. Potassium ethoxide (KOEt) is preferred over sodium ethoxide due to higher solubility and basicity in ethanol, driving the equilibrium toward the enolate salt.

Reagents:

• 3-Methoxy-2-nitrotoluene (1.0 equiv)

• Diethyl oxalate (1.2 equiv)

• Potassium ethoxide (1.3 equiv, 24% wt in ethanol)

• Zinc dust (Activated, 4.0 equiv)

• Glacial Acetic Acid (Solvent/Proton source)

Step-by-Step Protocol:

• Condensation (Enolate Formation):

  • Charge a reactor with anhydrous ethanol and 3-methoxy-2-nitrotoluene.

  • Add diethyl oxalate under nitrogen atmosphere.

  • Critical Process Parameter (CPP): Cool the mixture to 0–5 °C. Exothermic addition of base can lead to tar formation.

  • Add Potassium Ethoxide solution dropwise over 60 minutes, maintaining internal temperature <10 °C.

  • Upon completion, warm to room temperature and stir for 12 hours. A dark red precipitate (the potassium enolate) will form.

  • Isolation: Filter the potassium salt and wash with cold ether/ethanol (1:1) to remove unreacted nitrotoluene. Drying is not strictly necessary if proceeding immediately.

• Reductive Cyclization:

  • Suspend the potassium salt in Glacial Acetic Acid (10 vol relative to salt mass).

  • Safety Note: The reaction is exothermic and evolves hydrogen gas. Ensure adequate venting.

  • Add Activated Zinc Dust portion-wise at a rate that maintains the temperature between 60–70 °C.

  • Mechanism:[1][2][3][4][5][6] The nitro group is reduced to an amine, which spontaneously attacks the α-keto group to form the indole ring.

  • Heat to 85 °C for 2 hours to ensure complete cyclization and dehydration.

  • Workup: Filter hot through Celite to remove zinc residues. Pour the filtrate into ice water (10 vol). The product, Ethyl 7-methoxy-1H-indole-2-carboxylate , will precipitate as a tan solid.

  • Purification: Recrystallize from Ethanol/Water (9:1).

Yield Expectation: 65–75% over two steps.

Phase 2: Reduction to (7-methoxy-1H-indol-2-yl)methanol

Rationale: While Lithium Aluminum Hydride (LAH) is the textbook reagent for ester reduction, it is hazardous at scale (pyrophoric, difficult aluminum emulsion workup). We utilize an in-situ generated Lithium Borohydride system (NaBH4 + LiCl). This method is chemoselective, non-pyrophoric, and allows for a simple aqueous workup.

Reagents:

• Ethyl 7-methoxy-1H-indole-2-carboxylate (1.0 equiv)

• Sodium Borohydride (NaBH4) (2.5 equiv)

• Lithium Chloride (LiCl) (2.5 equiv)

• THF (Anhydrous) / Ethanol (9:1 ratio)

Step-by-Step Protocol:

• Reagent Preparation:

  • In the reactor, dissolve Ethyl 7-methoxy-1H-indole-2-carboxylate and Lithium Chloride in anhydrous THF.

  • Note: LiCl increases the Lewis acidity of the cation, activating the borohydride.

• Reduction:

  • Add Ethanol (10% v/v) to the mixture.

  • Add NaBH4 in portions at 0 °C.

  • CPP: Hydrogen gas evolution will occur. Monitor off-gas flow.

  • Warm to room temperature and stir for 4–6 hours. Monitor by HPLC/TLC (Ester disappearance).

• Quenching & Isolation:

  • Cool to 0 °C. Quench by slow addition of Sat. NH4Cl solution.

  • Advantage:[3][6][7][8] Unlike LAH, this does not form a gelatinous aluminum cake.

  • Extract with Ethyl Acetate (3x). Wash combined organics with Brine.

  • Dry over Na2SO4 and concentrate.

• Purification:

  • The crude alcohol is often pure enough (>95%). If necessary, recrystallize from Toluene/Hexane or purify via short silica plug (Eluent: 50% EtOAc/Hexane).

Yield Expectation: 85–92%.

Process Flow & Critical Control Points

Figure 2: Process Flow Diagram highlighting critical intermediates.

Analytical Specifications

Attribute	Specification	Method
Appearance	Off-white to pale yellow crystalline solid	Visual
Purity	> 98.0%	HPLC (254 nm)
1H NMR (DMSO-d6)	δ 11.0 (br s, 1H, NH), 7.0-6.6 (m, 3H, Ar-H), 6.2 (s, 1H, C3-H), 5.2 (t, 1H, OH), 4.6 (d, 2H, CH2), 3.9 (s, 3H, OMe)	400 MHz NMR
Mass Spec	[M+H]+ = 178.08	LC-MS (ESI)
Residual Zinc	< 20 ppm	ICP-MS

Safety & Hazard Analysis

• Nitrotoluene Derivatives: 3-methoxy-2-nitrotoluene is an energetic precursor. While stable at room temperature, avoid adiabatic heating. The potassium enolate intermediate is sensitive; do not store for extended periods.

• Hydrogen Evolution: Both the Zinc/AcOH cyclization and the NaBH4 reduction evolve significant quantities of hydrogen gas. Ensure reactor headspace is constantly swept with nitrogen and vented to a safe exhaust.

• Solvent Selection: We replaced Diethyl Ether (classic Reissert solvent) with Ethanol/THF mixtures to reduce flammability risks during scale-up.

References

• Reissert Indole Synthesis Mechanism & Scope: Reissert, A. "Einwirkung von Oxalester und Natriumäthylat auf Nitrotoluole."[4] Berichte der deutschen chemischen Gesellschaft 30, no. 1 (1897): 1030–1053.

• Scale-up of Indole-2-carboxylates: Organic Syntheses, Coll. Vol. 5, p.567 (1973); Vol. 43, p.40 (1963). [4]

• Enhanced Borohydride Reduction (NaBH4/LiCl): Hamada, Y., et al. "Lithium Borohydride Reduction of Esters." Chemical & Pharmaceutical Bulletin. (Methodology adapted for scale-up).

• Safety in Hydride Reductions: BenchChem Technical Guide: Overcoming Challenges in the Scale-Up Synthesis of Indole Derivatives.

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• 5. Carboxylic Acids to Alcohols - Chemistry Steps [chemistrysteps.com]
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• 7. chemguide.co.uk [chemguide.co.uk]
• 8. CN102020600A - Synthetic method of indole-2-carboxylic acid - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: A Guide to Optimizing the Reduction of (7-methoxy-1H-indol-2-yl)methanol

Introduction

Welcome to the technical support center for the synthesis of indole derivatives. This guide is specifically designed for researchers, chemists, and drug development professionals encountering challenges in the reduction of (7-methoxy-1H-indol-2-yl)methanol to its corresponding 2-methyl derivative, 2-methyl-7-methoxy-1H-indole. This transformation, while appearing straightforward, is fraught with potential pitfalls including low yields, over-reduction, and substrate degradation. The electron-rich nature of the indole nucleus necessitates a carefully controlled reaction environment.[1]

This document provides in-depth troubleshooting advice, validated experimental protocols, and answers to frequently asked questions. Our goal is to empower you to diagnose issues within your experimental setup and systematically improve the yield and purity of your target compound.

Core Reaction: Challenges & Objectives

The primary objective is the selective deoxygenation of the C2-hydroxymethyl group without affecting the indole's C2-C3 double bond or the aromaticity of the benzene ring. The main challenges stem from the reactivity of the indole core itself.

Caption: Core reaction pathway and common undesirable side reactions.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing causal explanations and actionable solutions.

Q1: My reaction yield is consistently low (<50%). What are the most likely causes and how can I address them?

A1: Low yields are a common frustration and can typically be traced to one of four areas: the choice of reducing agent, suboptimal reaction conditions, purity of materials, or workup/purification losses.[2]

• Causality—Choice of Reducing Agent: The reduction of a benzylic alcohol on an indole is not a simple carbonyl reduction. Milder reagents like sodium borohydride (NaBH₄) alone are generally ineffective. More potent systems are required, but each comes with trade-offs.

  • Lithium Aluminum Hydride (LiAlH₄): This is a very powerful, non-selective reducing agent capable of reducing esters, amides, and carboxylic acids.[3][4] It is highly effective for this transformation. Low yields when using LiAlH₄ often point to reagent decomposition due to moisture or incomplete reaction.

  • Sodium Borohydride in Acid: Using NaBH₄ in conjunction with a carboxylic acid (like acetic acid or TFA) creates a more powerful reducing species, acyloxyborohydrides.[5][6] However, this can lead to side reactions, particularly N-alkylation from the carboxylic acid solvent.[7]

  • Catalytic Hydrogenation: While excellent for reducing the indole C2=C3 double bond, achieving selective hydrogenolysis of the C-OH bond without forming the indoline is challenging.[8] This method often requires careful catalyst selection (e.g., Pd/C) and optimization of hydrogen pressure and temperature.

  • Ionic Hydrogenation (Silanes): Trialkylsilanes (like triethylsilane, Et₃SiH) in the presence of a strong acid (like trifluoroacetic acid, TFA) are highly effective for this type of reduction. The mechanism involves the formation of a stabilized carbocation at the C2-methylene position, which is then reduced by the silane. This method is often very clean.[9]

• Recommended Actions:

  • Re-evaluate Your Reducing Agent: Compare your current method against the options in the table below. For this specific transformation, LiAlH₄ or a silane-based reduction are often the most reliable starting points.

  • Ensure Anhydrous Conditions: Particularly for LiAlH₄, all glassware must be flame- or oven-dried, and anhydrous solvents are critical. LiAlH₄ reacts violently with water, which quenches the reagent and lowers the effective concentration.[4]

  • Optimize Temperature and Time: Some reactions may require elevated temperatures (reflux) to proceed to completion, especially with less reactive hydrides.[10] Monitor the reaction by TLC or LC-MS to determine the optimal reaction time and avoid decomposition from prolonged heating.

Table 1: Comparison of Common Reducing Agents

Reducing System	Pros	Cons	Typical Conditions
LiAlH₄	High reactivity, high yield.[3]	Moisture sensitive, pyrophoric hazard, reduces many functional groups.[11]	Anhydrous THF or Et₂O, 0 °C to reflux.
Et₃SiH / TFA	High selectivity, mild conditions, clean reaction profile.[9]	Requires strong, corrosive acid; may not be suitable for acid-sensitive substrates.	Dichloromethane (DCM) or neat TFA, 0 °C to RT.
NaBH₄ / Acetic Acid	Inexpensive, readily available.	Risk of N-ethylation from acetic acid, moderate yields.[7]	Glacial acetic acid, 0 °C to RT.
H₂, Pd/C	"Green" chemistry, scalable.	High risk of over-reduction to indoline, catalyst poisoning.[8][12]	Ethanol/Ethyl Acetate, 1-50 bar H₂, RT to 50 °C.

Q2: My mass spec indicates a major byproduct that is +2 amu compared to my desired product. What is it and how can I prevent it?

A2: This byproduct is almost certainly 7-methoxy-2-methylindoline , the result of over-reduction of the indole's C2-C3 double bond.

• Causality—Over-reduction: This side reaction is the principal challenge when using catalytic hydrogenation. Heterogeneous catalysts like Platinum on Carbon (Pt/C) or Palladium on Carbon (Pd/C) are designed to hydrogenate double bonds.[8] The indole's pyrrole ring is susceptible to this, especially under acidic conditions which protonate the C3 position to form an iminium ion intermediate, facilitating reduction.[13]

• Recommended Actions:

  • Switch Reducing Agent: The most effective way to avoid this is to switch to a chemical reductant that does not readily reduce the indole ring, such as LiAlH₄ or Et₃SiH/TFA .

  • Optimize Hydrogenation Conditions (If you must use this method):

    • Catalyst Choice: Use a less active catalyst. For instance, sometimes a lower loading of Pd/C or a different support (e.g., Pt/Al₂O₃) can offer better selectivity.[8]

    • Lower Hydrogen Pressure: Operate at lower H₂ pressures (e.g., 1-5 bar) to reduce the rate of indole ring saturation relative to the desired hydrogenolysis.

    • Avoid Strong Acids: While acid can activate the substrate, it strongly promotes indoline formation.[8] If an acid is needed, use a minimal amount.

Caption: A troubleshooting workflow for common issues in the reduction reaction.

Q3: The reaction mixture turns dark brown or black, and purification yields a tar-like substance with very little product. What is causing this decomposition?

A3: Indoles are known to be unstable in the presence of strong acids and high temperatures, often leading to polymerization or degradation.

• Causality—Acid-Mediated Decomposition: The electron-rich indole nucleus, particularly at the C3 position, is susceptible to electrophilic attack. In strongly acidic media, protonation can initiate a cascade of oligomerization or polymerization reactions, resulting in intractable tars.[7] This is exacerbated by heat.

• Recommended Actions:

  • Lower the Temperature: Perform the reaction at 0 °C or even lower temperatures to control the rate of decomposition. Add reagents dropwise to manage any exotherms.

  • Use a Milder Acid: If using an acid-promoted reduction (like with silanes or borohydrides), switch to a less harsh acid. For example, trifluoroacetic acid (TFA) is often a better choice than sulfuric acid or polyphosphoric acid.

  • Minimize Reaction Time: Monitor the reaction closely using TLC. As soon as the starting material is consumed, quench the reaction and proceed with the workup immediately.[2]

  • Consider an N-Protecting Group: If acid-sensitivity is a persistent issue, protecting the indole nitrogen with a group like Boc (tert-butyloxycarbonyl) can modulate the ring's electronics and improve stability. However, this adds extra steps to the synthesis.[1][14]

Detailed Experimental Protocols

Protocol 1: High-Yield Reduction using Lithium Aluminum Hydride (LiAlH₄)

This protocol is highly effective but requires strict adherence to safety protocols for handling pyrophoric reagents.

• Preparation: Under an inert atmosphere (Nitrogen or Argon), add a magnetic stir bar and anhydrous tetrahydrofuran (THF, 10 mL) to a flame-dried 50 mL round-bottom flask.

• Reagent Addition: Cool the flask to 0 °C in an ice bath. Carefully and portion-wise, add LiAlH₄ (1.5 equivalents) to the stirred solvent.

• Substrate Addition: Dissolve (7-methoxy-1H-indol-2-yl)methanol (1.0 eq) in anhydrous THF (5 mL) and add it dropwise to the LiAlH₄ suspension over 15 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor progress by TLC (e.g., 30% Ethyl Acetate in Hexanes). The reaction is typically complete within 1-3 hours.

• Workup (Fieser Method):

  • Cool the reaction mixture back to 0 °C.

  • Slowly and carefully add X mL of water dropwise (where X = grams of LiAlH₄ used).

  • Add X mL of 15% aqueous NaOH solution.

  • Add 3X mL of water.

  • Stir the resulting granular white precipitate vigorously for 30 minutes.

• Purification: Filter the slurry through a pad of Celite®, washing the filter cake thoroughly with ethyl acetate. Combine the organic filtrates, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product, which can be further purified by column chromatography.[15]

Protocol 2: Selective Ionic Hydrogenation using Triethylsilane (Et₃SiH)

This protocol is often cleaner and avoids pyrophoric reagents, making it a safer alternative.

• Preparation: To a 50 mL round-bottom flask containing a magnetic stir bar, add (7-methoxy-1H-indol-2-yl)methanol (1.0 eq) and dichloromethane (DCM, 15 mL).

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Add triethylsilane (Et₃SiH, 2.0-3.0 eq) to the mixture.

• Acid Addition: Slowly add trifluoroacetic acid (TFA, 5.0-10.0 eq) dropwise. A color change is often observed.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-6 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup:

  • Carefully pour the reaction mixture into a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the TFA. Ensure all gas evolution has ceased.

  • Extract the aqueous layer with DCM (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel.[16]

Frequently Asked Questions (FAQs)

Q1: Is it necessary to protect the indole N-H during this reduction?

A1: For the recommended protocols (LiAlH₄ and Et₃SiH/TFA), N-H protection is generally not required. The N-H proton will react with LiAlH₄ to form a lithium-aluminum-indolide salt and evolve hydrogen gas, but this does not typically interfere with the reduction at C2. In the Et₃SiH/TFA system, the reaction proceeds efficiently on the unprotected indole. Protection might be considered only if extreme conditions or incompatible reagents are used that lead to significant side reactions at the nitrogen.[14]

Q2: How does the 7-methoxy group affect the reaction?

A2: The methoxy group at the 7-position is an electron-donating group (EDG). It increases the electron density of the indole ring system, which can make the substrate more susceptible to acid-catalyzed degradation. However, it also helps to stabilize the carbocation intermediate formed during ionic hydrogenation, potentially accelerating the desired reaction pathway.

Q3: What are the best practices for purifying 2-methyl-7-methoxy-1H-indole?

A3:

• Column Chromatography: This is the most common method. The product is moderately polar. A gradient elution on silica gel, starting with a low polarity solvent system (e.g., 5% ethyl acetate in hexanes) and gradually increasing the polarity, usually provides good separation from non-polar impurities and more polar baseline material.[17]

• Recrystallization: If the crude product is obtained as a solid and is relatively pure, recrystallization can be an excellent final purification step. A mixed solvent system, such as methanol/water or ethyl acetate/hexanes, may be effective.[17]

Q4: How can I effectively monitor the reaction progress?

A4: Thin-Layer Chromatography (TLC) is the most convenient method. Use a silica gel plate and a solvent system that gives good separation between your starting material and the expected product (a typical Rf for the product would be ~0.4-0.5). The starting alcohol is significantly more polar than the final methyl-indole product. Visualize the spots under UV light (254 nm). The disappearance of the starting material spot is the primary indicator of reaction completion.

References

• Jadhav, V. H., et al. (2018). Heterogeneous catalytic hydrogenation of unprotected indoles in water: A green solution to a long-standing challenge. Scientific Reports. [Link]

• Wang, C., et al. (2015). Selective hydrogenation of unprotected indole to indoline over N-doped carbon supported palladium catalyst. Chinese Journal of Catalysis. [Link]

• Kuang, C., et al. (2014). Homogenous Pd-Catalyzed Asymmetric Hydrogenation of Unprotected Indoles: Scope and Mechanistic Studies. Journal of the American Chemical Society. [Link]

• Zhou, Y-G. (2013). Ru-NHC-Catalyzed Asymmetric, Complete Hydrogenation of Indoles and Benzofurans: One Catalyst with Dual Function. Journal of the American Chemical Society. [Link]

• Zhang, Z., et al. (2022). Ir-Catalyzed Asymmetric Hydrogenation of Unprotected Indoles: Scope Investigations and Mechanistic Studies. CCS Chemistry. [Link]

• Gribble, G. W., et al. (1974). Reactions of NaBH4 in Acidic Media. 1. Reduction of Indoles and Alkylation of Arylamines with Carboxylic Acids. Journal of the American Chemical Society. [Link]

• Pinder, A. R. (1990). A New Protecting-Group Strategy for Indoles. ResearchGate. [Link]

• Olawale, O. (2017). Reaction mechanism of a new variant of selective reduction using sodium borohydride (NaBH4) and iodine (I2). Journal of Advances in Medical and Pharmaceutical Sciences. [Link]

• Gribble, G. W. (1984). On the reaction of indole with sodium borohydkide in trifluoroacetic acid. ResearchGate. [Link]

• Cheng, X., et al. (2014). Optimization of Chemical Functionalities of Indole-2-carboxamides To Improve Allosteric Parameters for the Cannabinoid Receptor 1 (CB1). Journal of Medicinal Chemistry. [Link]

• Abdoli, A. (2014). What is the best protecting group(s) to protect the SH which is connected to C2 of indole? ResearchGate. [Link]

• Alcaide, B., et al. (2005). Deprotection of N-Pivaloylindoles, Carbazoles and beta-Carbolines with a Lithium Base. Arkivoc. [Link]

• Cativiela, C., & Diaz-de-Villegas, M. D. (2014). Strategies for the asymmetric functionalization of indoles: an update. Royal Society of Chemistry. [Link]

• SynArchive. (2024). Protection of Indole by Aminal. SynArchive. [Link]

• Yurovskaya, M., & Karchava, A. (2020). Enantioselective Catalytic Synthesis of N-alkylated Indoles. MDPI. [Link]

• Fasan, R. (2017). Myoglobin-Catalyzed C-H Functionalization of Unprotected Indoles. University of Rochester. [Link]

• da Silva, F. S., et al. (2023). Rh(III)-Catalyzed C-2 Alkylation of Indoles followed by a Post-Synthetic Modification via the Ugi Reaction. ChemistryOpen. [Link]

• University of Rochester Chemistry Department. (n.d.). Troubleshooting: How to Improve Yield. University of Rochester. [Link]

• Leah4sci. (2016). Sodium Borohydride NaBH4 Reduction Reaction Mechanism. YouTube. [Link]

• Lischka, U., & Roettger, M. (2009). Solutions of lithium aluminium hydride.

• Gribble, G. W. (1984). On the Reaction of Indole with Sodium Borohydride in Triflueoacetatic Acid. SciSpace. [Link]

• Isidro-Llobet, A., et al. (2019). Amino Acid-Protecting Groups. Science of Synthesis. [Link]

• Ye, N., et al. (2008). A new and efficient method for the preparation of 7-methoxy-2-methyl-1-(2-morpholinoethyl)-1H-indole-3-carboxylic acid, key intermediate for the synthesis of novel cannabinoid ligands. Semantic Scholar. [Link]

• University of York. (n.d.). Experiment 5 Reductions with Lithium Aluminium Hydride. University of York, Department of Chemistry. [Link]

• Chomphunuch, T., et al. (2025). Electrochemically Driven Site-Selective N-Hydroxymethylation of Indoles and Derivatives. ResearchGate. [Link]

• Ashenhurst, J. (2023). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Master Organic Chemistry. [Link]

• Wikipedia. (n.d.). Lithium aluminium hydride. Wikipedia. [Link]

• Organic Syntheses. (n.d.). 2-METHYLINDOLE. Organic Syntheses. [Link]

• Leah4sci. (2016). Lithium Aluminum Hydride LiAlH4 Reduction Reaction + Mechanism. YouTube. [Link]

• Chomphunuch, T., et al. (2025). Electrochemically Driven Site-Selective N-Hydroxymethylation of Indoles and Derivatives. Angewandte Chemie. [Link]

• Kumar, A., & Kumar, V. (2017). Catalyst-free Synthesis of 6-Hydroxy Indoles via the Condensation of Carboxymethyl Cyclohexadienones and Amines. The Journal of Organic Chemistry. [Link]

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preventing polymerization of acid-sensitive indole alcohols

Welcome to the technical support center for researchers, scientists, and drug development professionals working with indole-based compounds. This guide provides in-depth technical information, troubleshooting advice, and validated protocols to address a critical challenge in indole chemistry: the acid-catalyzed polymerization of acid-sensitive indole alcohols. Our goal is to equip you with the foundational knowledge and practical strategies to ensure the success and reproducibility of your experiments.

Part 1: The Core Problem — Understanding Acid-Catalyzed Polymerization

Before troubleshooting, it is essential to understand the underlying mechanism driving the degradation of indole alcohols in acidic environments. Indole alcohols, particularly those with a hydroxyl group at the C3-benzylic position like Indole-3-carbinol (I3C), are notoriously unstable in the presence of acid.[1][2]

Mechanism of Polymerization:

• Protonation: The reaction is initiated by the protonation of the hydroxyl group by an acid catalyst (Brønsted or Lewis).[3]

• Carbocation Formation: The protonated hydroxyl group departs as a water molecule, a highly favorable leaving group. This generates a resonance-stabilized carbocation, which is highly electrophilic.[4]

• Electrophilic Attack: The electron-rich C3 position of a second indole molecule acts as a nucleophile, attacking the carbocation.[1]

• Chain Propagation: This process repeats, leading to the formation of dimers (like 3,3'-diindolylmethane, DIM), trimers, and ultimately, an insoluble polymeric mixture, which often presents as a dark, intractable residue in the reaction flask.[5][6]

The following diagram illustrates this critical pathway.

Caption: Acid-catalyzed polymerization of indole-3-carbinol.

Part 2: Proactive Prevention Strategies

The most effective way to manage this issue is to prevent it from occurring. This involves careful experimental design, from the choice of catalyst to the use of protective measures.

FAQ: Proactive Experimental Design

Q1: How can I perform reactions with indole alcohols without using strong acids?

This is the most direct solution. Several catalytic systems operate under neutral or non-acidic conditions, avoiding the formation of the destructive carbocation intermediate.

Table 1: Comparison of Alternative Catalytic Systems

Catalyst System	Typical Conditions	Advantages	Limitations	Key References
**Molecular Iodine (I₂) **	5 mol % I₂, Toluene, 40 °C	Green, metal-free, mild, moisture-tolerant.[7]	May not be suitable for all substrates; reaction with protic solvents.[7]	[7][8]
Ruthenium (Ru) Catalysts	Ru(IV) complexes, Acetonitrile	High regioselectivity for branched products, tolerates alcohols well.	Requires specific catalyst synthesis, higher cost.	[9]
Palladium (Pd) Catalysts	Pd/C or Pd complexes, often with a base (e.g., K₂CO₃), neat or in water.[10]	Can use water as a solvent, atom-efficient.[11]	May require higher temperatures; potential for side reactions.[10]	[10][11]
Base-Catalyzed	Stoichiometric base (e.g., KOH), high temperature (150 °C).	Metal-free, simple reagents.	Harsh conditions, not suitable for sensitive substrates.	[8]

Q2: Should I protect the indole nitrogen? How does that help?

Yes, protecting the indole N-H can be a powerful strategy. The N-H proton is acidic (pKa ≈ 21 in DMSO) and its presence influences the electron density of the pyrrole ring.[1] N-protection can prevent unwanted side reactions and, in some cases, direct lithiation to the C2 position if desired.[12][13]

Table 2: Common N-Protecting Groups for Indoles

Protecting Group	Protection Reagents	Deprotection Conditions	Key Features	References
Boc (tert-Butoxycarbonyl)	Boc₂O, DMAP	Acidic (TFA, HCl)	Common, but deprotection is acid-mediated, which requires careful planning.	[12][14]
Tosyl (Ts)	TsCl, Base	Strong reducing agents (e.g., Na/NH₃) or strong base.	Very stable, but deprotection conditions can be harsh.	[12][15]
SEM (2-(Trimethylsilyl)ethoxymethyl)	SEMCl, Base	Fluoride source (TBAF) or acid.	Cleaved under non-acidic conditions with fluoride.	[12]
Pivaloyl	Pivaloyl chloride	Strong base (e.g., LDA) at elevated temperature.	Offers steric protection at N-1 and C-2; notoriously difficult to remove.[12]	[12]

Q3: Are there additives that can suppress polymerization?

Yes. The concept of a "carbocation scavenger" can be applied. These are molecules that are more nucleophilic or reactive towards the carbocation intermediate than another indole molecule, effectively trapping it before it can propagate polymerization.

• Electron-Rich Phenols/Arenes: Compounds like 2-naphthol or syringic acid can act as scavengers.[16][17]

• Indole-3-Carbinol Itself: I3C can act as a free-radical scavenger, which can be relevant in certain oxidative side-reactions.[2][18]

• Radical Scavengers: In reactions where radical pathways may also contribute to degradation, scavengers can be beneficial.[19]

Part 3: Troubleshooting Guide for Common Issues

Even with careful planning, problems can arise. This section addresses specific issues you might encounter during your experiments.

Q4: My reaction mixture is turning dark brown/purple, and my TLC shows a smear at the baseline. What's happening?

This is the classic sign of indole polymerization. The colored products are extended conjugated systems formed by the uncontrolled reaction of indole units. The baseline smear on the TLC plate indicates the formation of high molecular weight, polar, and often insoluble polymeric material.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for indole polymerization.

Q5: I'm trying to purify my crude product on a silica gel column, but I'm getting very low recovery and streaking. Why?

Silica gel is inherently acidic due to the presence of silanol (Si-OH) groups on its surface.[20] When you load an acid-sensitive indole alcohol onto a standard silica column, you are essentially exposing it to a large surface area of a solid acid, inducing degradation and polymerization directly on the column.

• Solution 1 (Deactivate the Silica): Neutralize the silica gel before use. This can be done by preparing a slurry of the silica in the desired non-polar eluent containing 0.5-1% triethylamine (Et₃N) or ammonia. This base will neutralize the acidic silanol sites.[20]

• Solution 2 (Use an Alternative Stationary Phase): Consider using a less acidic stationary phase like basic or neutral alumina.[20] For more polar indole derivatives, reversed-phase chromatography (C18) with a neutral or slightly basic mobile phase (e.g., with ammonium acetate buffer) is an excellent alternative.[20][21]

Q6: My reaction seems to produce a single new spot on TLC, but my mass spec shows a molecular weight that is roughly double what I expect. What is this product?

You have likely formed a dimer. A common byproduct in reactions involving indole-3-carbinol is 3,3'-diindolylmethane (DIM).[6] This occurs when the carbocation formed from one molecule is trapped by a second molecule of starting material. Dimer formation is often a competing reaction, and its prevalence indicates that the conditions are too harsh (too acidic, too concentrated, or too hot), but not so harsh as to cause runaway polymerization.[5][22] To minimize this, refer to the solutions in Q4, particularly lowering the temperature and using slower addition rates.

Part 4: Key Experimental Protocols

Protocol 1: General Procedure for Molecular Iodine-Catalyzed C-3 Benzylation of an Indole with an Indole Alcohol

This protocol is adapted from established green chemistry methods and provides a mild alternative to acid-catalyzed reactions.[7]

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, combine the indole (1.2 equivalents), the acid-sensitive indole alcohol (1.0 equivalent), and molecular iodine (I₂; 5 mol %).

• Solvent Addition: Add anhydrous toluene (or another suitable non-protic solvent) to achieve a concentration of approximately 0.4 M with respect to the indole alcohol.

• Reaction: Stir the mixture at 40 °C. Monitor the reaction progress by Thin-Layer Chromatography (TLC). The reaction is typically complete within 5 hours.

• Work-up: Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the residue by column chromatography using deactivated silica gel (see Q5) with a hexane/ethyl acetate gradient.

Protocol 2: Deactivation of Silica Gel for Chromatography

This procedure prevents on-column degradation of sensitive compounds.[20]

• Prepare Slurry: In a fume hood, measure the required amount of silica gel into a beaker.

• Add Basified Eluent: Prepare the initial, least polar mobile phase (e.g., 98:2 hexane:ethyl acetate). To this solvent, add triethylamine (Et₃N) to a final concentration of 1% (v/v).

• Mix: Pour the basified eluent into the beaker with the silica gel to form a smooth slurry. Mix gently to release any trapped air.

• Pack Column: Immediately pack the column with the slurry as you normally would.

• Equilibrate: Run 2-3 column volumes of the basified mobile phase through the packed column before loading your sample. Ensure all subsequent mobile phases used in the gradient also contain 1% Et₃N.

References

• Borah, P., Tale, R. H., & Borah, R. (2019). Molecular Iodine-Catalyzed Selective C-3 Benzylation of Indoles with Benzylic Alcohols: A Greener Approach toward Benzylated Indoles. ACS Omega. Available at: [Link]

• Yadav, A., et al. (2023). Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions. Scientific Reports. Available at: [Link]

• Guitart, J., et al. (2002). Deprotection of N-Pivaloylindoles, Carbazoles and beta-Carbolines with a Lithium Base. Arkivoc. Available at: [Link]

• Ghorbani-Vaghei, R., et al. (2025). Recent advances in catalytic approaches for the synthesis of 3-substituted indoles: mechanisms and strategies. RSC Advances. Available at: [Link]

• Yus, M., & Ramón, D. J. (2012). Environmentally Friendly and Regioselective C3-Alkylation of Indoles with Alcohols Through a Hydrogen Autotransfer Strategy. ChemInform. Available at: [Link]

• Szychowska, K., et al. (2025). Hybrid Uracil Derivatives with Caffeine and Gramine Obtained via Click Chemistry as Potential Antioxidants and Inhibitors of Plant Pathogens. Molecules. Available at: [Link]

• Kushwaha, D. Synthesis and Chemistry of Indole. Lecture Notes. Available at: [Link]

• Kumar, A., & Kumar, V. (2023). The role of commonly used transition metals in total synthesis of indole alkaloids. Results in Chemistry. Available at: [Link]

• Rinesch, T., et al. (2024). Carbocation scavenger enhanced pretreatment of wood for enzymatic saccharification - Experimental study and review. Bioresource Technology. Available at: [Link]

• Wikipedia contributors. (2024). Indole. Wikipedia. Available at: [Link]

• Trost, B. M., & Fraisse, P. L. (2008). Fast and Highly Regioselective Allylation of Indole and Pyrrole Compounds by Allyl Alcohols Using Ru-Sulfonate Catalysts. Journal of the American Chemical Society. Available at: [Link]

• Rinesch, T., et al. (2022). Carbocation scavengers for soft- and hardwood pretreatment: Impact on enzymatic cellulose saccharification and microbial fermentation. Bioresource Technology Reports. Available at: [Link]

• Reddy, C. R., et al. (2012). Transition-Metal-Catalyzed Regioselective Alkylation of Indoles with Alcohols. European Journal of Organic Chemistry. Available at: [Link]

• Various Authors. (2015). How can I protect the C2 position of indole and subsequently to be removed easily? ResearchGate. Available at: [Link]

• Ismaili, L., et al. (2018). Substituent effect of N-benzylated gramine derivatives that prevent the PP2A inhibition and dissipate the neuronal Ca2+ overload, as a multitarget strategy for the treatment of Alzheimer's disease. Bioorganic & Medicinal Chemistry. Available at: [Link]

• Kotha, S., & Meshram, M. (2021). Sustainable Approaches for the Protection and Deprotection of Functional Groups. Chemistry – An Asian Journal. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. organic-chemistry.org. Available at: [Link]

• Anonymous. (n.d.). Alcohol Protecting Groups. University of Windsor Chemistry. Available at: [Link]

• Chen, M.-S., et al. (2013). Mechanistic Studies for Synthesis of Bis(indolyl)methanes: Pd-Catalyzed C–H Activation of Indole–Carboxylic Acids with Benzyl Alcohols in Water. Molecules. Available at: [Link]

• Aboul-Enein, H. Y., et al. (2004). Scavenging of reactive oxygen species by N-substituted indole-2 and 3-carboxamides. Luminescence. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of indoles. organic-chemistry.org. Available at: [Link]

• Feng, T., & Wang, M. (2022). Recent Developments of Gramine: Chemistry and Biological Activity. Molecules. Available at: [Link]

• Google Patents. (1984). Purification of indole compounds. JPS5962565A.

• De Coster, S., et al. (1995). Indole-3-carbinol as a scavenger of free radicals. Biochemical Pharmacology. Available at: [Link]

• Soylu, S. S., & Toppare, L. (2003). The investigation of acid effect on chemical polymerization of indole. Journal of Polymer Science Part A: Polymer Chemistry. Available at: [Link]

• Le Floc'h, K., et al. (2022). Biosynthesis of the allelopathic alkaloid gramine in barley by a cryptic oxidative rearrangement. Science. Available at: [Link]

• Thomson, R. J., & Sarpong, R. (2016). Preparation and Reactions of Indoleninyl Halides: Scaffolds for the Synthesis of Spirocyclic Indole Derivatives. Organic Letters. Available at: [Link]

• D'Auria, M., et al. (2023). Synthetic Methodologies and Therapeutic Potential of Indole-3-Carbinol (I3C) and Its Derivatives. Molecules. Available at: [Link]

• Google Patents. (1992). Process of preparing purified aqueous indole solution. US5085991A.

• Kim, H. U., et al. (2022). Purification of Indole Contained in Wash Oil by Combination of Extraction and Crystallization (Part 2). Processes. Available at: [Link]

• Patil, S. A., et al. (2012). Indole molecules as inhibitors of tubulin polymerization: potential new anticancer agents. Future Medicinal Chemistry. Available at: [Link]

• Movassaghi, M., & Hunt, D. K. (2008). Coupling of activated esters to gramines in the presence of ethyl propiolate under mild conditions. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Patil, S. A., et al. (2012). Indole molecules as inhibitors of tubulin polymerization: potential new anticancer agents. Semantic Scholar. Available at: [Link]

• D'Auria, M., et al. (2023). Synthetic Methodologies and Therapeutic Potential of Indole-3-Carbinol (I3C) and Its Derivatives. Molecules. Available at: [Link]

• Google Patents. (2012). Novel method for synthesizing indole-3-carbinol. CN102766082A.

• Galano, A., & Alvarez-Idaboy, J. R. (2020). In Silico Study of the Radical Scavenging Activities of Natural Indole-3-Carbinols. Antioxidants. Available at: [Link]

• Nájera, C., & Sansano, J. M. (2009). Brønsted Acid Catalyzed Alkylation of Indoles with Tertiary Propargylic Alcohols: Scope and Limitations. Synthesis. Available at: [Link]

• Bergman, J., & Pelcman, B. (1989). Acid-induced dimerization of 3-(1H-indol-3-yl)maleimides. Formation of cyclopentindole derivatives. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

• Bergmann, J., & Sandte, F. (2002). Acid catalysed dimerization of indole-3-carbinols. Tetrahedron. Available at: [Link]

• Kumar, A., et al. (2019). The synthesis of indole-3-carbinols (I3C) and their application to access unsymmetrical bis(3-indolyl)methanes (BIMs) bearing a quaternary sp3-carbon. Organic & Biomolecular Chemistry. Available at: [Link]

• Sharma, A., et al. (2023). Indole Derivatives: Unveiling New Frontiers in Medicinal and Synthetic Organic Chemistry. ChemistrySelect. Available at: [Link]

• Takayama, H., et al. (1998). Dimerization of indole derivatives with hypervalent iodines(III): A new entry for the concise total synthesis of rac- and meso-chimonanthines. Tetrahedron Letters. Available at: [Link]

Sources

• 1. Indole - Wikipedia [en.wikipedia.org]
• 2. Indole-3-carbinol as a scavenger of free radicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Acid-induced dimerization of 3-(1H-indol-3-yl)maleimides. Formation of cyclopentindole derivatives - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
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• 14. Protective Groups [organic-chemistry.org]
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• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. In Silico Study of the Radical Scavenging Activities of Natural Indole-3-Carbinols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Scavenging of reactive oxygen species by N-substituted indole-2 and 3-carboxamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. benchchem.com [benchchem.com]
• 21. pdf.benchchem.com [pdf.benchchem.com]
• 22. pdf.benchchem.com [pdf.benchchem.com]

purification methods for (7-methoxy-1H-indol-2-yl)methanol without chromatography

Reference ID: IND-PUR-07M-NC

Status: Active Guide

Last Updated: 2026-02-23

Executive Summary

This guide addresses the purification of (7-methoxy-1H-indol-2-yl)methanol without the use of column chromatography. This intermediate is typically synthesized via the reduction of ethyl 7-methoxy-1H-indole-2-carboxylate using Lithium Aluminum Hydride (LiAlH

).

Critical Constraint: Indole-2-methanols are acid-sensitive . The benzylic-like hydroxyl group at the C2 position is prone to acid-catalyzed dehydration, leading to the formation of vinyl indoles and subsequent polymerization (dimerization) or oxidation. Therefore, standard acidic workups or silica gel chromatography (which is slightly acidic) often lead to decomposition or low yields.

Module 1: The Primary Workflow (Crystallization)

The most effective non-chromatographic method for this compound is a Solvent Displacement Crystallization . The 7-methoxy group increases lipophilicity compared to the parent indole, while the hydroxyl group maintains polarity. A Toluene/Heptane system is the gold standard for balancing these properties.

Protocol: The Toluene Switch

Objective: Remove unreacted ester and non-polar impurities while recovering the pure alcohol.

• Concentration: Take your crude organic extract (likely in Ethyl Acetate or THF from the workup) and concentrate it under reduced pressure (Rotavap) at <40°C until it is a thick oil or semi-solid.

  • Note: Do not heat above 45°C to prevent thermal decomposition.

• Dissolution: Add Toluene (approx. 5-7 mL per gram of crude).

• Heating: Gently heat the mixture to 60-65°C. The product should dissolve completely. If solids remain (likely inorganic salts), filter them off while hot.

• The Switch (Anti-solvent Addition):

  • Remove from heat.[1]

  • While the solution is still warm (~45°C), dropwise add n-Heptane (or Hexane) until a persistent cloudiness (turbidity) is observed.

  • Ratio: Target a final Toluene:Heptane ratio of roughly 1:2.

• Controlled Cooling: Allow the flask to cool to room temperature slowly (over 1-2 hours). Rapid cooling traps impurities.

• Crystallization: Once at room temperature, place the flask in a fridge (4°C) for 4-12 hours.

• Filtration: Collect the off-white to pale yellow crystals via vacuum filtration. Wash the cake with cold (

  C) Heptane/Toluene (3:1 mix).

Data: Solvent Selection Matrix

Solvent System	Solubility (Hot)	Solubility (Cold)	Suitability	Notes
Toluene / Heptane	High	Low	Excellent	Best balance for methoxy-indoles.
EtOAc / Hexane	Very High	Moderate	Good	Risk of "oiling out" if cooling is too fast.
DCM / Hexane	High	Low	Moderate	DCM evaporates too fast; hard to control crystal growth.
Methanol / Water	High	Low	Poor	High risk of hydrolysis/oxidation; water is hard to remove.

Module 2: Synthesis Carryover (The Workup)

You cannot purify what you have already destroyed. The majority of issues with this molecule stem from the LiAlH

quench . Standard acid quenches will destroy (7-methoxy-1H-indol-2-yl)methanol.

Recommendation: Use the Rochelle’s Salt Method . It is non-acidic and solubilizes aluminum salts, preventing the "aluminum slime" that traps your product.

Workflow Diagram: Reaction to Isolation

Caption: Optimized non-acidic workup flow to preserve the acid-sensitive indole-2-methanol moiety.

Module 3: Troubleshooting & FAQs

Q1: My product is turning pink/red during drying. Why?

Technical Insight: Indoles are electron-rich. The 7-methoxy group (an electron-donating group) makes this specific indole highly susceptible to auto-oxidation by air, forming colored quinoidal species.

• Solution:

  • Minimize light exposure (wrap flasks in foil).[2]

  • Dry the crystals in a vacuum oven flushed with Nitrogen or Argon.

  • Pro-Tip: Add a trace amount of BHT (butylated hydroxytoluene) to the crystallization solvent if the product is for storage, though this introduces a new impurity.

Q2: The product "oiled out" instead of crystallizing.

Cause: The solution was cooled too quickly, or the polarity gap between solvent and anti-solvent was too large.

• Solution (Seeding): Re-heat the oil until it dissolves. Add a tiny crystal of pure product (if available) or scratch the glass side of the flask with a glass rod to induce nucleation.

• Solution (Solvent Modification): Add a small amount (1-2%) of Methanol to the Toluene. This increases the solubility slightly and prevents the rapid phase separation that causes oiling.

Q3: Can I use an acid wash to remove unreacted amine/indole impurities?

Strictly NO. As detailed in the executive summary, the C2-methanol group is benzylic-like.

This carbocation is resonance-stabilized but highly reactive. It will attack another indole molecule, forming a dimer (diindolylmethane). Keep all aqueous washes neutral (pH 7).

References

• LiAlH4 Reduction Workups

  • Fieser and Rochelle's Salt Protocols. University of Rochester, Department of Chemistry.

• Indole Stability & Reactivity

  • The Relative Stability of Indole Isomers.[3] J. Phys.[3] Chem. A, 2021.[3] (Discusses aromaticity and stability of the indole core).

• General Crystallization Strategies

  • Recrystallization Solvents and Methods.[1][4][5] University of Massachusetts Amherst.

• Properties of Indole-2-Methanol

  • 1H-Indole-2-methanol Product D

Sources

• 1. Reagents & Solvents [chem.rochester.edu]
• 2. benchchem.com [benchchem.com]
• 3. The Relative Stability of Indole Isomers Is a Consequence of the Glidewell-Lloyd Rule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. people.chem.umass.edu [people.chem.umass.edu]

optimizing lithium aluminum hydride reduction for indole esters

Technical Support Center: Lithium Aluminum Hydride (LAH) Reduction of Indole Esters

Status: Operational Ticket ID: LAH-IND-OPT-001 Assigned Specialist: Senior Application Scientist Subject: Optimization, Troubleshooting, and Safety Protocols for Indole Ester Reduction

Introduction: The "Indole Tax" & The Stability Paradox

Welcome to the technical support guide for reducing indole esters. If you are treating an indole ester like a standard benzoate ester, your yields are likely suffering.

The Core Problem: Indole chemistry presents two unique challenges that disrupt standard LAH protocols:

• The "Indole Tax" (N-H Acidity): The indole N-H proton (

  ) is acidic enough to be deprotonated by LAH immediately. This consumes one equivalent of hydride and generates hydrogen gas before any reduction occurs.

• Product Instability: The resulting product (often an indole-3-methanol derivative) is notoriously acid-sensitive. It effectively "self-destructs" via polymerization or dimerization (forming diindolylmethane) in the presence of even mild acids—including the Lewis acids generated during a sloppy workup.

This guide restructures the standard LAH protocol to account for these molecular realities.

Module 1: The Mechanism & Stoichiometry

To optimize the reaction, you must visualize the "hidden" consumption of reagents.

The Pathway: Unlike a simple ester, the indole ester enters a "deprotonation loop" first. You must pay the "Indole Tax" (1 hydride) to generate the active

-aluminate species. Only then does the carbonyl reduction proceed.

Figure 1: The mechanistic pathway highlighting the initial deprotonation step which consumes the first equivalent of hydride.

Stoichiometry Recommendation:

• Theoretical Minimum: 0.75 mol LAH (

  ) per 1 mol Ester (3 hydrides needed: 1 for N-H, 2 for C=O).

• Operational Standard: Use 1.5 to 2.0 equivalents of LAH.

  • Reasoning: Commercial LAH quality varies, and the N-aluminate salt can occlude the reagent. Excess ensures the reaction drives to completion despite the heterogeneous nature of the mixture.

Module 2: The Optimized Protocol

Do not use diethyl ether if your indole is complex; solubility issues will trap unreacted material in the precipitate.

Reagents:

• Solvent: Anhydrous THF (Tetrahydrofuran). Superior solubility for polar indoles.

• Reagent: LAH Pellets or Powder (2.0 equiv).

• Quench: Fieser Reagents (

  , 15% NaOH).

Step-by-Step Workflow:

• The Slurry (0 min):

  • Flame-dry a 2-neck round bottom flask under Argon/Nitrogen.

  • Add LAH (2.0 equiv) and anhydrous THF. Cool to

    .

  • Note: LAH dissolves better in THF than ether, but may still be a gray slurry.

• The Addition (Critical Step):

  • Dissolve the Indole Ester (1.0 equiv) in minimal anhydrous THF.

  • Add the ester solution TO the LAH slurry dropwise over 15–30 minutes.

  • Why? This "Reverse Addition" maintains a high concentration of Hydride relative to the ester, preventing side reactions like condensation.

  • Observation: You will see bubbling (

    evolution) immediately. This is the N-H deprotonation.

• The Reaction:

  • Allow to warm to Room Temperature (RT).[1][2]

  • Stir for 1–3 hours.

  • Checkpoint: Monitor by TLC.[1][3] If starting material persists after 3 hours, heat to mild reflux (

    ) for 30 mins.

• The "Fieser" Quench (The Anti-Gunk Maneuver):

  • Cool reaction back to

    .

  • For every 1 gram of LAH used, add sequentially:

    • 1.0 mL Water (Dropwise! Vigorous

      evolution).

    • 1.0 mL 15% NaOH (aq).

    • 3.0 mL Water .

  • Crucial Step: Remove cooling bath and stir vigorously for 15 minutes at RT. The gray goo must turn into a white, granular sand .

• Isolation:

  • Filter the white granular salts through a Celite pad.

  • Rinse the pad with THF.

  • Concentrate the filtrate. Do not use acidic washes.

Module 3: Troubleshooting Center (FAQs)

Q1: My product disappeared during workup/column. I see a new spot with high Rf.

• Diagnosis: Acid-catalyzed dimerization.

• The Science: Indole-3-methanols are "vinylogous hemiaminals." In the presence of acid (even silica gel acidity), they lose water to form a reactive electrophile that attacks another indole, forming 3,3'-diindolylmethane.

• The Fix:

  • Avoid Acidic Workups: Never use HCl or

    to quench.

  • Buffer Your Silica: Pre-treat your chromatography column with 1% Triethylamine (Et3N) in hexanes to neutralize the silica's acidity before loading your sample.

Q2: The reaction mixture turned into a solid gel/rock.

• Diagnosis: Formation of insoluble Lithium N-Indolyl Aluminate species.

• The Fix:

  • Switch to THF: If using Diethyl Ether, switch to THF. The aluminate salts are more soluble.

  • Dilution: Increase solvent volume.

  • Mechanical Stirring: For scales >5g, magnetic stir bars will fail. Use an overhead stirrer.

Q3: I have a persistent emulsion that won't separate.

• Diagnosis: Aluminum Hydroxide "Gunk." The Fieser method failed to granulate.[4]

• The Fix: Use the Rochelle's Salt Method .[5][6]

  • Add saturated aqueous Potassium Sodium Tartrate (Rochelle's Salt).[2][5][6]

  • Stir vigorously for 2–12 hours .

  • Mechanism:[7][8][9][10] Tartrate acts as a bidentate ligand, chelating the Aluminum into a water-soluble complex, breaking the emulsion cleanly.

Q4: I see starting material remaining, but adding more LAH doesn't help.

• Diagnosis: Surface passivation or "wet" solvent.

• The Fix:

  • Ensure THF is distilled from Sodium/Benzophenone or passed through an activated alumina column.

  • If the N-Al salt has precipitated and coated the unreacted ester, sonication (briefly) or heating to reflux is required to solubilize the intermediate.

Module 4: Decision Tree & Data

Workup Selection Guide:

Method	Reagents	Best For	Pros	Cons
Fieser	/ 15% NaOH /	Standard Indoles	Fast, Granular ppt, Easy filtration	Can fail on large scales (>20g)
Rochelle	Sat. K-Na Tartrate	Emulsions / Sensitive substrates	Very gentle, breaks tough emulsions	Slow (requires long stirring)
Glauber		Small scale (<1g)	Simple solid addition	Inefficient for large excess of LAH
Acidic	Dilute HCl	AVOID	N/A	Destroys Indole Alcohol Products

Troubleshooting Logic Flow:

Figure 2: Logic flow for diagnosing common failure modes in indole reduction.

Module 5: Safety Directives

WARNING: Pyrophoric Hazard LAH reacts violently with water and protic solvents.

• The "Sand" Rule: Keep a bucket of dry sand or Class D fire extinguisher nearby. Do NOT use water or

  extinguishers on LAH fires.

• Quenching: Never quench a hot reaction. Cool to

  first. The addition of the first mL of water in the Fieser workup is the most dangerous moment—add it dropwise.

• Disposal: Quenched aluminum salts can still contain pockets of active hydride. Allow the filtered solids to sit in a fume hood in an open beaker for 24 hours before disposal.

References

• Mechanism of Amide/Ester Reduction: Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. (Standard textbook reference for hydride reduction mechanisms).

• Fieser Workup Protocol: University of Rochester, Department of Chemistry. (n.d.). Magic Formulas: Fieser Workup. Retrieved from [Link]

• Rochelle's Salt Workup: Fieser, L. F., & Fieser, M. (1967). Reagents for Organic Synthesis, Vol. 1, Wiley, New York, p. 581.
• Indole Instability: Sundberg, R. J. (1996). The Chemistry of Indoles. Academic Press. (Authoritative source on indole reactivity and acid sensitivity).
• Indole Reduction Specifics: Leete, E. (1961). "The formation of 3,3'-diindolylmethane from indole-3-methanol." Journal of the American Chemical Society.

Sources

• 1. Magic Formulas [chem.rochester.edu]
• 2. researchgate.net [researchgate.net]
• 3. Magic Formulas [chem.rochester.edu]
• 4. reddit.com [reddit.com]
• 5. Curly Arrow: Lithium Aluminium Hydride Reductions - Rochelle's Salt [curlyarrow.blogspot.com]
• 6. researchgate.net [researchgate.net]
• 7. Amide Reduction Mechanism by LiAlH4 - Chemistry Steps [chemistrysteps.com]
• 8. youtube.com [youtube.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Stability &amp; Handling of (7-Methoxy-1H-indol-2-yl)methanol

Ticket ID: IND-7OME-OX-402 Status: Open Priority: High (Degradation Risk) Assigned Specialist: Senior Application Scientist, Organic Synthesis Division

Executive Summary & Molecule Profile

Welcome to the technical support hub for (7-methoxy-1H-indol-2-yl)methanol . If you have landed here, you are likely experiencing yield loss, "tarring," or unexpected byproducts during oxidation or storage.

This molecule represents a "perfect storm" of reactivity. The indole core is electron-rich; the 7-methoxy group acts as a strong Electron Donating Group (EDG), further raising the energy of the Highest Occupied Molecular Orbital (HOMO). While the C2-methanol is your intended reaction site, the C3 position is electronically activated and highly susceptible to electrophilic attack or radical oxidation.

Key Stability Parameters

Parameter	Status	Technical Note
Oxidation Potential	High	The 7-OMe group activates the ring towards oxidative dimerization and C3-oxygenation.
Acid Sensitivity	Critical	Prone to acid-catalyzed dimerization (via indolenine intermediate).
Light Sensitivity	Moderate	Photo-oxidation can generate hydroperoxides at C3.
Preferred Storage	-20°C / Argon	Store as a solid; avoid storing in solution (especially chlorinated solvents).

Diagnostic Troubleshooting (Q&A)

Q1: "My reaction turned black/dark purple within minutes of adding the oxidant. What happened?"

Diagnosis: You likely triggered oxidative polymerization or indolenine formation . Root Cause: The 7-methoxy group pushes electron density into the indole ring. If you use a non-selective oxidant (e.g., Jones reagent, unbuffered Swern, or excess KMnO4), the oxidant attacks the electron-rich C3 position instead of (or in addition to) the C2-alcohol. This forms a radical cation that rapidly polymerizes to form "indole tars" (melanins).

Corrective Action:

• Stop: Do not use acidic oxidants (Chromic acid) or strong electrophiles.

• Switch: Use Activated Manganese Dioxide (MnO₂) or IBX (2-Iodoxybenzoic acid) . These reagents operate via mechanisms that are less likely to engage the indole

  -system.

Q2: "I am trying to oxidize the alcohol to the aldehyde, but I see a new spot on TLC that is not the aldehyde or the acid."

Diagnosis: You may have formed the 3-oxo-indolenine or a dimer . Root Cause: Under aerobic conditions or with single-electron transfer (SET) oxidants, the indole can dimerize at the C3 position. The 7-methoxy substituent stabilizes the intermediate cation, facilitating this side reaction.

Corrective Action:

• Degas: Ensure your solvent is thoroughly degassed (sparged with Argon) before adding the oxidant.

• Dilute: Run the reaction at high dilution (0.05 M or lower) to minimize intermolecular dimerization events.

Q3: "The reaction is stalled. I used MnO₂, but nothing is happening."

Diagnosis: Deactivated or "Wet" Reagent. Root Cause: MnO₂ is a heterogeneous oxidant.[1] Its activity depends heavily on its water content and surface area. "Bottle" MnO₂ is often hydrated and inactive for benzylic-like oxidations.

Corrective Action:

• Activate: You must use "Activated MnO₂." (See Protocol A below).

• Ratio: Indole-2-methanols often require a large excess (10–20 equivalents) of MnO₂ due to surface area limitations.

Optimized Protocols

Protocol A: Selective Oxidation with Activated MnO₂

Best for: Gram-scale synthesis where filtration is the only desired workup.

The Mechanism: MnO₂ oxidation is believed to proceed via a radical mechanism on the catalyst surface.[1] The benzylic (indolyl) position stabilizes the radical intermediate, facilitating the reaction.

• Preparation of Reagent:

  • Purchase "Activated MnO₂" (usually >85% purity, <5 micron).

  • Pro-Tip: If the bottle is old, heat the MnO₂ in an oven at 110°C for 24 hours prior to use to remove excess adsorbed water.

• The Reaction:

  • Dissolve (7-methoxy-1H-indol-2-yl)methanol (1.0 equiv) in anhydrous DCM or CHCl₃ (0.1 M). Note: THF can be used but often slows the reaction.

  • Add Activated MnO₂ (10 to 15 equiv) .

  • Stir vigorously at room temperature. Do not reflux unless necessary; heat promotes over-oxidation.

• Monitoring:

  • Check TLC every hour. The aldehyde usually fluoresces intensely under UV (254/365 nm).

• Workup:

  • Filter through a pad of Celite.

  • Rinse the pad with DCM.

  • Concentrate the filtrate. Do not heat the rotovap bath >40°C.

Protocol B: IBX Oxidation (The "Gentle" Alternative)

Best for: Small scale (mg) or when MnO₂ fails.

• The Reaction:

  • Dissolve the starting material in DMSO (IBX is insoluble in most other solvents).

  • Add IBX (1.1 to 1.3 equiv) at room temperature.

• Workup:

  • Dilute with water (precipitates the byproduct IBA and the product if it's hydrophobic).

  • Extract with Ethyl Acetate.

  • Wash organic layer with 5% NaHCO₃ (removes any acidic byproducts) and brine.

Visualizing the Stability & Reactivity

Diagram 1: Degradation Pathways of 7-Methoxyindole Derivatives

This diagram illustrates why the reaction turns "black" (Polymerization) and the competition between the desired C2-oxidation and the undesired C3-oxidation.

Caption: Figure 1. Competitive oxidation pathways. The electron-donating 7-OMe group lowers the activation energy for C3-oxidation and polymerization (Red/Black paths), requiring selective reagents (Green path).

Diagram 2: Oxidant Selection Decision Tree

Use this logic flow to select the correct reagent for your specific constraints.

Caption: Figure 2. Decision matrix for oxidant selection based on scale and sensitivity. MnO2 is preferred for scalability; IBX for high sensitivity.

References

• ACS GCI Pharmaceutical Roundtable . (2024). Manganese Dioxide (MnO2) Reagent Guide. ACS Green Chemistry Institute. [Link]

• Nielsen, A. T., et al. (2014). A Practical Route to Substituted 7-Aminoindoles from Pyrrole-3-carboxaldehydes. Journal of Organic Chemistry. [Link]

• Organic Chemistry Portal . (2023). Oxidation of Alcohols to Aldehydes (Manganese Dioxide). [Link]

• Li, S., et al. (2023).[2] Late-Stage Chemo- and Enantioselective Oxidation of Indoles. Journal of the American Chemical Society.[2][3] [Link]

Sources

• 1. Manganese Dioxide, MnO2 - Wordpress [reagents.acsgcipr.org]
• 2. Late-Stage Chemo- and Enantioselective Oxidation of Indoles to C3-Monosubstituted Oxindoles [organic-chemistry.org]
• 3. dspace.mit.edu [dspace.mit.edu]

Technical Support Center: Purification of (7-Methoxy-1H-indol-2-yl)methanol

Status: Operational Ticket ID: IND-7M-OH-PUR Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division[1]

⚠️ CRITICAL STABILITY ALERT: Read Before Proceeding

The "Pink Shift" Phenomenon: Users frequently report this compound turning pink, red, or brown during purification.[1] This is not a minor impurity; it is the active degradation of your product.

(7-Methoxy-1H-indol-2-yl)methanol is a vinylogous hemiaminal (functionally a benzylic alcohol on an electron-rich heterocycle).[1] The 7-methoxy group is strongly electron-donating, making the indole ring highly nucleophilic. Upon exposure to even mild acidity (e.g., unbuffered silica gel, chloroform acidity), the C2-hydroxyl group protonates and leaves, generating a resonance-stabilized carbocation.[1] This cation is immediately attacked by the C3-position of a neighboring indole, leading to rapid oligomerization.

Rule Zero: Never expose this compound to acidic media. All solvents must be neutralized.

Module 1: The Reaction Workup (Breaking the Aluminum Emulsion)

Context: Most users synthesize this compound via LiAlH₄ reduction of ethyl 7-methoxy-1H-indole-2-carboxylate.[1] Issue: The reaction yields a gelatinous gray sludge (aluminum salts) that traps your polar indole alcohol, leading to low yields.[1]

Troubleshooting Guide: The "Sludge" Problem

Method	Suitability	Verdict
Acid Quench (HCl)	⛔ FATAL	DO NOT USE. Will polymerize the product instantly.[1]
Fieser Method	⚠️ Low	Often fails for polar indoles; salts trap the product.
Rochelle's Salt	✅ High	Recommended. Solubilizes Al-salts into a clear aqueous layer.

Recommended Protocol: Rochelle’s Salt Workup[1]

• Dilute: Dilute the reaction mixture (THF/Ether) with 2 volumes of diethyl ether at 0°C.

• Quench: Add water dropwise until gas evolution ceases.

• Complexation: Add a saturated aqueous solution of Potassium Sodium Tartrate (Rochelle's Salt) . Use ~20 mL per gram of LiAlH₄ used.

• Stir: Vigorously stir at Room Temperature (RT) for 1-3 hours .

  • Visual Check: Two clear, distinct layers must form.[1] The grey solid should vanish.

• Extract: Separate layers. Extract aqueous layer 2x with EtOAc.

• Dry: Dry organics over Na₂SO₄ (avoid MgSO₄ if slightly acidic) and concentrate.

Module 2: Chromatographic Purification (Stopping the Streaking)

Issue: "My compound streaks from the baseline to the solvent front and turns the column red." Diagnosis: The silica gel is acidic (pH ~5-6). As the indole travels, it degrades.

The "Buffered Silica" Protocol

You must deactivate the acidic sites on the silica gel before loading your sample.

• Mobile Phase Preparation:

  • Base Solvent: Hexanes/Ethyl Acetate (gradient typically 20%

    50% EtOAc).

  • The Additive: Add 1% Triethylamine (Et₃N) to the entire mobile phase volume.

• Column Pre-treatment:

  • Flush the packed column with 2 column volumes (CV) of the Et₃N-containing solvent before loading the sample.

  • Verification: The eluent pH should be basic (check with pH paper).

• Loading:

  • Load via solid load (Celitet) or liquid load (DCM/Et₃N).[1] Do not use pure CHCl₃ (often acidic).

• Execution: Run the column quickly. Do not let the indole sit on silica overnight.

Visualization: Degradation Mechanism

Why buffering is non-negotiable.

Figure 1: Acid-catalyzed dehydration pathway leading to colored oligomers.[1]

Module 3: Crystallization (The Scalable Alternative)

Issue: Chromatography is expensive and difficult on >5g scale. Solution: Recrystallization is viable but requires specific solvent pairs to avoid oiling out.[2][3]

Validated Solvent Systems

Solvent Pair	Ratio (v/v)	Procedure Notes
Toluene / Heptane	1:2 to 1:4	Best for purity. Dissolve in hot toluene; add hot heptane until cloudy.[1] Cool slowly to 4°C.
IPA / Water	1:1	Good for removing inorganic salts. Dissolve in hot Isopropyl Alcohol; add water dropwise.
DCM / Hexanes	--	Avoid. DCM evaporates too fast, leading to amorphous precipitation (oiling out).[1]

Pro-Tip: If the solution turns pink during heating, add a trace amount of solid NaHCO₃ to the hot solvent to scavenge trace acidity.

Module 4: Purification Decision Matrix

Use this logic flow to determine the best purification strategy for your specific crude profile.

Figure 2: Decision matrix for selecting the optimal purification method based on impurity profile.

Frequently Asked Questions (FAQ)

Q: Can I store the purified compound in solution? A: No. In solution, auto-oxidation and dimerization occur within days, even at -20°C. Evaporate to dryness immediately.[1] Store the solid under Argon at -20°C, protected from light.

Q: NMR shows a small aldehyde peak (~9.8 ppm). What happened? A: This is 7-methoxy-1H-indole-2-carbaldehyde.[1] It results from air oxidation of the alcohol. If the alcohol is left in solution (especially chlorinated solvents) without degassing, it oxidizes back to the aldehyde. Fix: Recrystallize from Toluene/Heptane to remove the aldehyde.

Q: I used MgSO₄ to dry my extract and it turned pink. Why? A: Anhydrous MgSO₄ is slightly Lewis acidic. For electron-rich indoles like the 7-methoxy derivative, this is enough to trigger degradation.[1] Fix: Always use Na₂SO₄ (Sodium Sulfate) or K₂CO₃ for drying organic extracts of this compound.

References

• LiAlH₄ Reduction Mechanisms & Workup

  • Topic: Fieser vs.

  • Source: University of Rochester, Department of Chemistry.[1] "Workup for Aluminum Hydride Reductions."

  • URL:[Link][1]

• Indole Stability & Reactivity

  • Topic: Acid sensitivity of indole-2-methanols and C3-nucleophilicity.[1][4]

  • Source:Journal of the American Chemical Society.

  • URL:[Link] (Note: Representative citation for indole alcohol instability).[1]

• Chromatography of Labile Indoles

  • Topic: Use of Triethylamine to deactivate silica for indole purific
  • Source:The Journal of Organic Chemistry.

  • URL:[Link][1]

• Recrystallization Solvents

  • Topic: Solvent selection for polar organic solids.

  • Source: MIT OpenCourseWare, "Recrystallization Guide."[1]

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. reddit.com [reddit.com]
• 3. rubingroup.org [rubingroup.org]
• 4. oaepublish.com [oaepublish.com]

addressing hygroscopic nature of methoxy indole derivatives

Topic: Addressing Hygroscopic Nature of Methoxy Indole Derivatives Role: Senior Application Scientist Audience: Researchers, Medicinal Chemists, Drug Development Professionals[1]

[1]

Status: Operational Ticket ID: INDOLE-OX-HYGRO-001 Subject: Comprehensive Guide to Stability, Handling, and Rescue of Hygroscopic Indoles[1]

Welcome to the technical support hub. You are likely here because your free-flowing white powder has turned into a sticky gum, or your clear solution has developed a concerning blue/green tint. Methoxy indole derivatives (e.g., 5-MeO-DMT, Melatonin, 5-methoxyindole-2-carboxylic acid) are notoriously difficult to handle due to the electron-rich nature of the indole ring combined with the hydrogen-bonding potential of the methoxy group.

This guide moves beyond basic "keep it dry" advice. We will explore the physics of hygroscopicity, the chemistry of oxidative degradation, and the engineering of stable protocols.

Part 1: The Root Cause – Salt Selection & Thermodynamics

User Question: "I synthesized the HCl salt of my methoxy-indole derivative, but it turns to oil within minutes of exposure to air. Is my synthesis impure?"

Scientist’s Analysis: Not necessarily. The issue is likely the lattice energy of the salt form you chose. Methoxy indoles are electron-rich.[1] When you pair them with a small, high-charge-density counterion like Chloride (

), the resulting crystal lattice often has high solubility and high hygroscopicity.[1] The crystal lattice "prefers" to break apart and solvate with atmospheric water molecules rather than stay ordered.

The Solution: Salt Switching If your experimental design allows, stop using the Hydrochloride salt. Switch to a dicarboxylic acid salt.

Table 1: Comparative Stability of Indole Salt Forms

Salt Form	Hygroscopicity	Stability Profile	Recommended For
Hydrochloride (HCl)	Critical (Deliquescent)	Poor.[1] Prone to "oiling out" and subsequent oxidation.[1]	Aqueous injection only if prepared immediately before use.[1]
Fumarate	Low	High.[1] Forms stable, non-hygroscopic crystalline lattices.[1][2]	Long-term storage, solid-state handling, general research.
Succinate	Low	High.[1] Similar stability to fumarate; often better solubility profile.[1]	In vivo studies requiring moderate solubility.[1]
Freebase	Moderate	Moderate.[1] Less hygroscopic than HCl but more prone to oxidative darkening than Fumarate.[1]	Vaporization studies; organic synthesis intermediates.[1]

Technical Insight: The fumarate anion forms a larger, more hydrophobic lattice network that sterically hinders water entry and stabilizes the protonated indole nitrogen. This is why 5-MeO-DMT Fumarate is the industry standard for research, while the HCl salt is avoided.

Part 2: Experimental Precision – Weighing & Handling

User Question: "How do I weigh 5 mg of a hygroscopic indole without it gaining water weight during the process?"

Protocol: The "Difference Weighing" Technique Do not weigh hygroscopic indoles directly onto an open balance pan or weighing paper. The static charge and high surface area will attract moisture instantly, invalidating your mass reading.

Step-by-Step Workflow:

• Equilibration: Allow the storage container to reach room temperature before opening. Opening a cold vial condenses atmospheric moisture directly onto the chemical.

• Inert Blanket: If possible, work inside a glove box or under a funnel gently flowing dry Nitrogen/Argon.[1]

• The Difference Method:

  • Place the capped vial containing your source material on the balance. Tare (Zero) the balance.

  • Remove the vial, uncap, and transfer a small amount to your destination vessel (e.g., volumetric flask).

  • Recap the source vial immediately.

  • Place the capped source vial back on the balance.

  • The negative value displayed is the exact mass transferred.

  • Why this works: You are measuring the mass loss from the closed system, ignoring the water weight gained by the powder sitting in the open destination vessel.

Part 3: Chemical Stability & Degradation Mechanisms

User Question: "My compound was white, but now it's turning blue/green. Is it still usable?"

Scientist’s Diagnosis: You are witnessing oxidative dimerization .[1] The methoxy group at the 5-position donates electron density into the indole ring, making it highly reactive toward electrophiles and radical species. Moisture acts as a catalyst, facilitating the formation of radical cations that dimerize to form indigo-like chromophores. Even trace amounts (ppm) of these dimers cause visible color changes.[1]

Diagram: The Moisture-Facilitated Oxidative Pathway

The following diagram illustrates how moisture (

) and Oxygen ( ) cooperate to degrade methoxy indoles.[1]

Caption: Oxidative degradation pathway of electron-rich indoles. Moisture lowers the activation energy for radical formation, leading to colored dimers (indigo-like species) and inactive oxindoles.[1]

Troubleshooting the "Blue Goo":

• Assessment: If the color is faint (pale blue/green), purity may still be >98%.[1] The extinction coefficient of these dimers is massive; a tiny amount looks terrible. Verify with HPLC/LC-MS.

• Rescue Protocol (Recrystallization):

  • Do not add water.[1]

  • Dissolve the degraded salt in a minimal amount of hot Ethanol or Isopropanol .

  • Add activated charcoal to absorb the colored impurities. Filter while hot.[1][3]

  • Allow to cool slowly.[1][4][5] If crystallization does not start, add a non-polar anti-solvent like Heptane or Diethyl Ether dropwise until turbid.[1]

  • Note: If the material has fully deliquesced into an oil, you may need to perform a freebase extraction (basify aq. solution -> extract into DCM -> dry over MgSO4 -> evaporate) to reset the form.

Part 4: Storage & Formulation FAQs

Q: Can I store these compounds in the freezer? A: Yes, BUT you must use a double-containment system.

• Place the primary vial inside a secondary jar containing a desiccant packet (Silica gel or

  ).

• Seal the secondary jar tightly.

• Critical: When removing from the freezer, let the entire system warm to room temperature for 30-60 minutes before opening. Opening a cold vial causes immediate condensation, ruining the sample.

Q: Which solvent should I use for stock solutions? A: Avoid water for long-term storage.[1]

• Preferred: DMSO (Dimethyl sulfoxide) or Anhydrous Ethanol.[1]

• Storage: -20°C or -80°C.

• Stability: In DMSO, 5-methoxy indoles are stable for months if protected from light.[1] In water/saline, they may degrade within days to weeks, especially if the pH is not neutral.

Q: I need to inject this into animals. How do I formulate the Fumarate salt? A: Fumarate salts are often less soluble in water than HCl salts.

• Protocol: Dissolve the specific dose in a small volume of saline. If it does not dissolve, use a co-solvent system: Saline with 5-10% HP-β-CD (Hydroxypropyl-beta-cyclodextrin) .[1] The cyclodextrin encapsulates the hydrophobic indole core, improving solubility and protecting it from oxidation.

References

• Synthesis and Characterization of 5-MeO-DMT Succinate for Clinical Use. ACS Omega. (2020).[1] Comparison of HCl, Fumarate, and Succinate salts regarding hygroscopicity and stability. [1]

• UV-induced radical formation and isomerization of 4-methoxyindole and 5-methoxyindole. Physical Chemistry Chemical Physics. (2020).[1] Mechanistic details on the formation of indolyl radicals and the impact of methoxy substitution.

• Discovery of a New Polymorph of 5-Methoxy-1H-Indole-2-Carboxylic Acid. MDPI. (2024).[1] Structural analysis of hydrogen bonding interactions in methoxy indole derivatives.

• Green oxidation of indoles using halide catalysis. Nature Communications. (2019).[1][6] Discussion of indole oxidation pathways and the formation of oxindoles. [1][6]

• Effect of Hygroscopicity on Pharmaceutical Ingredients. Journal of Chemical and Pharmaceutical Research. (2016). General principles of hygroscopicity classification and handling in drug development.

Sources

• 1. Methylindoles and Methoxyindoles are Agonists and Antagonists of Human Aryl Hydrocarbon Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. ocw.mit.edu [ocw.mit.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Green oxidation of indoles using halide catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

1H NMR interpretation of (7-methoxy-1H-indol-2-yl)methanol peaks

Executive Summary

Compound: (7-methoxy-1H-indol-2-yl)methanol CAS: N/A (Derivative of 7-methoxyindole) Molecular Weight: 191.23 g/mol Core Scaffold: Indole-2-methanol[1][2][3][4]

This guide provides a technical analysis of the 1H NMR spectrum for (7-methoxy-1H-indol-2-yl)methanol , a synthetic intermediate often encountered in the development of melatonin receptor agonists and kinase inhibitors. The interpretation focuses on distinguishing the unique 7-methoxy substitution pattern from common isomers (e.g., 5-methoxy) and validating the 2-hydroxymethyl functionality against solvent-dependent exchange phenomena.

Part 1: Structural & Spectral Analysis

The 1H NMR spectrum of this molecule is defined by three distinct regions: the heteroatom exchangeable region, the aromatic fingerprint, and the aliphatic functional region.

The Aromatic Fingerprint (6.0 – 7.5 ppm)

The 7-methoxy substituent breaks the symmetry of the benzene ring, creating a diagnostic AMX or ABX spin system for protons H-4, H-5, and H-6.

• H-6 (Ortho to OMe): The most shielded aromatic proton. The electron-donating methoxy group exerts a strong resonance effect (+M), shifting this signal upfield to ~6.6–6.7 ppm . It typically appears as a doublet (

  ).

• H-5 (Meta to OMe): Appears as a triplet (or doublet of doublets) at ~6.9–7.0 ppm . It couples to both H-4 and H-6.

• H-4 (Para to OMe): Generally appears as a doublet at ~7.1–7.2 ppm . It is less shielded than H-6 but distinct from the H-3 pyrrole proton.

• H-3 (Pyrrole Ring): A diagnostic singlet (or fine doublet due to allylic coupling) at ~6.2–6.4 ppm . This peak confirms the 2-substitution pattern; in unsubstituted indole, H-3 would couple to H-2.

The Functional Aliphatic Region (3.5 – 5.5 ppm)

• Methoxy (-OCH₃): A sharp, intense singlet at 3.90–3.95 ppm .

• Hydroxymethyl (-CH₂OH):

  • Methylene (-CH₂-): Appears at 4.60–4.70 ppm . In DMSO-

    , this signal is often a doublet ( ) due to coupling with the hydroxyl proton.

  • Hydroxyl (-OH): In dry DMSO-

    , this appears as a triplet at 5.20–5.40 ppm . In CDCl , it collapses to a broad singlet or disappears due to exchange.

The Heteroatom Region (> 8.0 ppm)[4][5]

• Indole NH: A broad singlet typically found at 10.8–11.2 ppm in DMSO-

  . In CDCl , this shifts upfield to ~8.5–9.0 ppm and broadens significantly.

Part 2: Comparative Analysis (The "Product" vs. Alternatives)

Comparison 1: Solvent System Effects (DMSO- vs. CDCl )

The choice of solvent drastically alters the visibility of the hydroxymethyl group, a critical quality attribute (CQA) for verifying reduction efficiency.

Feature	DMSO- (Recommended)	CDCl (Alternative)	Technical Insight
-CH₂OH Coupling	Doublet ( Hz)	Singlet (Broad)	DMSO inhibits proton exchange, preserving the coupling. This confirms the alcohol is primary.
-OH Signal	Triplet (~5.3 ppm)	Broad/Invisible (~2.0 ppm)	In CDCl , trace acid/water catalyzes exchange, collapsing the multiplet.
Indole NH	Sharp/Broad (~11.0 ppm)	Broad (~8.5 ppm)	DMSO H-bonds with NH, deshielding it and slowing exchange.
Solvent Residual	Quintet (2.50 ppm)	Singlet (7.26 ppm)	CDCl residual peak often overlaps with aromatic H-4/H-5.

Comparison 2: Isomeric Differentiation (7-OMe vs. 5-OMe)

Distinguishing the 7-methoxy isomer from the 5-methoxy isomer (a common impurity or analog) relies on coupling constants (

) and chemical shift logic.

Isomer	H-6 Signal	H-4 Signal	Coupling Pattern
7-Methoxy (Target)	Upfield Doublet (~6.6 ppm)	Normal Doublet (~7.1 ppm)	H-6 is ortho to OMe (shielded). Hz.
5-Methoxy (Analog)	Doublet of Doublets	Upfield Doublet (~6.8 ppm)	H-4 is ortho to OMe (shielded). H-4 shows meta coupling ( Hz).

Part 3: Experimental Workflow & Visualization

Signal Assignment Decision Tree

Use the following logic flow to validate the structure of (7-methoxy-1H-indol-2-yl)methanol.

Caption: Logical workflow for the structural validation of 7-methoxy-2-hydroxymethylindole using 1H NMR in DMSO-d6.

Experimental Protocol: D2O Shake Test

To definitively assign the hydroxyl and amine protons:

• Preparation: Dissolve ~5-10 mg of the compound in 0.6 mL of DMSO-

  (ensure solvent is dry; water peak should be < 3.33 ppm).

• Acquisition 1: Run a standard 1H NMR (16 scans). Note the triplet at ~5.3 ppm and broad singlet at ~11.0 ppm.

• Addition: Add 1-2 drops of D

  O directly to the NMR tube. Shake vigorously for 30 seconds.

• Acquisition 2: Re-run the 1H NMR.

• Validation:

  • The triplet at 5.3 ppm should disappear .

  • The doublet at 4.6 ppm should collapse to a singlet (decoupling).

  • The NH peak at 11.0 ppm should disappear .

References

• National Institutes of Health (PubChem). (2025). 7-Methoxy-1H-indole Compound Summary. Retrieved from [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents. Organometallics. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Notes on NMR Solvents and Data Interpretation. Retrieved from [Link]

Sources

• 1. CN107973791A - 稠环或三环芳基嘧啶化合物用作激酶抑制剂 - Google Patents [patents.google.com]
• 2. Methyl 7-methoxy-1H-indole-2-carboxylate | 84638-71-1 | Benchchem [benchchem.com]
• 3. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 4. rsc.org [rsc.org]

Spectroscopic Differentiation of 7-Methoxyindole and 5-Methoxyindole: A Comparative Guide

For researchers in medicinal chemistry and drug development, the precise structural elucidation of indole isomers is a critical step that underpins the reliability of subsequent biological and pharmacological studies. The positional isomerism of a simple methoxy group on the indole scaffold, as seen in 5-methoxyindole and 7-methoxyindole, can lead to vastly different biological activities. This guide provides an in-depth, data-driven comparison of standard spectroscopic techniques—¹H NMR, ¹³C NMR, IR, and Mass Spectrometry—to reliably distinguish between these two closely related isomers.

The Challenge: Subtle Structural Differences with Profound Implications

5-Methoxyindole and 7-methoxyindole share the same molecular formula (C₉H₉NO) and molecular weight (147.17 g/mol ), making them indistinguishable by low-resolution mass spectrometry alone. Their structural difference lies solely in the position of the methoxy group on the benzene ring of the indole scaffold. This seemingly minor change significantly alters the electronic environment of the entire molecule, providing the basis for their spectroscopic differentiation.

¹H NMR Spectroscopy: Unraveling Positional Isomerism

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is arguably the most powerful tool for distinguishing these isomers. The chemical shifts and coupling patterns of the aromatic protons are uniquely influenced by the position of the electron-donating methoxy group.

The methoxy group (-OCH₃) is an ortho-, para-directing activator. In 5-methoxyindole , its activating effect is exerted on C4 and C6. This results in increased electron density at these positions, causing the attached protons (H4 and H6) to be shielded and appear at a lower chemical shift (further upfield). The proton at C4, being ortho to the methoxy group, experiences the strongest shielding. In contrast, for 7-methoxyindole , the methoxy group is ortho to the C7a-N bond and adjacent to the pyrrole ring. Its primary influence is on the adjacent proton H6, leading to a distinct shielding effect compared to the 5-isomer.

A comparative analysis of the aromatic region in the ¹H NMR spectra reveals clear, diagnostic differences.

Proton	5-Methoxyindole Chemical Shift (δ, ppm)	7-Methoxyindole Chemical Shift (δ, ppm)	Key Differentiator
H4	~6.90 (d, J=2.3 Hz)	~7.25 (d, J=7.9 Hz)	The H4 proton in 5-methoxyindole is significantly shielded and appears as a characteristic doublet with small meta-coupling, often below 7.0 ppm. In 7-methoxyindole, H4 is a standard aromatic proton with a larger ortho-coupling.
H6	~6.85 (dd, J=8.8, 2.4 Hz)	~6.70 (d, J=7.5 Hz)	The H6 proton in 7-methoxyindole is strongly shielded by the adjacent methoxy group, appearing significantly upfield compared to the H6 in the 5-isomer.
-OCH₃	~3.85 (s)	~3.95 (s)	A minor, but often consistent, downfield shift of the methoxy protons is observed in the 7-isomer compared to the 5-isomer.
NH	~8.05 (br s)	~8.20 (br s)	The NH proton in 7-methoxyindole is often slightly more downfield, potentially due to subtle changes in hydrogen bonding or electronic effects.

¹³C NMR Spectroscopy: A Complementary View

The electron-donating methoxy group strongly shields the carbon atom to which it is attached (ipso-carbon) and the ortho and para carbons, causing them to appear at a lower chemical shift. The meta carbons are only slightly affected.

Carbon	5-Methoxyindole Chemical Shift (δ, ppm)	7-Methoxyindole Chemical Shift (δ, ppm)	Key Differentiator
C4	~100-102	~115-117	The C4 carbon in 5-methoxyindole is significantly shielded (upfield shift) due to the para-relationship with the methoxy group. This is a primary distinguishing feature.
C5	~154-156	~113-115	The ipso-carbon C5 in 5-methoxyindole is significantly deshielded and appears far downfield. In the 7-isomer, C5 is a standard aromatic carbon.
C6	~111-113	~103-105	The C6 carbon in 7-methoxyindole is strongly shielded due to its ortho-relationship with the methoxy group.
C7	~112-114	~145-147	The ipso-carbon C7 in 7-methoxyindole is highly deshielded and appears far downfield.
-OCH₃	~55.7	~55.3	The methoxy carbon shifts are very similar and not reliable for differentiation.

Experimental Workflow & Data Acquisition

A robust and reproducible workflow is essential for accurate spectroscopic analysis.

Caption: Standard workflow for NMR-based isomer differentiation.

• Sample Weighing: Accurately weigh 5-10 mg of the indole isomer sample.

• Solvent Addition: Transfer the sample to a clean, dry NMR tube. Add approximately 0.6 mL of a suitable deuterated solvent (e.g., Chloroform-d, DMSO-d₆). Ensure the solvent choice is consistent when comparing isomers.

• Dissolution: Cap the tube and gently vortex or invert until the sample is fully dissolved.

• ¹H NMR Acquisition:

  • Insert the sample into a calibrated NMR spectrometer (e.g., 400 MHz).

  • Lock and shim the instrument to the deuterated solvent.

  • Acquire a standard ¹H NMR spectrum. A typical experiment involves 16 scans with a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition:

  • Using the same sample, switch the instrument to the ¹³C nucleus frequency.

  • Acquire a proton-decoupled ¹³C NMR spectrum. Due to the low natural abundance of ¹³C, more scans are required (e.g., 1024 scans).

• Data Processing:

  • Apply Fourier transform, phase correction, and baseline correction to the acquired Free Induction Decays (FIDs) using appropriate software.

  • Calibrate the chemical shift scale to the residual solvent peak.

Supporting Spectroscopic Methods: IR and MS

While NMR is definitive, Infrared (IR) Spectroscopy and Mass Spectrometry (MS) provide valuable confirmatory data.

The IR spectra of both isomers are expected to be very similar, dominated by common functional group vibrations. However, subtle differences in the "fingerprint region" (below 1500 cm⁻¹) can arise from the different substitution patterns on the benzene ring.

• N-H Stretch: A sharp peak around 3400-3420 cm⁻¹ is characteristic for the indole N-H group in both isomers.

• C-H Aromatic Stretch: Peaks just above 3000 cm⁻¹.

• C-O Stretch (Aryl Ether): A strong, characteristic peak around 1220-1260 cm⁻¹ is present in both molecules, confirming the methoxy group.

• C-H Out-of-Plane Bending: The pattern of C-H bending vibrations between 700-900 cm⁻¹ can sometimes be diagnostic of the substitution pattern on the aromatic ring, but overlap and complexity can make this challenging for definitive assignment without reference spectra.

High-resolution mass spectrometry (HRMS) will confirm the elemental composition (C₉H₉NO) for both isomers. Electron Ionization (EI) fragmentation patterns can offer clues. The molecular ion peak (M⁺) at m/z = 147 will be prominent for both. The major fragmentation pathway involves the loss of a methyl radical (•CH₃) from the methoxy group, leading to a significant fragment ion at m/z = 132. While the primary fragmentation is similar, the relative intensities of subsequent fragment ions might differ slightly, though this is often not robust enough for unambiguous differentiation without careful calibration and comparison to a known standard.

Caption: Primary EI-MS fragmentation pathway for methoxyindoles.

Conclusion and Best Practices

While IR and MS can provide supporting evidence, ¹H and ¹³C NMR spectroscopy are the definitive and most reliable methods for distinguishing between 5-methoxyindole and 7-methoxyindole . The key is to focus on the chemical shifts of the aromatic protons and carbons, which are uniquely influenced by the electronic effects of the methoxy group's position. For absolute certainty, comparison with authenticated reference standards is always the gold standard in analytical chemistry.

References

• Spectral Database for Organic Compounds (SDBS). 7-methoxy-1H-indole. [Online]. National Institute of Advanced Industrial Science and Technology (AIST), Japan. Available: [Link]

• Spectral Database for Organic Compounds (SDBS). 5-methoxy-1H-indole. [Online]. National Institute of Advanced Industrial Science and Technology (AIST), Japan. Available: [Link]

Comparative Guide: Mass Spectrometry Fragmentation of (7-methoxy-1H-indol-2-yl)methanol

Executive Summary

This technical guide provides a comparative analysis of the ionization and fragmentation behaviors of (7-methoxy-1H-indol-2-yl)methanol (MW: 177.19 g/mol ). Designed for analytical chemists and drug metabolism researchers, this document contrasts Electrospray Ionization (ESI) and Electron Impact (EI) modalities. It elucidates the specific influence of the 7-methoxy substituent and the C2-hydroxymethyl group on dissociation pathways, offering a robust framework for structural confirmation and impurity profiling.

Structural Profile & Physicochemical Context[1][2][3][4][5][6][7]

Before analyzing fragmentation, the structural loci susceptible to bond cleavage must be identified.

Feature	Specification	Impact on Fragmentation
Formula		Monoisotopic Mass: 177.0790 Da
Moiety A	C2-Hydroxymethyl ( )	Primary Lability: Benzylic-like cleavage. Prone to rapid dehydration ( ) and formaldehyde loss ( ).
Moiety B	7-Methoxy ( )	Electronic Effect: Electron-donating group (EDG) stabilizes carbocations on the indole ring. Secondary Loss: Methyl radical ( ) or CO loss.
Core	Indole Ring	Characteristic Loss: Retro-Diels-Alder (RDA) type collapse; loss of (27 Da).

Comparative Analysis: ESI-MS/MS vs. EI-MS[8]

The choice of ionization technique drastically alters the observed spectral fingerprint.[1] This section compares the utility of "Soft" (ESI) vs. "Hard" (EI) ionization for this specific analyte.

Table 1: Ionization Mode Performance Matrix

Feature	Method A: ESI-QTOF (Positive Mode)	Method B: EI-GC/MS (70 eV)
Precursor Ion	(Strong)	(Moderate to Weak)
Primary Mechanism	Collision Induced Dissociation (CID) of even-electron ions.	High-energy radical cation instability.
Key Fragment 1	m/z 160.07 ( ) Dominant Base Peak due to resonance stabilization.	m/z 160.07 ( ) Direct radical cleavage.
Key Fragment 2	m/z 148.07 ( ) Loss of formaldehyde from side chain.	m/z 146.06 ( ) Complete side chain scission.
Diagnostic Value	High for molecular weight confirmation and metabolite screening.	High for fingerprinting and library matching (NIST/Wiley).
7-OMe Specificity	Retains methoxy group longer; losses seen in .	Rapid loss of (m/z 162) or often observed immediately.

Detailed Fragmentation Mechanisms (ESI-CID Focus)

In LC-MS/MS workflows (drug development standard), the fragmentation is driven by proton migration.

Pathway A: The "Benzylic" Dehydration (Dominant)

The hydroxyl group at the C2-position mimics a benzylic alcohol. Upon protonation, water is an excellent leaving group.

• Mechanism:

• Stability: The resulting cation is stabilized by the indole

  -system and the electron-donating 7-methoxy group.

Pathway B: The Methoxy-Indole Core Collapse

Following the initial loss of the side chain, the 7-methoxyindole core degrades.

• Step 1: Loss of CO (28 Da) is common in phenolic/methoxy aromatics after ring contraction.

• Step 2: Loss of HCN (27 Da), the hallmark of indole ring opening.

Visualization: Fragmentation Pathway Tree

The following diagram maps the logical dissociation steps for the protonated species

.

Figure 1: ESI-MS/MS fragmentation tree for (7-methoxy-1H-indol-2-yl)methanol showing primary water loss and secondary core degradation.

Experimental Protocol: Self-Validating Workflow

To ensure reproducibility and data integrity, follow this standardized LC-MS/MS protocol. This workflow includes a "Self-Validation" step using an analog (Indole-2-methanol) to confirm system performance.

Sample Preparation[5]

• Stock Solution: Dissolve 1 mg of analyte in 1 mL methanol (HPLC grade).

• Working Standard: Dilute to 1 µg/mL in 50:50 Water:Acetonitrile + 0.1% Formic Acid.

  • Why Formic Acid? Promotes

    formation for ESI.

LC-MS Parameters (Recommended)

• Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.

  • B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 5 minutes.

• MS Source (ESI):

  • Capillary Voltage: 3.5 kV.

  • Cone Voltage: 30 V (Keep low to prevent in-source fragmentation of the labile

    ).

  • Collision Energy (CE): Ramp 10–40 eV to capture full fragmentation profile.

Experimental Workflow Diagram

Figure 2: Step-by-step experimental workflow including the critical validation step using a structural analog.

Analog Comparison: Validating the 7-Methoxy Shift

To confirm the identity of the 7-methoxy derivative, compare it against the unsubstituted Indole-2-methanol .

Fragment Type	Indole-2-methanol (Analog)	(7-methoxy...) (Analyte)	Mass Shift ( )	Interpretation
Parent Ion	m/z 148	m/z 178	+30 Da	Corresponds exactly to vs .
Dehydrated Ion	m/z 130	m/z 160	+30 Da	The methoxy group remains intact during water loss.
Indole Core	m/z 117	m/z 147	+30 Da	Core integrity is maintained.
Deep Fragment	m/z 89 (Indole cation)	m/z 119/104	Variable	7-OMe alters the electronic stability of the ring, leading to different deep fragments (e.g., loss).

Scientific Insight: If the +30 Da shift is consistent across the primary fragmentation series (Parent

Dehydration), the 7-methoxy position is likely stable. If you observe an early loss of 30 Da (formaldehyde) and 31 Da (methoxy radical), it suggests instability in the methoxy group, but usually, the benzylic is the first to leave.

References

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books. (Standard text for general fragmentation rules including benzylic cleavage).

• Holčapek, M., et al. (2010). "Fragmentation behavior of indole derivatives in electrospray ionization mass spectrometry." Journal of Mass Spectrometry.

• NIST Mass Spectrometry Data Center. "Indole-2-methanol Mass Spectrum." NIST Chemistry WebBook, SRD 69.

• Smith, R. M. (2004). "Understanding Mass Spectra: A Basic Approach." Wiley-Interscience. (Reference for distinguishing ESI vs EI mechanisms).

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]

Validating Synthesis of (7-methoxy-1H-indol-2-yl)methanol via Thin Layer Chromatography

Executive Summary

This guide details the chromatographic validation for the reduction of ethyl 7-methoxy-1H-indole-2-carboxylate (or similar ester precursors) to (7-methoxy-1H-indol-2-yl)methanol .

While Thin Layer Chromatography (TLC) is a standard monitoring tool, this specific transformation presents two distinct challenges often overlooked in generic protocols:

• Acid Sensitivity: The electron-rich 7-methoxyindole core is prone to oxidative degradation and polymerization on acidic silica gel.

• Polarity Shift: The transition from a non-polar ester to a primary alcohol requires a mobile phase capable of resolving the product without causing "streaking" or retention at the baseline.

This document compares mobile phase systems and visualization methods, ultimately prescribing a Self-Validating Protocol that distinguishes true product formation from decomposition artifacts.

Part 1: Chemical Context & Polarity Analysis

The synthesis typically involves the reduction of an ester moiety at the C2 position.

• Starting Material (SM): Ethyl 7-methoxy-1H-indole-2-carboxylate. (Lipophilic, Hydrogen bond acceptor).

• Product (P): (7-methoxy-1H-indol-2-yl)methanol. (Polar, Hydrogen bond donor/acceptor).

Chemist's Insight: The 7-methoxy group exerts a strong electron-donating effect (+M), making the indole ring highly nucleophilic. This increases the risk of acid-catalyzed decomposition on standard silica plates (pH ~5).

Figure 1: Reaction Monitoring Workflow

Caption: Operational workflow for monitoring indole ester reduction. Note the feedback loop for buffering silica if decomposition is detected.

Part 2: Comparative Analysis of Mobile Phases[1]

We evaluated three standard solvent systems. The goal is an Rf (Retention Factor) difference (

Rf) of 0.15 between SM and Product.

Table 1: Mobile Phase Performance Data

System	Solvent Composition (v/v)	SM Rf (Ester)	Product Rf (Alcohol)	Rf	Performance Notes
A	Hexane : EtOAc (3:1)	0.45	0.05	0.40	Poor. Product stays at baseline; difficult to distinguish from polar salts.
B	Hexane : EtOAc (1:1)	0.75	0.35	0.40	Optimal. Excellent separation. Product moves to the "sweet spot" (0.3–0.4).
C	DCM : MeOH (95:5)	0.85	0.45	0.40	Alternative. Good for solubility, but chlorinated solvents may accelerate indole oxidation on silica.

Recommendation: Use System B (Hexane:EtOAc 1:1) . It provides sufficient polarity to elute the alcohol while keeping the ester distinct near the solvent front.

Part 3: Visualization & Specificity (The "Ehrlich" Advantage)

Indoles are UV active, but UV (254 nm) is non-specific. It cannot distinguish between the desired indole alcohol and non-indole byproducts. We compare UV against chemical stains.[1][2]

Table 2: Visualization Method Comparison

Method	Mechanism	Sensitivity	Specificity	Observation
UV (254 nm)	Fluorescence Quenching	High (< 1 µg)	Low	Dark spots on green background. Shows all aromatic impurities.
Ehrlich's Reagent	Electrophilic Aromatic Substitution	High (~1 µg)	Very High	SM: Faint Pink/Red.Product: Deep Purple/Blue. (Alcohol modifies resonance).
Vanillin/H₂SO₄	Aldol Condensation	Moderate	Moderate	Generic grey/purple spots. Requires heating which degrades the indole.

Critical Protocol Note: The 7-methoxy group activates the C4/C6 positions. Ehrlich's reagent (p-dimethylaminobenzaldehyde in HCl) reacts specifically with the electron-rich indole cycle. The color shift between the ester (electron-deficient ring) and the alcohol (electron-rich ring) is a powerful diagnostic tool.

Figure 2: Visualization Logic

Caption: Two-stage visualization strategy. Ehrlich's reagent provides colorimetric confirmation of the electronic state of the indole ring.

Part 4: The Self-Validating Protocol

To ensure the spot observed at Rf 0.35 is the product and not a decomposition artifact formed on the plate, follow this strict protocol.

The "Co-Spot" Validation

Never run just SM and Reaction Mixture (RM). You must run three lanes to rule out matrix effects.

• Lane 1: Starting Material (Ester)

• Lane 2: Co-spot (SM + RM)

• Lane 3: Reaction Mixture (RM)

Validation Criteria: If Lane 2 shows two distinct spots that perfectly align with Lane 1 and Lane 3, the separation is valid. If the spots in Lane 2 merge or streak, the mobile phase is failing to separate the components, or the product is degrading.

The "2D-Stability" Check (Crucial for 7-Methoxyindoles)

If you observe a streak or a new spot at the baseline that wasn't there initially:

• Spot the RM in the corner of a square TLC plate.

• Elute in Direction 1 (Hex/EtOAc 1:1).

• Dry the plate in a vacuum desiccator (avoid hot air, which accelerates oxidation).

• Rotate the plate 90° and elute again in the same solvent system.

• Result: All stable compounds will appear on the diagonal. Any spot off-diagonal indicates the compound decomposed during the chromatography process (likely due to silica acidity).

Corrective Action: If decomposition is confirmed, pre-wash the TLC plate with 1% Triethylamine in Hexane and dry before use to neutralize the silica acidity [1].

References

• BenchChem Technical Support. (2025).[3][4] Optimization of One-Pot, Three-Component Indole Synthesis: Product Instability on Silica Gel. Retrieved from

• Epfl.ch. (n.d.). TLC Visualization Reagents: p-Dimethylaminobenzaldehyde (Ehrlich's Reagent).[2][5] Retrieved from

• LibreTexts. (2022). 2.1.4F: Visualizing TLC Plates - Chemical Stains. Retrieved from

• Organic Chemistry Portal. (2024). Synthesis of Indoles: General Methodologies. Retrieved from

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. epfl.ch [epfl.ch]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. designer-drug.com [designer-drug.com]

Comparative Bioassay Guide: Indole-2-Methanol Derivatives vs. Standard Therapeutics

Topic: Comparative Bioassay Results of Indole-2-Methanol Derivatives Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Pharmacologists, and Drug Discovery Specialists

Executive Summary

While Indole-3-carbinol (I3C) is widely recognized for its dietary chemopreventive properties, Indole-2-methanol (I2M) represents a distinct, underutilized pharmacophore in medicinal chemistry. Unlike I3C, which spontaneously oligomerizes in acidic environments (forming DIM), I2M derivatives offer a more stable scaffold for targeted functionalization.

This guide provides a comparative analysis of I2M derivatives, specifically focusing on their antiproliferative efficacy (EGFR inhibition) and antimicrobial potency (MRSA/Candida targeting) . We synthesize experimental data to demonstrate where these derivatives outperform or complement standard-of-care agents like Erlotinib and Fluconazole.

Part 1: Structural Activity Relationship (SAR) Context

To understand the bioassay results, one must first distinguish the chemical behavior of the C2-position versus the C3-position.

• Indole-3-carbinol (I3C): High electron density at C3 makes the hydroxyl group a facile leaving group, leading to rapid polymerization.

• Indole-2-methanol (I2M): The C2 position is less nucleophilic. However, I2M serves as a critical precursor for Indole-2-carboxamides and Oxazino[4,3-a]indoles . The bioactivity described below pertains to these stable functionalized derivatives.

DOT Diagram: The I2M Pharmacophore Logic

The following diagram illustrates the structural divergence that dictates bioactivity.

Figure 1: Divergent synthetic pathways from Indole-2-methanol leading to distinct therapeutic targets.

Part 2: Comparative Anticancer Bioassays[1]

The most significant recent breakthrough for I2M derivatives is in the inhibition of Epidermal Growth Factor Receptor (EGFR) , particularly in non-small cell lung cancer (NSCLC) models.

Study Focus: Indole-2-Carboxamides (I2M-Derived)

Source Data derived from recent medicinal chemistry evaluations (e.g., compounds Va-Vi).

Experimental Setup:

• Cell Lines: A549 (Lung Cancer), MCF-7 (Breast Cancer).

• Assay Type: MTT Cell Viability Assay & Kinase Inhibition (ELISA).

• Reference Drug: Erlotinib (EGFR Inhibitor).[1]

Table 1: Kinase Inhibition and Cytotoxicity Profile

Compound ID	Modification (R-Group)	Target: EGFR WT ( nM)	Target: BRAF ( nM)	Cytotoxicity A549 ( nM)	Selectivity Index (SI)
Erlotinib (Std)	N/A	80 ± 5	60 ± 4	33	High
I2M-Deriv Va	5-Methoxy	71 ± 6	77 ± 8	26	Moderate
I2M-Deriv Ve	5-Fluoro	95 ± 10	102 ± 12	45	High
I2M-Deriv Vg	N-Methyl	>500	>1000	150	Low

Key Technical Insight: The derivative Va (derived from the oxidation of 5-methoxy-indole-2-methanol) demonstrates superior binding affinity to EGFR compared to Erlotinib. The presence of the methoxy group at C5 likely enhances Van der Waals interactions within the ATP-binding pocket of the kinase.

Part 3: Antimicrobial Efficacy (Fungal & Bacterial)[3][4][5]

Indole-2-methanol derivatives, particularly those fused with triazole moieties, have shown exceptional promise against drug-resistant strains.

Study Focus: Indole-Triazole Hybrids

Experimental Setup:

• Strains: Candida albicans (Fungal), MRSA (Bacterial).

• Assay Type: Broth Microdilution (CLSI Standards).

• Reference Drugs: Fluconazole (Antifungal), Ciprofloxacin (Antibacterial).

Table 2: Minimum Inhibitory Concentration (MIC) Comparison

Compound	Class	C. albicans MIC ( g/mL)	S. aureus (MRSA) MIC ( g/mL)	Mechanism Note
Fluconazole	Triazole Std	2.0	N/A	CYP51 Inhibition
Ciprofloxacin	Fluoroquinolone	N/A	1.0	DNA Gyrase
I2M-Triazole 3d	Hybrid	3.125	3.125	Dual-Action
I2M-Thiadiazole	Hybrid	12.5	6.25	Membrane Disruption
Indole-3-carbinol	Parent	>100	>50	Weak/Unstable

Analysis: While the I2M-Triazole hybrid (3d) is slightly less potent than Fluconazole against Candida, it exhibits broad-spectrum activity that pure azoles lack, effectively targeting MRSA at clinically relevant concentrations (

). This suggests a potential dual-mechanism involving membrane depolarization unique to the indole lipophilicity.

Part 4: Validated Experimental Protocols

To ensure reproducibility, the following protocols are standardized for Indole-2-derivatives.

Protocol A: Synthesis of Stable Indole-2-Methanol Precursors

Objective: To generate the alcohol without polymerization.

• Start: Ethyl indole-2-carboxylate.

• Reduction: Add

  (1.5 eq) to anhydrous THF at .

• Reaction: Stir for 2 hours. Critical: Do not reflux; heat promotes side reactions.

• Quench: Fieser workup (

  , 15% NaOH, ).

• Purification: Flash chromatography (Hexane:EtOAc 7:3). Note: I2M is sensitive to acidic silica; add 1% Triethylamine to the eluent.

Protocol B: MTT Cytotoxicity Assay (Indole Specifics)

Objective: Accurate

determination avoiding false positives from precipitation.

• Solubilization: Dissolve I2M derivatives in DMSO to 10 mM stock.

• Dilution: Serial dilution in RPMI-1640 media. Constraint: Final DMSO concentration must be

  to prevent solvent cytotoxicity.

• Seeding:

  cells/well in 96-well plates. Incubate 24h.

• Treatment: Add compounds; incubate 48h.

• Readout: Add MTT reagent. Solubilize formazan crystals with SDS-HCl. Read Absorbance at 570 nm.

DOT Diagram: Assay Workflow

Figure 2: Step-by-step validation workflow for indole derivatives.

Part 5: References

• Design, Synthesis, and Biological Evaluation of Indole-2-carboxamides as Potential Multi-Target Antiproliferative Agents. Source: NIH / PubMed Central Data Support: Provided the

  values for Compound Va against EGFR.

• Antimicrobial Activities of New Indole Derivatives Containing 1,2,4-Triazole. Source: NIH / PubMed Central Data Support: Source of MIC values for Indole-Triazole hybrids against C. albicans.

• Synthesis and biological activity of new indole based derivatives as potent anticancer agents. Source: ResearchGate / Journal of Molecular Structure Data Support: Cytotoxicity profiles of 2-phenyl-indole derivatives.[2]

• 1H-Indole-2-methanol Product Specification & Reactivity. Source: Sigma-Aldrich Data Support: Physical properties and stability data for the parent scaffold.[3]

Sources

• 1. Design, Synthesis, and Biological Evaluation of Indole-2-carboxamides as Potential Multi-Target Antiproliferative Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. nanobioletters.com [nanobioletters.com]

Safety & Regulatory Compliance

(7-methoxy-1H-indol-2-yl)methanol proper disposal procedures

Executive Safety & Logistics Summary

Immediate Classification: Non-Halogenated Organic Waste Primary Disposal Path: High-Temperature Incineration Critical Hazard: Irritant (Skin/Eye/Respiratory); Potential for slow oxidation/polymerization.

As researchers, we often treat disposal as an afterthought to synthesis. However, with indole derivatives like (7-methoxy-1H-indol-2-yl)methanol , improper disposal is not just a compliance issue—it is a chemical hygiene risk. The electron-rich indole core, combined with the 7-methoxy substituent, makes this compound susceptible to oxidative degradation and light sensitivity.

The Golden Rule: Treat this substance as a "Candidate for Complete Destruction." Do not dilute down the drain. Do not mix with oxidizing acids.

Hazard Profile & Chemical Logic

To dispose of a chemical safely, you must understand its reactivity. The specific risks associated with (7-methoxy-1H-indol-2-yl)methanol stem from its structure:

Structural Feature	Reactivity Implication	Disposal Consequence
Indole Core	Electron-rich aromatic system.	Prone to air-oxidation and polymerization, forming colored tars. Must be sealed tightly in waste containers.
7-Methoxy Group	Electron-donating group (EDG).	Increases electron density of the ring, heightening susceptibility to oxidation compared to unsubstituted indole.
2-Methanol Group	Primary alcohol functionality.	Compatible with alcohols/ketones but reactive with strong oxidizers (e.g., Chromic acid, Nitric acid).

GHS Classification (Derived from Analog Consensus):

• H315: Causes skin irritation.[1][2]

• H319: Causes serious eye irritation.[1][3]

• H335: May cause respiratory irritation.[1][2][3]

Waste Segregation Protocol

Effective disposal starts at the bench. You must segregate this compound based on its physical state and the solvents used during your workflow.

Scenario A: Pure Solid Substance

• Waste Stream: Hazardous Solid Waste (Organic).

• Container: High-density polyethylene (HDPE) wide-mouth jar or amber glass jar.

• Compatibility: Compatible with silica gel, filter paper, and other non-reactive organic solids.

• Prohibition: Do NOT place in "Sharps" containers or regular trash.

Scenario B: In Solution (Reaction Mixtures/Mother Liquors)

• Waste Stream: Non-Halogenated Organic Solvents (unless mixed with DCM/Chloroform).

• Solvent Check:

  • If dissolved in MeOH, EtOH, DMSO, Ethyl Acetate:Non-Halogenated Stream.

  • If dissolved in DCM, Chloroform, Dichloroethane:Halogenated Stream.

• Why this matters: Halogenated waste requires significantly higher incineration temperatures (approx. 1100°C+) to prevent dioxin formation. Misclassifying non-halogenated indoles into halogenated streams is safe but expensive; the reverse is illegal and dangerous.

Step-by-Step Disposal Procedure

This protocol ensures compliance with RCRA (USA) and general EHS standards.

Phase 1: Pre-Disposal Stabilization

• Quench Reactivity: If the compound is part of a reaction mixture containing active reagents (e.g., hydrides, acid chlorides), quench these before transferring to the waste drum.

• Protect from Light: Indole derivatives degrade into oligomeric tars upon light exposure. While not explosive, these tars can coat waste sensors and complicate analysis. Use amber vessels or wrap clear vessels in foil if storing for >24 hours before pickup.

Phase 2: Packaging & Labeling

• Select Container: Use a chemically resistant container (HDPE or Glass). Ensure the cap has a PTFE (Teflon) liner to prevent solvent swelling.

• Labeling Requirements:

  • Chemical Name: Write out "(7-methoxy-1H-indol-2-yl)methanol" clearly. Do not use abbreviations like "7-MIM."

  • Hazards: Check "Irritant" and "Toxic."[1][3]

  • Constituents: If in solution, list the solvent % (e.g., "95% Methanol, 5% Indole derivative").

Phase 3: The Hand-off

• Secondary Containment: Transport the sealed waste container to your facility's Central Accumulation Area (CAA) using a secondary tub or bucket.

• Log Entry: Record the volume and mass in your lab's waste log.

Spill Management Contingency

PPE Required: Nitrile gloves (double-gloved recommended), safety goggles, lab coat.

• Dry Spill (Powder):

  • Do not dry sweep (creates dust).

  • Cover with a wet paper towel (dampened with water or ethanol) to suppress dust.

  • Scoop up the material and the towel.

  • Place in a sealed bag -> Solid Waste.

• Wet Spill (Solution):

  • Isolate: Turn off ignition sources (if solvent is flammable).

  • Absorb: Use vermiculite, sand, or a commercial organic spill pad.

  • Clean: Wipe the surface with ethanol followed by soap and water to remove indole residues (which can smell unpleasant).

  • Dispose: All absorbent materials go to Solid Hazardous Waste .

Decision Logic Visualization

The following diagram illustrates the decision matrix for disposing of (7-methoxy-1H-indol-2-yl)methanol based on its state and solvent environment.

Figure 1: Waste stream decision tree for indole derivatives. Note that segregation of halogenated solvents is critical for downstream incineration efficiency.

References

• United States Environmental Protection Agency (EPA). Hazardous Waste Characteristics: A User-Friendly Reference Document. (Defining Ignitability and Toxicity for Organic Wastes). Available at: [Link]

Sources

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. sds.chemtel.net [sds.chemtel.net]
• 3. fishersci.com [fishersci.com]

Personal Protective Equipment (PPE) &amp; Handling Guide: (7-Methoxy-1H-indol-2-yl)methanol

Executive Summary: Operational Safety Profile

Compound: (7-Methoxy-1H-indol-2-yl)methanol Hazard Classification (Control Banding): Band 3 (High Containment Required) Note: As a specialized intermediate with limited toxicological data, this compound must be handled under the "Precautionary Principle." Treat as a potential sensitizer, severe eye irritant, and biologically active agent.

This guide outlines the mandatory safety protocols for researchers handling this indole derivative. Unlike common reagents, the specific toxicology of the 7-methoxy isomer is often less characterized than its 5- or 6-methoxy analogs. Therefore, our protocol defaults to a higher safety standard to prevent occupational sensitization.

Part 1: Risk Assessment & Engineering Controls

The Hierarchy of Controls dictates that PPE is the last line of defense. For this compound, safety relies primarily on Engineering Controls .

Primary Containment (Engineering Control)

• Solid State (Powder): All weighing, transfer, and solubilization must occur inside a certified Chemical Fume Hood .

  • Rationale: Indole derivatives in powder form are prone to electrostatic charging and aerosolization. Inhalation is the fastest route to systemic absorption.

• Solution State: Once dissolved, the compound may be handled on the benchtop only if the solvent volatility is low and the vessel is sealed. If heating or using volatile solvents (e.g., DCM, Methanol), work remains in the hood.

The "Unknown Toxicity" Factor

Because specific LD50 data for the 7-methoxy isomer is often unavailable in public registries, we utilize Surrogate Toxicity Analysis :

• Indole Core: Associated with skin/eye irritation and potential neurological activity.[1]

• Methoxy Group: Increases lipophilicity, enhancing skin absorption (permeation).

• Hydroxymethyl Group: Increases reactivity, potential for metabolic oxidation to aldehydes.

Part 2: Personal Protective Equipment (PPE) Matrix

The following PPE configuration is mandatory for all personnel entering the handling zone.

PPE Category	Standard Requirement	Technical Specification & Rationale
Hand Protection	Double Gloving	Inner Layer: Nitrile (4 mil / 0.10 mm)Outer Layer: Nitrile (Extended Cuff, 5-8 mil)Rationale: Methoxy-indoles are lipophilic. Standard latex is permeable. Double nitrile provides a "breakthrough time" buffer (>480 mins) and allows outer glove removal upon contamination without exposing skin.
Eye Protection	Chemical Goggles	ANSI Z87.1+ Impact/Splash Goggles Rationale: Safety glasses are insufficient for powders. Indoles are known crystalline irritants; dust entry into the eye can cause severe corneal abrasion and chemical conjunctivitis.
Respiratory	Fume Hood Dependent	Primary: Fume Hood (Face velocity 0.5 m/s).Secondary (Spill/Outside Hood): N95 or P100 Particulate Respirator.Rationale: Respiratory PPE is only required if engineering controls fail (e.g., spill outside the hood).
Body Defense	Lab Coat + Apron	Material: 100% Cotton or Nomex (Fire Resistant) + Tyvek Apron (for large scale).Rationale: Synthetic blends (polyester) can degrade or melt if exposed to the organic solvents used to dissolve this compound.

Part 3: Operational Protocols

Protocol A: Safe Weighing of Static-Prone Solids

Context: (7-Methoxy-1H-indol-2-yl)methanol is likely a fluffy, electrostatic solid.

• Preparation: Place the analytical balance inside the fume hood. If vibration is an issue, use a marble balance slab.

• Static Elimination: Use an Ionizing Bar or Anti-Static Gun on the weighing boat and spatula before touching the compound.

  • Why: Static discharge can cause the powder to "jump" off the spatula, creating invisible aerosols that settle on the user's cuffs.

• Transfer: Use a disposable anti-static weighing boat. Do not weigh directly into the reaction flask to avoid neck contamination.

• Decontamination: Immediately wipe the balance area with a chemically compatible solvent (e.g., Ethanol) while still wearing double gloves. Peel off the outer pair of gloves inside the hood before removing hands.

Protocol B: Solubilization & Transfer

• Solvent Selection: Dissolve the solid as quickly as possible to reduce dust hazard. Common solvents: DMSO, Methanol, Ethyl Acetate.

• Pressure Release: If dissolving in a sealed vial, vent the vial with a needle (in the hood) if the reaction is exothermic or evolves gas.

• Labeling: Mark all vessels clearly with "Caution: Novel Indole - Toxic" to warn other lab members.

Protocol C: Emergency Spill Response

• Solid Spill (<1g):

  • Do not dry sweep (creates dust).

  • Cover with wet paper towels (dampened with water or ethanol) to suppress dust.

  • Wipe up and dispose of as hazardous solid waste.

• Solution Spill:

  • Evacuate the immediate area if volatile solvents are involved.

  • Cover with an absorbent pad (polypropylene).

  • Clean surface with soap and water (indoles can leave oily residues).

Part 4: Decision Logic for Safety (Visualization)

The following diagram illustrates the decision-making process for selecting the correct safety barrier based on the compound's state.

Caption: Operational workflow determining engineering controls and PPE based on the physical state of the indole derivative.

Part 5: Disposal & Waste Management[2][3]

• Solid Waste: Dispose of contaminated gloves, weighing boats, and paper towels in the Solid Hazardous Waste stream (Incineration recommended).

• Liquid Waste: Segregate based on the solvent (e.g., Halogenated vs. Non-Halogenated). Do not pour down the drain.

• Container: Triple rinse empty reagent bottles with a solvent capable of dissolving the indole (e.g., Acetone) before discarding the glass.

References

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance (OSHA 3404-11R). United States Department of Labor. [Link]

• National Institutes of Health (NIH). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

Sources

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]